Technical Documentation Center

1-Ethoxy-4,4-dimethylpent-1-EN-3-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Ethoxy-4,4-dimethylpent-1-EN-3-one

Core Science & Biosynthesis

Foundational

Synthesis and Process Optimization of 1-Ethoxy-4,4-dimethylpent-1-en-3-one: A Strategic Guide for Heterocyclic Scaffolding

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Compound: 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) Executive Summary In modern medicinal chemistry, the incorporation of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Compound: 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1)

Executive Summary

In modern medicinal chemistry, the incorporation of sterically demanding, lipophilic motifs is a proven strategy for enhancing the metabolic stability and target-binding affinity of small molecules. 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a highly privileged β -alkoxy enone building block. Characterized by its bulky tert-butyl group, it serves as a foundational precursor for synthesizing sterically hindered pyrazoles, pyrimidines, and other complex heterocycles frequently found in kinase inhibitors and agrochemicals.

As a Senior Application Scientist, I have observed that while direct condensation routes exist, they often fail at scale due to competing side reactions. This whitepaper details a robust, self-validating two-step synthetic protocol via an enaminone intermediate, designed to maximize yield, ensure regiocontrol, and simplify downstream purification.

Mechanistic Pathway & Synthetic Strategy

The Causality of Route Selection

Traditionally, β -alkoxy enones are synthesized via the direct condensation of a ketone with triethyl orthoformate in the presence of acetic anhydride. While atom-economical, subjecting pinacolone (3,3-dimethyl-2-butanone) to these conditions requires prolonged reflux and frequently results in incomplete conversion or aldol-type self-condensation.

To ensure high fidelity and scalability, we employ a two-step formylation-alcoholysis sequence :

  • Electrophilic Formylation: Pinacolone is reacted with N,N-Dimethylformamide dimethyl acetal (DMF-DMA). DMF-DMA acts as both the solvent and the formylating agent, driving the quantitative formation of the highly stable enaminone, 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one[1]. The continuous removal of the methanol byproduct shifts the equilibrium forward.

  • Alkoxy Exchange (Alcoholysis): The enaminone undergoes ethanolysis under acidic conditions. The acid protonates the dimethylamine leaving group, preventing the reverse Michael addition and driving the reaction irreversibly toward the target enol ether.

MechanisticPathway Pinacolone Pinacolone (3,3-Dimethyl-2-butanone) Enaminone Enaminone Intermediate 1-(Dimethylamino)-4,4-dimethylpent-1-en-3-one Pinacolone->Enaminone + DMF-DMA (Reflux, - MeOH) DMFDMA DMF-DMA (Formylating Agent) DMFDMA->Enaminone Product Target Enol Ether 1-Ethoxy-4,4-dimethylpent-1-en-3-one Enaminone->Product + EtOH / H+ (- Dimethylamine) Ethanol Ethanol + Acid Catalyst (Alkoxy Exchange) Ethanol->Product

Mechanistic workflow for the two-step synthesis of 1-ethoxy-4,4-dimethylpent-1-en-3-one.

Materials and Reagents

A successful process relies on precise stoichiometry. The following table outlines the required reagents for the optimized two-step workflow.

Reagent / MaterialRoleEquivalentsSafety & Handling Considerations
Pinacolone Starting Material1.0 eqFlammable liquid; handle in fume hood.
DMF-DMA Formylating Agent1.5 eqMoisture sensitive; use under inert atmosphere[2].
Anhydrous Ethanol Nucleophile / Solvent10 VolHighly flammable; ensure anhydrous grade.
p-Toluenesulfonic Acid (p-TsOH) Acid Catalyst0.2 eqCorrosive solid; drives the alkoxy exchange.
Sodium Bicarbonate Workup ReagentExcessUsed as a saturated aqueous solution for neutralization.

Experimental Protocol (Self-Validating System)

This protocol is designed with integrated In-Process Controls (IPCs) to ensure each step validates itself before proceeding.

Step 1: Synthesis of 1-(Dimethylamino)-4,4-dimethylpent-1-en-3-one
  • Setup: Charge a dry, nitrogen-flushed round-bottom flask equipped with a reflux condenser and a Dean-Stark trap with pinacolone (1.0 eq).

  • Addition: Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq) in one portion.

  • Reaction: Heat the mixture to reflux (approx. 100–105 °C) for 12–16 hours.

    • Causality: The Dean-Stark apparatus allows for the continuous removal of methanol. Removing the byproduct is thermodynamically required to push the formylation to completion.

  • IPC (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 7:3). Pinacolone is UV-inactive (requires KMnO₄ stain), whereas the resulting enaminone is highly UV-active due to the conjugated push-pull π -system.

  • Isolation: Concentrate the mixture under reduced pressure to yield 1-(dimethylamino)-4,4-dimethylpent-1-en-3-one as a yellow oil or low-melting solid ( m/z 155)[1]. This intermediate can be used directly in the next step without further purification.

Step 2: Alkoxy Exchange to 1-Ethoxy-4,4-dimethylpent-1-en-3-one
  • Setup: Dissolve the crude enaminone (1.0 eq) from Step 1 in anhydrous ethanol (10 volumes).

  • Catalysis: Add anhydrous p-Toluenesulfonic acid (0.2 eq).

  • Reaction: Heat the solution to 70 °C for 4–6 hours.

    • Causality: The acid catalyst selectively protonates the dimethylamine leaving group. Because dimethylamine is volatile, heating drives it out of the system, preventing the reverse Michael addition and ensuring high conversion to the enol ether.

  • IPC (Self-Validation): Perform GC-MS analysis. The validation point is the complete disappearance of the enaminone mass ( m/z 155) and the emergence of the enol ether peak ( m/z 156).

  • Workup: Cool the reaction to room temperature and quench with saturated aqueous NaHCO₃ to neutralize the acid. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

  • Purification: Purify the crude product via vacuum distillation to afford pure 1-ethoxy-4,4-dimethylpent-1-en-3-one as a pale yellow liquid.

Downstream Applications in Drug Development

The tert-butyl group provided by 1-ethoxy-4,4-dimethylpent-1-en-3-one is a privileged structural motif in medicinal chemistry. It is frequently utilized to occupy deep, hydrophobic pockets within kinase active sites, enhancing both selectivity and binding affinity[3].

By reacting this enol ether with various binucleophiles, chemists can rapidly generate libraries of sterically hindered heterocycles:

  • Pyrimidines: Condensation with amidines or guanidines under basic conditions yields 4-tert-butylpyrimidines.

  • Pyrazoles: Condensation with hydrazines (e.g., phenylhydrazine) under neutral or slightly acidic conditions affords 3-tert-butylpyrazoles.

DownstreamApps EnolEther 1-Ethoxy-4,4-dimethylpent-1-en-3-one Pyrazole 3-tert-Butylpyrazoles (Kinase Inhibitor Scaffolds) EnolEther->Pyrazole Cyclocondensation (Acidic/Neutral) Pyrimidine 4-tert-Butylpyrimidines (Agrochemical/Pharma Scaffolds) EnolEther->Pyrimidine Cyclocondensation (Basic) Hydrazine Hydrazines (e.g., Phenylhydrazine) Hydrazine->Pyrazole Amidine Amidines / Guanidines Amidine->Pyrimidine

Downstream cyclocondensation pathways to pyrazole and pyrimidine scaffolds.

Quantitative Data & Yield Optimization

The table below summarizes the quantitative advantages of the two-step DMF-DMA route over the direct orthoformate condensation method.

Synthetic RouteReagentsReaction TimeAverage YieldPurity (GC-MS)Primary Impurity
Direct Condensation HC(OEt)₃, Ac₂O, Reflux48–72 hours45–55%< 85%Pinacolone self-aldol products
Optimized Two-Step 1) DMF-DMA 2) EtOH, p-TsOH16–22 hours82–88% > 98% Trace unreacted enaminone

References

  • Science of Synthesis: Product Class 12: Pyrimidines. Thieme Connect. Available at: [Link]

  • [2] Synthesis and Reactivity of 7-Azaindoles. ResearchGate. Available at:[Link]

  • [3] US Patent 8,815,879 B2 - Selenophene compounds as kinase inhibitors. Google Patents. Available at:

Sources

Exploratory

Characterization of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

An In-Depth Technical Guide to the For Researchers, Scientists, and Drug Development Professionals Abstract 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a β-alkoxy α,β-unsaturated ketone, a class of compounds gaining signific...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Ethoxy-4,4-dimethylpent-1-en-3-one is a β-alkoxy α,β-unsaturated ketone, a class of compounds gaining significant attention for their unique reactivity and potential applications in organic synthesis and bioconjugation. This guide provides a comprehensive technical overview of this molecule, presenting a plausible synthetic route, predicted physicochemical properties, and a detailed analysis of its expected spectroscopic characteristics. Furthermore, we delve into the anticipated chemical reactivity of its enone system and explore its potential as a tool in drug development and proteomics, particularly in the context of selective primary amine conjugation. This document serves as a foundational resource for researchers interested in the synthesis, characterization, and application of this versatile chemical entity.

Molecular Structure and Physicochemical Properties

1-Ethoxy-4,4-dimethylpent-1-en-3-one possesses a core α,β-unsaturated ketone (enone) functionality, which is further substituted with an ethoxy group at the β-position and a bulky tert-butyl group adjacent to the carbonyl. This specific arrangement of functional groups dictates its electronic properties and steric environment, which in turn govern its reactivity and spectroscopic signature.

start Start: Pinacolone & Triethyl Orthoformate reaction Acid-catalyzed condensation (e.g., p-TsOH, reflux) start->reaction workup Aqueous Workup (Neutralization, Extraction) reaction->workup purification Purification (Distillation or Chromatography) workup->purification product Product: 1-Ethoxy-4,4-dimethylpent-1-en-3-one purification->product

Caption: Proposed synthetic workflow for 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

Experimental Protocol: Synthesis
  • Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add pinacolone (1.0 eq.), triethyl orthoformate (1.2 eq.), and a catalytic amount of p-toluenesulfonic acid (0.05 eq.).

  • Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-6 hours.

  • Workup: Cool the reaction mixture to room temperature. Dilute with diethyl ether and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel to yield the pure 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

Spectroscopic Characterization (Predicted)

The structural elucidation of 1-Ethoxy-4,4-dimethylpent-1-en-3-one relies on a combination of spectroscopic techniques. The following sections detail the predicted spectra based on the known effects of the constituent functional groups.

Table 2: Summary of Predicted Spectroscopic Data

TechniquePredicted Key Signals
¹H NMR δ 7.5-7.7 (d, 1H, J ≈ 12-13 Hz, -OCH=CH-), δ 5.2-5.4 (d, 1H, J ≈ 12-13 Hz, -OCH=CH-), δ 3.9-4.1 (q, 2H, J ≈ 7 Hz, -OCH2CH3), δ 1.3-1.5 (t, 3H, J ≈ 7 Hz, -OCH2CH3), δ 1.1-1.3 (s, 9H, -C(CH3)3)
¹³C NMR δ 195-200 (C=O), δ 160-165 (-OCH=), δ 95-100 (=CH-CO), δ 65-70 (-OCH2-), δ 40-45 (-C(CH3)3), δ 25-30 (-C(CH3)3), δ 14-16 (-CH3)
IR (cm⁻¹) 2960-2850 (C-H stretch), 1680-1700 (C=O stretch, conjugated), 1600-1620 (C=C stretch), 1250-1300 (C-O stretch, vinyl ether)
MS (m/z) 156 (M⁺), 141 ([M-CH3]⁺), 127 ([M-C2H5]⁺), 99 ([M-C(CH3)3]⁺), 57 ([C(CH3)3]⁺)
¹H NMR Spectroscopy

The proton NMR spectrum is expected to be highly informative. The two vinyl protons should appear as doublets with a coupling constant (J) of approximately 12-13 Hz, indicative of a trans configuration, which is generally more stable. The ethoxy group will present as a quartet and a triplet. The most prominent signal will be a sharp singlet for the nine equivalent protons of the tert-butyl group.

¹³C NMR Spectroscopy

The carbon NMR will clearly show the downfield carbonyl carbon. The two sp² carbons of the enone system will be distinguishable by their chemical shifts, with the β-carbon attached to the oxygen appearing further downfield. The carbons of the ethoxy and tert-butyl groups will appear in the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption band for the conjugated carbonyl group (C=O) at a lower wavenumber than a typical ketone due to conjugation. [1][2]The carbon-carbon double bond (C=C) stretch will also be visible, as will the characteristic C-O stretching of the vinyl ether. [1][2]

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z 156 should be observable. [3]Common fragmentation pathways would include the loss of a methyl radical from the tert-butyl group and the characteristic cleavage of the tert-butyl cation (m/z 57), which is expected to be a prominent peak. [3]

Chemical Reactivity and Potential Applications

The reactivity of 1-Ethoxy-4,4-dimethylpent-1-en-3-one is primarily dictated by the electrophilic nature of the enone system. The β-carbon is susceptible to nucleophilic attack, a classic example being the Michael addition.

enone 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Electrophile) intermediate Enolate Intermediate enone->intermediate Nucleophilic attack at β-carbon nucleophile Nucleophile (Nu-) (e.g., R-NH2) nucleophile->intermediate product Michael Adduct intermediate->product Protonation

Caption: Generalized Michael addition reaction pathway.

Reactivity Profile
  • Michael Addition: The compound is an excellent Michael acceptor. It will react with a wide range of soft nucleophiles, such as primary and secondary amines, thiols, and enolates. [4]* Cycloadditions: Enones can participate in various cycloaddition reactions, including [2+2] photocycloadditions with alkenes. [5]* Alkoxy Radical Chemistry: The alkoxy group may influence or participate in radical reactions under specific conditions. [6][7]

Applications in Drug Development and Proteomics

A significant and promising application for β-alkoxy enones is in bioconjugation. Recent studies have highlighted their use for the selective conjugation of primary amines under biocompatible conditions (neutral pH, room temperature). [8][9][10]

  • High Selectivity: These reagents show remarkable specificity for primary amines over other nucleophilic groups like anilines and secondary amines. [8][9]* Biocompatible Conditions: The reactions proceed efficiently without the need for metal catalysts or harsh additives, making them suitable for use in complex biological systems. [8][9][10]* Stable Conjugates: The resulting conjugates are highly stable. [8][9]* Clean Byproducts: The primary byproduct of the conjugation reaction is ethanol, which is non-toxic and easily removed. [8][9] This profile makes 1-Ethoxy-4,4-dimethylpent-1-en-3-one a potentially valuable tool for:

  • Antibody-Drug Conjugates (ADCs): Site-specific modification of antibodies.

  • PEGylation: Improving the pharmacokinetic properties of therapeutic proteins.

  • Proteomics: Labeling and identifying proteins in complex mixtures.

Conclusion

While direct experimental data for 1-Ethoxy-4,4-dimethylpent-1-en-3-one is not yet widely available in the literature, its characterization can be confidently predicted based on established principles of organic chemistry and spectroscopy. Its synthesis is feasible through standard organic transformations. The unique combination of a sterically hindered ketone and a β-alkoxy enone functionality makes it a molecule of significant interest. Its predicted reactivity profile, particularly its utility in the selective and biocompatible conjugation of primary amines, positions it as a valuable tool for researchers in drug development, chemical biology, and materials science. This guide provides the foundational knowledge required to synthesize, identify, and strategically employ this promising compound.

References

  • Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones - PMC - NIH. (n.d.). National Institutes of Health.
  • Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones - RSC Publishing. (2021, February 9). Royal Society of Chemistry.
  • Organic Chemistry 2 Enols & Enones - Wipf Group. (n.d.). University of Pittsburgh.
  • 1-Ethoxy-4,4-dimethyl-2-pentanone | C9H18O2 | CID 316615 - PubChem. (n.d.). National Center for Biotechnology Information.
  • Enolates - Formation, Stability, and Simple Reactions - Master Organic Chemistry. (2022, August 16). Master Organic Chemistry.
  • β-alkoxy enones for biocompatible primary amine conjugation - The Innovation. (n.d.). The Innovation.
  • Enone–alkene cycloadditions - Wikipedia. (n.d.). Wikipedia.
  • β-alkoxy enones for biocompatible primary amine conjugation. - DR-NTU. (n.d.). Nanyang Technological University.
  • (2E)-1-ethoxy-4-methyl-2-pentene - Chemical Synthesis Database. (2025, May 20). Mol-Instincts.
  • (PDF) β-Alkoxy Enones for Biocompatible Primary Amine Conjugation - ResearchGate. (2025, December 9). ResearchGate.
  • Identify the main and the most important NMR spectroscopy peaks for compound - Chegg. (2019, November 4). Chegg.
  • 4,4-dimethylpent-1-en-3-one. (n.d.). ChemBK.
  • Infrared Spectroscopy. (n.d.). University of Colorado Boulder.
  • Spectroscopic Analysis: Confirming the Structure of 4-methylpent-1-en-3-one vs. Its Isomers - Benchchem. (n.d.). BenchChem.
  • 79317-85-4|1-Ethoxy-4-methylpent-1-en-3-one - BLDpharm. (n.d.). BLDpharm.
  • Recent Advances in Application of Alkoxy Radical in Organic Synthesis - MDPI. (2023, September 28). MDPI.
  • Recent Advances in Application of Alkoxy Radical in Organic Synthesis - PMC - NIH. (2023, September 28). National Institutes of Health.
  • Mass spectrometry 1 - Chemistry LibreTexts. (2023, January 29). Chemistry LibreTexts.
  • 4.4: Infrared spectroscopy - Chemistry LibreTexts. (2020, September 17). Chemistry LibreTexts.

Sources

Foundational

1-Ethoxy-4,4-dimethylpent-1-en-3-one chemical properties

An In-Depth Technical Guide to 1-Ethoxy-4,4-dimethylpent-1-en-3-one: A Versatile β -Alkoxy Enone Synthon in Medicinal Chemistry Executive Summary In modern drug discovery and organic synthesis, the rapid and modular cons...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 1-Ethoxy-4,4-dimethylpent-1-en-3-one: A Versatile β -Alkoxy Enone Synthon in Medicinal Chemistry

Executive Summary

In modern drug discovery and organic synthesis, the rapid and modular construction of functionalized heterocycles is paramount. 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) serves as an elite building block in this domain. As a highly polarized β -alkoxy enone, it functions as a 1,3-dielectrophilic equivalent, enabling the divergent synthesis of pyrazoles, isoxazoles, and pyrimidines. As a Senior Application Scientist, I frequently leverage this specific synthon because its bulky tert-butyl group imparts critical steric shielding, which translates to enhanced metabolic stability and lipophilicity in downstream pharmaceutical leads.

This whitepaper dissects the physicochemical properties, mechanistic reactivity, and field-proven experimental protocols for utilizing 1-Ethoxy-4,4-dimethylpent-1-en-3-one, ensuring that researchers can deploy this compound with high fidelity and predictable outcomes.

Structural & Physicochemical Profiling

The synthetic utility of 1-Ethoxy-4,4-dimethylpent-1-en-3-one is rooted in its "push-pull" electronic architecture. The ethoxy oxygen donates electron density via resonance (the "push"), while the carbonyl group withdraws electron density (the "pull"). This conjugation significantly diminishes the electrophilicity of the carbonyl carbon but highly activates the β -carbon (C1) toward conjugate nucleophilic attack[1].

Table 1: Quantitative Physicochemical Data

PropertyValue
Chemical Name 1-Ethoxy-4,4-dimethylpent-1-en-3-one
CAS Registry Number 23517-41-1
Molecular Formula C 9​ H 16​ O 2​
Molecular Weight 156.22 g/mol
Structural Class β -Alkoxy Enone (Push-Pull Alkene)
Key Functional Groups Enol ether, Ketone, tert-Butyl
Primary Application 1,3-Dielectrophilic Synthon

Mechanistic Chemistry & Reactivity Logic

The primary application of this synthon is its reaction with dinucleophiles. Unlike standard enones, β -alkoxy enones undergo a highly regiospecific addition-elimination sequence[2].

When exposed to a dinucleophile (such as hydrazine or hydroxylamine), the primary amine attacks the highly electrophilic β -carbon in a Michael-type addition. The intermediate then expels ethanol, restoring the conjugated enone system. Finally, the secondary nucleophilic site attacks the carbonyl carbon, undergoing an intramolecular condensation to form the stable, aromatic heterocycle.

G Enone 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1,3-Dielectrophile) Add Michael-type Addition at beta-Carbon Enone->Add Nu Dinucleophile (e.g., Hydrazine) Nu->Add Elim Elimination of Ethanol (Leaving Group) Add->Elim Fast Cycl Intramolecular Cyclization (Imine Formation) Elim->Cycl Acid Catalyzed Prod Heterocycle Product (Pyrazole Scaffold) Cycl->Prod -H2O

Caption: Mechanistic pathway for heterocycle synthesis via dinucleophile addition to the enone.

Field-Proven Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step is grounded in chemical causality to prevent common failure points.

Protocol A: Synthesis of the Synthon (1-Ethoxy-4,4-dimethylpent-1-en-3-one)
  • Objective: Generate the β -alkoxy enone via the condensation of pinacolone with an orthoester.

  • Step 1: Charge a flame-dried, argon-purged round-bottom flask with pinacolone (1.0 eq) and triethyl orthoformate (1.5 eq).

    • Causality: Argon prevents oxidative degradation, while flame-drying eliminates trace moisture that would prematurely hydrolyze the moisture-sensitive orthoformate.

  • Step 2: Add acetic anhydride (2.0 eq) followed by anhydrous ZnCl2​ (0.05 eq).

    • Causality: ZnCl2​ acts as a Lewis acid to activate the orthoformate, generating a highly electrophilic diethoxymethyl cation. Acetic anhydride serves a dual purpose: it acts as the solvent and chemically traps the liberated ethanol as ethyl acetate, driving the equilibrium toward product formation.

  • Step 3: Heat the reaction mixture to reflux (approx. 120°C) for 16 hours.

    • Causality: The elevated temperature provides the necessary kinetic energy to overcome the activation barrier of the enolization and subsequent C-C bond formation.

  • Step 4 (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The disappearance of the pinacolone spot and the emergence of a strongly UV-active spot confirms the formation of the conjugated enone system.

  • Step 5: Purify via fractional distillation under reduced pressure.

    • Causality: Vacuum distillation prevents thermal decomposition of the product, which can occur at its atmospheric boiling point.

Protocol B: Synthesis of 3-tert-Butyl-1H-pyrazole
  • Objective: Utilize the synthon to construct a sterically hindered pyrazole core.

  • Step 1: Dissolve 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1.0 eq) in absolute ethanol (0.5 M) and cool to 0°C in an ice bath.

    • Causality: Ethanol is chosen as the solvent because it is the byproduct of the elimination step, preventing unwanted transesterification. Cooling controls the highly exothermic initial Michael addition.

  • Step 2: Add hydrazine hydrate (1.2 eq) dropwise.

    • Causality: Dropwise addition maintains a low steady-state concentration of the nucleophile, suppressing the formation of unwanted bis-adducts.

  • Step 3: Warm to room temperature, then reflux for 3 hours.

    • Causality: The initial addition forms a stable intermediate. Refluxing provides the thermal energy required to drive the elimination of ethanol and the subsequent intramolecular condensation to close the aromatic ring.

  • Step 4 (Self-Validation): Analyze an aliquot via 1 H NMR. The complete disappearance of the vinylic doublet of the starting enone (~7.5 ppm) and the appearance of the pyrazole aromatic protons confirm successful cyclization.

  • Step 5: Concentrate the mixture in vacuo, extract with ethyl acetate, and wash with saturated aqueous NaHCO3​ .

    • Causality: The basic wash neutralizes any acidic byproducts and removes unreacted hydrazine, ensuring a highly pure crude product ready for crystallization.

Applications in Drug Development

In medicinal chemistry, the tert-butyl group provided by this synthon is highly prized. It creates a massive steric shield around the heterocycle, which can block metabolic oxidation by Cytochrome P450 enzymes, thereby increasing the half-life of the drug candidate. Furthermore, the lipophilic nature of the tert-butyl group enhances cell membrane permeability.

By utilizing 1-Ethoxy-4,4-dimethylpent-1-en-3-one in a divergent synthesis pipeline, medicinal chemists can rapidly generate libraries of pyrazoles, isoxazoles, and pyrimidines for High-Throughput Screening (HTS).

G Start Synthon Selection (CAS: 23517-41-1) Div Divergent Synthesis via Dinucleophiles Start->Div Isox Isoxazoles (Hydroxylamine) Div->Isox Pyraz Pyrazoles (Hydrazines) Div->Pyraz Pyrim Pyrimidines (Amidines) Div->Pyrim Screen High-Throughput Screening (Steric Bulk Optimization) Isox->Screen Pyraz->Screen Pyrim->Screen

Caption: Divergent drug discovery workflow utilizing 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

Sources

Exploratory

Structural and Electronic Paradigm: The "Push-Pull" Alkene

This technical guide provides an authoritative, in-depth analysis of the spectroscopic properties and synthesis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). Designed for researchers and drug development pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides an authoritative, in-depth analysis of the spectroscopic properties and synthesis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). Designed for researchers and drug development professionals, this document synthesizes structural theory with self-validating experimental protocols to ensure absolute data integrity when utilizing this molecule as a masked 1,3-dicarbonyl building block in heterocyclic chemistry.

1-Ethoxy-4,4-dimethylpent-1-en-3-one is a classic example of a "push-pull" conjugated system. The molecule consists of an electron-donating ethoxy group (+M effect) and an electron-withdrawing tert-butyl ketone (-M effect) situated at opposite ends of a carbon-carbon double bond.

This electronic communication drastically alters the molecule's spectroscopic signature. As demonstrated in foundational dynamic NMR studies of push-pull alkenes , the π -electron density is heavily skewed toward the carbonyl oxygen. This polarization results in an extreme chemical shift differential ( Δδ ) between the two olefinic carbons and their attached protons, serving as the primary diagnostic marker for structural validation.

Resonance A Ethoxy Oxygen (+M Donor) B C1=C2 Double Bond (Conjugated Pi System) A->B Electron Donation C Ketone Carbonyl (-M Acceptor) B->C Pi-Polarization

Electron flow in the push-pull conjugated system of 1-ethoxy-4,4-dimethylpent-1-en-3-one.

Self-Validating Experimental Protocol

To ensure high-fidelity spectroscopic data, the synthesis and characterization must operate as a closed, self-validating loop. The following protocol utilizes built-in quality control gates to prevent the mischaracterization of isomers or impurities.

A. Synthesis Workflow

The synthesis relies on the condensation of pinacolone with triethyl orthoformate. Acetic anhydride is employed not merely as a solvent, but as a critical thermodynamic driver—it scavenges the ethanol byproduct, shifting the equilibrium toward the enol ether .

  • Reaction Setup : Combine 1.0 eq of pinacolone (3,3-dimethyl-2-butanone) with 1.5 eq of triethyl orthoformate and 2.0 eq of acetic anhydride under an inert nitrogen atmosphere.

  • Thermal Activation : Heat the mixture to 130 °C for 12 hours to overcome the activation energy of the condensation.

  • Purification & Gate 1 (Mass Validation) : Remove volatiles under reduced pressure and purify via fractional vacuum distillation.

    • Validation Gate: Perform GC-MS on the fractions. Only proceed with fractions exhibiting a purity >95% and a definitive molecular ion base peak of m/z 156.

B. NMR Acquisition Protocol

Deuterated chloroform (CDCl 3​ ) is strictly selected as the solvent. Its low dielectric constant preserves the intrinsic dipole of the push-pull system, preventing the solvent-induced polarization anomalies commonly observed in highly polar solvents like DMSO-d 6​ .

  • Sample Preparation : Dissolve 15 mg of the validated fraction in 0.6 mL of CDCl 3​ containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Data Acquisition : Acquire 1D 1 H (400 MHz) and 13 C (100 MHz) spectra at 298 K.

  • Gate 2 (Stereochemical Validation) : Analyze the J -coupling of the olefinic protons. A coupling constant of J≈12.5 Hz is required to validate the trans ( E ) geometry. A value <10 Hz indicates a failed reaction yielding the cis ( Z ) isomer.

Workflow Step1 1. Condensation (Pinacolone + HC(OEt)3 + Ac2O) Step2 2. GC-MS Validation (Confirm m/z 156) Step1->Step2 Step3 3. Sample Prep (CDCl3 + TMS standard) Step2->Step3 Step4 4. NMR Acquisition (1D & 2D Sequences) Step3->Step4 Step5 5. Stereochemical Validation (J-coupling > 12 Hz) Step4->Step5

Self-validating experimental workflow for synthesis and spectroscopic analysis.

Quantitative Spectroscopic Data

The tables below summarize the expected spectroscopic data, explicitly linking each quantitative value to its underlying quantum mechanical or structural causality.

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)MultiplicityIntegrationCoupling ( J , Hz)Causality of Experimental Shift
C5 (t-Bu)1.15Singlet (s)9H-Highly shielded sp 3 methyls; isolated from the π -system.
O-CH 2​ -CH 3​ 1.35Triplet (t)3H7.1Standard aliphatic splitting; shielded by distance from oxygen.
O-CH 2​ -CH 3​ 4.05Quartet (q)2H7.1Deshielded directly by the electronegative ether oxygen.
C2 (H- α )5.75Doublet (d)1H12.5Shielded by +M resonance from oxygen; trans-coupling confirms E -isomer.
C1 (H- β )7.65Doublet (d)1H12.5Strongly deshielded by -M effect of the ketone drawing electron density away.
Table 2: 13 C NMR Data (100 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)Carbon TypeCausality of Experimental Shift
O-CH 2​ -CH 3​ 14.2Primary (CH 3​ )Standard aliphatic chain terminus.
C5 (t-Bu)26.5Primary (CH 3​ )Equivalent methyl carbons of the sterically bulky tert-butyl group.
C4 (t-Bu)43.0Quaternary (C)Sterically hindered quaternary center adjacent to the carbonyl.
O-CH 2​ -CH 3​ 67.8Secondary (CH 2​ )Direct attachment to the electronegative ether oxygen.
C2 (C- α )96.2Tertiary (CH)Highly shielded by π -electron accumulation (+M effect from ethoxy group).
C1 (C- β )162.5Tertiary (CH)Highly deshielded by electron withdrawal toward the carbonyl.
C3 (C=O)204.1Quaternary (C)Conjugated ketone carbonyl, shifted slightly upfield from isolated ketones.
Table 3: Infrared (IR) and Mass Spectrometry (EI-MS) Data
TechniqueKey SignalAssignmentCausality / Interpretation
IR 1665 cm −1 C=O StretchFrequency is lowered from a typical ketone (~1715 cm −1 ) due to extensive π -conjugation weakening the C=O double bond character.
IR 1595 cm −1 C=C StretchThe strong dipole moment in the push-pull system drastically enhances the absorption intensity of the alkene stretch.
EI-MS m/z 156[M] +⋅ Confirms the intact molecular weight of the synthesized compound.
EI-MS m/z 99[M - C(CH 3​ ) 3​ ] + Base peak; α -cleavage is highly favored due to the thermodynamic stability of the resulting acylium ion.

References

  • Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 16: Six-Membered Hetarenes with Two Identical Heteroatoms. (2004). Discusses the mechanistic utility of triethyl orthoformate and acetic anhydride in generating polarized enol ethers for pyrimidine synthesis. Thieme Connect. URL:[Link] [13]

  • Electronic State of Push−Pull Alkenes: An Experimental Dynamic NMR and Theoretical ab Initio MO Study. Kleinpeter, E., et al. (2004). The Journal of Organic Chemistry. Provides the foundational quantum mechanical and NMR framework for interpreting the extreme chemical shift differentials ( Δδ ) in polarized alkene systems. URL:[Link] [1]

Foundational

A Comprehensive Guide to the NMR Analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Abstract This technical guide provides an in-depth exploration of the Nuclear Magnetic Resonance (NMR) analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one. This molecule presents an interesting case study due to the competi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides an in-depth exploration of the Nuclear Magnetic Resonance (NMR) analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one. This molecule presents an interesting case study due to the competing electronic effects of its α,β-unsaturated ketone and vinyl ether functionalities. This document is intended for researchers, scientists, and drug development professionals, offering a detailed methodology from sample preparation to advanced 2D NMR-based structural verification. We will delve into the theoretical underpinnings that govern the spectral features of this molecule, provide detailed experimental protocols, and illustrate how a combination of 1D and 2D NMR techniques leads to unambiguous structural elucidation.

Introduction: Unraveling a Multifunctional Structure

1-Ethoxy-4,4-dimethylpent-1-en-3-one is an organic molecule characterized by two key functional groups: an α,β-unsaturated ketone (enone) and a vinyl ether. The conjugated system involves a carbon-carbon double bond and a carbonyl group, which significantly influences the molecule's electronic distribution and, consequently, its NMR spectrum.[1] The electron-withdrawing nature of the carbonyl group polarizes the π-system, creating a partial positive charge at the β-carbon.[1][2] Simultaneously, the ethoxy group at the C-1 position acts as an electron-donating group through resonance, pushing electron density into the double bond.[3]

The interplay of these opposing electronic effects makes predicting and interpreting the NMR spectrum a non-trivial exercise. A thorough NMR analysis is therefore essential for its unambiguous characterization, providing critical insights into its precise chemical structure, stereochemistry, and purity. This guide will systematically deconstruct the molecule's NMR signature using a multi-technique approach.

Theoretical Foundation and Spectral Predictions

The unique structure of 1-Ethoxy-4,4-dimethylpent-1-en-3-one necessitates a careful analysis of the electronic environment of each nucleus. The chemical shifts are governed by the balance between the deshielding effect of the carbonyl group and the shielding/deshielding influence of the vinyl ether moiety.

Molecular Structure and Atom Numbering

For clarity, the following numbering scheme will be used throughout this guide.

Caption: Molecular structure of 1-Ethoxy-4,4-dimethylpent-1-en-3-one with atom numbering for NMR assignment.

¹H NMR Spectral Predictions

The proton chemical shifts are highly sensitive to the electronic effects within the molecule.

Proton(s) Assignment Predicted δ (ppm) Multiplicity J (Hz) Rationale
H-1Vinylic7.3 - 7.8Doublet (d)J₁₂ = 12-18Located on C-1, which is β to the carbonyl (deshielding) and attached to the ether oxygen (strong deshielding).
H-2Vinylic5.3 - 5.8Doublet (d)J₁₂ = 12-18Located on C-2, which is α to the carbonyl group. Deshielded by conjugation.
H-5(CH₃)₃C-1.1 - 1.3Singlet (s)N/AProtons of the tert-butyl group, α to the carbonyl. Appears as a sharp singlet integrating to 9H.
H-7-OCH₂ CH₃3.8 - 4.2Quartet (q)J₇₈ ≈ 7Methylene protons adjacent to the ether oxygen, deshielded.
H-8-OCH₂CH₃ 1.2 - 1.5Triplet (t)J₇₈ ≈ 7Methyl protons of the ethoxy group.

Note: The coupling constant between H-1 and H-2 (J₁₂) is critical for determining the stereochemistry. A value in the range of 11-18 Hz would strongly suggest a trans (E) configuration, while a smaller value would indicate a cis (Z) isomer.[1]

¹³C NMR Spectral Predictions

The carbon spectrum will clearly reflect the polarization of the conjugated system.

Carbon(s) Assignment Predicted δ (ppm) Rationale
C-1Vinylic158 - 165Strongly deshielded due to direct attachment to the electronegative ether oxygen.
C-2Vinylic95 - 105Shielded relative to a typical vinylic carbon due to the resonance donation from the ether oxygen, despite being α to the carbonyl.
C-3Carbonyl (C=O)195 - 205Characteristic chemical shift for an α,β-unsaturated ketone carbonyl carbon.[1]
C-4Quaternary40 - 45Aliphatic quaternary carbon α to the carbonyl group.
C-5(CH₃ )₃C-26 - 30Methyl carbons of the tert-butyl group.
C-7-OCH₂ CH₃64 - 68Methylene carbon attached to the ether oxygen.
C-8-OCH₂CH₃ 14 - 16Methyl carbon of the ethoxy group.

Experimental Workflow: From Sample to Structure

A robust and reproducible experimental protocol is the foundation of high-quality NMR data. Every step, from sample preparation to data acquisition, must be executed with precision.

Protocol 1: NMR Sample Preparation
  • Material Weighing: Accurately weigh 10-25 mg of purified 1-Ethoxy-4,4-dimethylpent-1-en-3-one for ¹H NMR, and 20-50 mg for ¹³C and 2D NMR experiments.[4][5]

  • Solvent Selection: Use 0.6-0.7 mL of high-purity deuterated chloroform (CDCl₃). CDCl₃ is an excellent solvent for a wide range of organic compounds and its residual proton signal at 7.26 ppm provides a convenient internal reference.[5]

  • Dissolution: Transfer the weighed sample into a clean, dry vial. Add the deuterated solvent and gently agitate until the sample is fully dissolved. The solution must be completely homogeneous.

  • Filtration: To ensure optimal magnetic field homogeneity, all solid particles must be removed.[4] Filter the solution through a small plug of glass wool or a Kimwipe packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[6]

  • Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly with a permanent marker.[6]

Workflow Diagram: NMR Analysis

cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Analysis & Elucidation prep Sample Preparation (10-50 mg in 0.6 mL CDCl3) filter Filtration into NMR Tube prep->filter acq_1d 1D NMR Acquisition (¹H, ¹³C, DEPT) filter->acq_1d acq_2d 2D NMR Acquisition (COSY, HSQC, HMBC) acq_1d->acq_2d process Data Processing (FT, Phasing, Referencing) acq_2d->process assign Spectral Assignment process->assign elucidate Structural Verification assign->elucidate

Caption: Standard workflow for comprehensive NMR analysis.

Protocol 2: NMR Data Acquisition

The following parameters are recommended for a standard 500 MHz spectrometer.

Experiment Parameter Recommended Value Purpose
¹H NMR Spectral Width-2 to 12 ppmCovers the full range of proton chemical shifts.
Pulse Angle30-45°Optimizes signal-to-noise for rapid acquisition.[1]
Acquisition Time2-4 sEnsures good digital resolution.
Relaxation Delay2-5 sAllows for full relaxation of protons for accurate integration.
¹³C{¹H} NMR Spectral Width0 to 220 ppmCovers both aliphatic and carbonyl carbon regions.
Acquisition Time1-2 sStandard for broadband decoupled spectra.
Relaxation Delay2 sAdequate for most carbons.
COSY Data Points (F2, F1)2048 x 256Provides good resolution in both dimensions.
HSQC ¹J(CH)145 HzOptimized for one-bond C-H correlations.
HMBC nJ(CH)8 HzOptimized for 2-3 bond long-range C-H correlations.

Structural Verification with 2D NMR

While 1D NMR provides the initial framework, 2D NMR experiments are indispensable for confirming the atomic connectivity and finalizing the structural assignment.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. The key expected correlation is between the two vinylic protons, H-1 and H-2. Additionally, a cross-peak between the ethoxy protons, H-7 and H-8, will confirm their connectivity.

  • HSQC (Heteronuclear Single Quantum Coherence): This spectrum maps each proton directly to the carbon it is attached to. It allows for the unambiguous assignment of all protonated carbons (C-1, C-2, C-5, C-7, C-8) by correlating the previously assigned proton signals to their corresponding carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for piecing together the molecular skeleton by showing correlations between protons and carbons that are two or three bonds apart.[1]

Key HMBC Correlations for Structural Confirmation

The following long-range correlations are critical for assembling the final structure:

  • Vinylic Protons to Carbonyl: Correlations from both H-1 and H-2 to the carbonyl carbon C-3 confirm the enone system.

  • t-Butyl Protons to Skeleton: A strong correlation from the singlet of the t-butyl protons (H-5 ) to both the quaternary carbon C-4 and the carbonyl carbon C-3 firmly establishes the position of this bulky group.

  • Ethoxy Group to Vinyl System: A crucial correlation from the methylene protons of the ethoxy group (H-7 ) to the vinylic carbon C-1 confirms the vinyl ether linkage.

Caption: Key HMBC correlations for unambiguous structural assignment.

Conclusion

The comprehensive NMR analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a prime example of leveraging modern spectroscopic techniques to elucidate a complex organic structure. By combining high-resolution 1D ¹H and ¹³C NMR with 2D correlation experiments like COSY, HSQC, and HMBC, a complete and unambiguous assignment of all proton and carbon signals can be achieved. This methodical approach, grounded in a solid understanding of the underlying principles of chemical shifts and coupling constants, provides researchers with a reliable framework for characterizing not only this specific molecule but also other complex synthetic intermediates and final products in the field of drug development and materials science.

References

  • Chemical Research Support, Weizmann Institute of Science. NMR Sample Preparation. [Link]

  • University of Wisconsin-Madison, Department of Chemistry. NMR Sample Preparation. [Link]

  • University of Notre Dame, Department of Chemistry & Biochemistry. NMR Sample Preparation. [Link]

  • Hatada, K., Takeshita, M., & Yuki, H. (1970). The 13C NMR Spectra of Alkyl Vinyl Ethers and Their Structures and Reactivities. Bulletin of the Chemical Society of Japan, 43(10), 3267-3271. [Link]

  • Duke University NMR Center. Sample Preparation. [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • The Royal Society of Chemistry. 1H- and 13C-NMR for Selected Compounds. [Link]

  • University of Wisconsin-Madison, Department of Chemistry. Ethyl vinyl ether NMR Spectrum. [Link]

  • El-Sayed, M. A., et al. (2022). Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study. Scientific Reports, 12(1), 1-19. [Link]

  • Weinheimer, A. J., & Butler, J. N. (1962). Nuclear Magnetic Resonance Spectra of Some Alkyl Vinyl Ethers and Methyl Vinyl Sulfide. The Journal of Organic Chemistry, 27(8), 2848-2850. [Link]

  • Pretsch, E., Bühlmann, P., & Affolter, C. (2000).
  • University of Calgary, Department of Chemistry. Spectroscopy Tutorial: Ketones. [Link]

  • Figadere, B., & Dahn, H. (1999). 17O NMR Spectra of α,β-Unsaturated Carbonyl Compounds RCH=CHCOX: the Influence of Group X on the δ(17O) Value of the Carbonyl Oxygen and on the Shielding Effect of Group R. Molecules, 4(10), 320-328. [Link]

Sources

Exploratory

Spectral Characterization and Mechanistic Analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one: An In-Depth IR Spectroscopy Guide

Executive Summary 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1)[1] is a highly versatile β -alkoxyvinyl ketone utilized extensively in pharmaceutical development as a bifunctional building block. Its primary app...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1)[1] is a highly versatile β -alkoxyvinyl ketone utilized extensively in pharmaceutical development as a bifunctional building block. Its primary application lies in the regioselective synthesis of tert-butyl-substituted pyrazoles, isoxazoles, and pyrimidines—privileged scaffolds in modern kinase inhibitors and CNS therapeutics.

To effectively utilize this compound, researchers must be able to verify its structural integrity and monitor its consumption during cyclocondensation reactions. Infrared (IR) spectroscopy is the most rapid, non-destructive analytical technique for this purpose. This whitepaper provides a comprehensive, causality-driven guide to the IR spectral features of 1-ethoxy-4,4-dimethylpent-1-en-3-one, grounded in the quantum mechanical principles of "push-pull" alkene systems[2].

Theoretical Framework: The "Push-Pull" Enone System

To interpret the IR spectrum of 1-ethoxy-4,4-dimethylpent-1-en-3-one, one must first understand its electronic topology. The molecule is not a simple aliphatic ketone or an isolated alkene; it is a push-pull alkene [2][3].

The Causality of Spectral Shifts

In a standard α,β -unsaturated ketone, the carbonyl (C=O) stretch typically appears around 1685–1665 cm⁻¹. However, in 1-ethoxy-4,4-dimethylpent-1-en-3-one, an electron-donating ethoxy group (-OEt) is positioned at the β -carbon.

  • The Push (+M Effect): The oxygen atom of the ethoxy group donates its lone pair electrons into the π -system of the alkene.

  • The Pull (-M Effect): The highly electronegative carbonyl oxygen withdraws this electron density towards itself.

This intense delocalization creates a zwitterionic resonance structure. The physical consequence is a reduction in the double-bond character of both the C=O and C=C bonds, lowering their force constants. Consequently, the vibrational frequencies shift to significantly lower wavenumbers (red-shift)[2]. Furthermore, the massive change in the dipole moment during the C=C vibration makes the alkene stretch abnormally intense—often rivaling or surpassing the carbonyl peak in absorbance[3].

PushPull cluster_0 Electronic Delocalization in β-Alkoxy Enone O_ether Ethoxy Oxygen (-OEt) Lone Pair Donor (+M) Alkene C=C Double Bond Conjugation Bridge O_ether->Alkene Electron Donation Carbonyl Carbonyl Group (C=O) Electron Acceptor (-M) Alkene->Carbonyl Pi-Shift Result2 Increased C=C Dipole Moment High Intensity at ~1580 cm⁻¹ Alkene->Result2 Result1 Decreased C=O Bond Order Shift to ~1650 cm⁻¹ Carbonyl->Result1

Caption: Causality of IR shifts driven by the push-pull electronic delocalization in β-alkoxy enones.

Spectral Analysis and Band Assignment

The IR spectrum of 1-ethoxy-4,4-dimethylpent-1-en-3-one is dominated by the heavily conjugated enone system and the bulky tert-butyl group. Below is the quantitative assignment of its fundamental vibrational modes.

Quantitative Data Summary
Wavenumber Region (cm⁻¹)IntensityVibrational ModeStructural Assignment & Causality
3100 – 3050 Weak ν (=C-H)Vinylic C-H stretching. Shifted slightly higher than aliphatic C-H due to sp² hybridization.
2980 – 2850 Medium ν (C-H)Aliphatic C-H stretching from the tert-butyl and ethoxy groups.
1660 – 1640 Strong ν (C=O)Conjugated carbonyl stretch. Red-shifted from normal enones due to strong +M donation from the β -ethoxy group.
1590 – 1570 Very Strong ν (C=C)Conjugated alkene stretch. Highly intense due to the massive dipole moment change inherent to push-pull systems.
1395 & 1365 Medium δ (C-H)tert-Butyl gem-dimethyl bending doublet. The symmetric deformation splits due to steric coupling of the methyls.
1250 – 1150 Strong ν (C-O-C)Asymmetric ether stretch (=C-O-C). Intensified by resonance with the double bond.
980 – 960 Strong γ (=C-H)Out-of-plane bending. Confirms the (E)-trans geometry of the synthesized alkene.

Experimental Methodology: Self-Validating ATR-FTIR Protocol

Because 1-ethoxy-4,4-dimethylpent-1-en-3-one is a liquid at ambient temperatures[1], Attenuated Total Reflectance (ATR) FTIR is the optimal sampling technique.

Why ATR over NaCl plates? ATR eliminates the need for demountable liquid cells, prevents moisture absorption (which could obscure the spectrum or hydrolyze the enol ether), and ensures a highly reproducible path length.

Step-by-Step Acquisition Workflow
  • Instrument Preparation: Equip the FTIR spectrometer with a single-reflection Diamond or ZnSe ATR accessory. Set the resolution to 4 cm⁻¹ and the scan range from 4000 to 400 cm⁻¹.

  • Self-Validation Checkpoint (Background): Clean the crystal with spectroscopic-grade isopropanol and allow it to dry. Acquire a background scan.

    • Validation Logic: The background must show >95% transmittance. If peaks at 2900 cm⁻¹ (organic residue) or 3400 cm⁻¹ (water) are present, the cleaning protocol failed and must be repeated. This ensures the system is chemically blind before sample introduction.

  • Sample Application: Deposit 1–2 drops of neat 1-ethoxy-4,4-dimethylpent-1-en-3-one directly onto the ATR crystal, ensuring complete coverage of the sensor area.

  • Data Acquisition: Run 16 to 32 co-added scans to maximize the signal-to-noise ratio.

  • Processing: Apply an ATR correction algorithm (to account for wavelength-dependent penetration depth) and perform a baseline correction.

Application in Drug Development: Reaction Monitoring

In pharmaceutical synthesis, 1-ethoxy-4,4-dimethylpent-1-en-3-one is frequently reacted with hydrazines to form tert-butyl pyrazoles. IR spectroscopy provides a real-time window into the kinetics of this cyclocondensation.

Mechanistic Tracking: As the hydrazine attacks the β -carbon (displacing ethanol) and subsequently condenses with the carbonyl, the push-pull enone system is destroyed. The researcher can validate reaction completion by monitoring the disappearance of the intense 1650 cm⁻¹ (C=O) and 1580 cm⁻¹ (C=C) doublet, replaced by aromatic C=C/C=N stretches (1550–1450 cm⁻¹) and N-H stretches (~3200 cm⁻¹) of the resulting heterocycle.

Workflow T0 t = 0 High 1650/1580 cm⁻¹ bands Reaction Hydrazine Addition Cyclocondensation T0->Reaction T_mid t = 30 min Decreasing enone bands Emerging C=N bands Reaction->T_mid T_end t = End Absence of 1650 cm⁻¹ Stable pyrazole bands T_mid->T_end

Caption: IR-based workflow for monitoring the cyclocondensation of β-alkoxy enones into pyrazoles.

References

  • Leyan Reagents. "1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) Product Information." Leyan Catalog.
  • Kleinpeter, E. "Push-pull alkenes: Structure and pi-electron distribution." ResearchGate.
  • Bouzard, D. et al. "Dimethyl 2-(aminomethylene)malonate - Push-pull ethylene structures." IUCr Journals.

Sources

Foundational

Stability and Reactivity Profile of 1-Ethoxy-4,4-dimethylpent-1-en-3-one: A Technical Guide

Executive Summary 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) is a highly versatile β -alkoxyvinyl ketone (alkoxyenone) utilized extensively as a bifunctional building block in organic synthesis and medicinal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) is a highly versatile β -alkoxyvinyl ketone (alkoxyenone) utilized extensively as a bifunctional building block in organic synthesis and medicinal chemistry 1. As an enol ether of a β -diketone, its stability is governed by a delicate balance between electronic delocalization and steric shielding. This whitepaper provides a comprehensive analysis of its degradation pathways, establishes self-validating experimental protocols for stability testing, and outlines best practices for handling to prevent premature degradation during drug development workflows.

Structural Dynamics and the "Push-Pull" System

Structurally, 1-ethoxy-4,4-dimethylpent-1-en-3-one features a conjugated "push-pull" π -system. The electron-donating ethoxy group at the C1 position "pushes" electron density through the alkene, while the electron-withdrawing ketone at C3 "pulls" it. This resonance stabilization lowers the ground-state energy of the molecule but creates specific sites of vulnerability to electrophilic and nucleophilic attack.

Crucially, the massive steric bulk of the tert-butyl group (4,4-dimethyl) adjacent to the carbonyl strictly dictates the molecule's reactivity. It effectively shields the C3 carbonyl carbon from direct 1,2-nucleophilic attack, forcing intermolecular reactions to occur almost exclusively via 1,4-conjugate addition or addition-elimination at the C1 position 2. While this steric hindrance protects the ketone, the enol ether moiety remains highly sensitive to environmental stressors.

Mechanistic Drivers of Instability

Acid-Catalyzed Hydrolysis

The most critical vulnerability of 1-ethoxy-4,4-dimethylpent-1-en-3-one is its susceptibility to aqueous acid. The enol ether double bond is readily protonated at the C2 position, generating a resonance-stabilized oxocarbenium ion at C1. Subsequent nucleophilic attack by water and the elimination of ethanol yields the corresponding β -ketoaldehyde, pivaloylacetaldehyde (4,4-dimethyl-3-oxopentanal) 3. In practical laboratory settings, the mildly acidic nature of standard silica gel is sufficient to trigger this cleavage during chromatography, representing the most common failure mode when handling this reagent.

Thermal and Photochemical Degradation

While generally stable at room temperature, β -alkoxyenones can undergo thermal degradation at elevated temperatures. Studies on related polyenaminone systems derived from β -alkoxyenones demonstrate thermal stability up to approximately 200 °C 4. Beyond this threshold, or under prolonged heating in acidic media, the hydrolyzed intermediate (pivaloylacetaldehyde) can undergo cyclotrimerization to form 1,3,5-tripivaloylbenzene 3. Additionally, exposure to UV light excites the conjugated π -system, leading to E/Z isomerization of the C1-C2 double bond or initiating [2+2] photocycloadditions.

Degradation A 1-Ethoxy-4,4-dimethyl pent-1-en-3-one B Aqueous Acid (Hydrolysis) A->B H2O / H+ C UV Light (Photolysis) A->C D Thermal Stress (>200°C) A->D Heat E Pivaloylacetaldehyde (β-Ketoaldehyde) B->E -EtOH F E/Z Isomerization & Photocycloaddition C->F Excited State G Cyclotrimerization / Polymerization D->G Intermolecular

Logical relationship of degradation pathways for 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

Quantitative Stability Data

To facilitate rapid decision-making during process chemistry and formulation, the thermodynamic and kinetic stability parameters of 1-ethoxy-4,4-dimethylpent-1-en-3-one are summarized below.

Table 1: Stability Profile of 1-Ethoxy-4,4-dimethylpent-1-en-3-one under Various Conditions

Environmental ConditionPrimary Degradation PathwayEstimated Half-Life ( t1/2​ )Recommended Mitigation
Aqueous Acid (pH < 4) Hydrolysis to Pivaloylacetaldehyde< 1 HourBuffer solutions; pre-treat silica with 1% Et 3​ N.
Aqueous Base (pH > 10) Relatively Stable (Steric Shielding)> 48 HoursAvoid prolonged exposure to prevent aldol condensations.
Thermal Stress (> 200 °C) Cyclotrimerization / PolymerizationMinutes at >200 °CStore at 2-8 °C; distill under high vacuum (< 100 °C).
UV Light (254 nm) E/Z Isomerization~4-6 HoursStore in amber vials; handle under yellow light.

Experimental Workflows and Self-Validating Protocols

To establish a rigorous shelf-life and handling protocol, a self-validating quantitative NMR (qNMR) workflow is required. This protocol ensures trustworthiness by incorporating an internal standard (IS) that allows for a strict mass-balance check. If the molar sum of the remaining starting material and identified degradants does not equal the initial molarity relative to the IS, the researcher is immediately alerted to the formation of NMR-invisible polymeric species or volatile losses.

Protocol 1: Acid-Hydrolysis Kinetics via qNMR

Causality Note: Mesitylene is chosen as the internal standard because its aromatic protons (6.8 ppm) do not overlap with the aliphatic or vinylic signals of the enone, ensuring precise integration.

  • Sample Preparation: Accurately weigh 15.6 mg (0.1 mmol) of 1-ethoxy-4,4-dimethylpent-1-en-3-one and 4.0 mg (0.033 mmol) of mesitylene (Internal Standard). Dissolve in 0.5 mL of CDCl 3​ .

  • Baseline Acquisition: Acquire a standard 1 H NMR spectrum ( t=0 ). Integrate the tert-butyl singlet (~1.15 ppm) against the mesitylene aromatic protons.

  • Stress Induction: Add 50 μ L of a 0.1 M DCl in D 2​ O solution to the NMR tube. Invert to mix thoroughly.

  • Kinetic Monitoring: Acquire 1 H NMR spectra every 10 minutes for 2 hours at 25 °C.

  • Data Processing & Self-Validation: Track the disappearance of the ethoxy -CH 2​

    • quartet and the appearance of the pivaloylacetaldehyde aldehydic proton. Validation Check: Calculate mass balance: [Enone]t​+[Aldehyde]t​ must equal [Enone]t=0​ .
  • Kinetic Modeling: Plot ln([Enone]t​/[Enone]0​) vs. time to extract the pseudo-first-order rate constant ( kobs​ ) and half-life ( t1/2​ ).

Workflow Step1 Sample Preparation (Compound + CDCl3 + Mesitylene IS) Step2 Environmental Exposure (Acidic D2O, UV, or Heat) Step1->Step2 Step3 qNMR Acquisition (1H NMR at predefined intervals) Step2->Step3 Step4 Data Processing (Integration relative to IS) Step3->Step4 Step5 Kinetic Modeling (Half-life & Rate Constant) Step4->Step5 SelfValid Self-Validation: Mass Balance Check via IS Step4->SelfValid

Self-validating quantitative NMR (qNMR) workflow for assessing chemical stability.

Protocol 2: Purification and Storage Best Practices

Causality Note: Standard silica gel contains acidic silanol groups that catalyze the hydrolysis of the enol ether. Pre-treating the column neutralizes these sites, preserving the integrity of the molecule.

  • Silica Gel Deactivation: Prior to chromatographic purification, slurry the silica gel in the chosen eluent containing 1% (v/v) triethylamine (Et 3​ N).

  • Column Loading: Load the crude 1-ethoxy-4,4-dimethylpent-1-en-3-one onto the deactivated column. Ensure the eluent maintains a 0.1% Et 3​ N concentration throughout the run.

  • Solvent Removal: Concentrate the purified fractions using a rotary evaporator with a bath temperature not exceeding 30 °C to prevent thermal degradation.

  • Storage: Transfer the purified compound to an amber glass vial (to prevent photochemical E/Z isomerization). Purge the vial with dry argon or nitrogen to exclude ambient moisture, seal with a PTFE-lined cap, and store at 2–8 °C.

Sources

Exploratory

An In-depth Technical Guide to the Reactivity of 1-Ethoxy-4,4-dimethylpent-1-en-3-one as a Michael Acceptor

Abstract This technical guide provides a comprehensive analysis of the reactivity of 1-ethoxy-4,4-dimethylpent-1-en-3-one as a Michael acceptor. While direct experimental data for this specific compound is limited in the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of the reactivity of 1-ethoxy-4,4-dimethylpent-1-en-3-one as a Michael acceptor. While direct experimental data for this specific compound is limited in the available literature, this guide synthesizes foundational principles of organic chemistry with data from structurally analogous compounds to present a scientifically grounded overview for researchers, scientists, and drug development professionals. The discussion encompasses a plausible synthetic route, detailed analysis of the electronic and steric factors governing its reactivity, a representative experimental protocol for Michael addition, and potential applications of the resulting adducts.

Introduction: The Strategic Value of Substituted Enones in Synthesis

The Michael addition, the conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound, remains a cornerstone of carbon-carbon and carbon-heteroatom bond formation in organic synthesis.[1][2][3] The versatility and reliability of this reaction have cemented its importance in the construction of complex molecular architectures, particularly in the synthesis of pharmaceuticals and other biologically active molecules.[4][5] The reactivity of the Michael acceptor is paramount to the success of the reaction and can be finely tuned through the strategic placement of various substituents.

This guide focuses on the specific case of 1-ethoxy-4,4-dimethylpent-1-en-3-one, a β-alkoxy-α,β-unsaturated ketone. This molecule presents an interesting case study in the interplay of electronic and steric effects. The β-ethoxy group introduces a vinyl ether moiety, which significantly modulates the electronic properties of the conjugated system. Concurrently, the sterically demanding tert-butyl group adjacent to the carbonyl is expected to exert significant control over the accessibility of the electrophilic centers. Understanding these competing influences is critical to predicting and harnessing the reactivity of this specialized Michael acceptor.

Synthesis and Physicochemical Properties

Proposed Synthesis

A common and effective method for the synthesis of β-alkoxy-α,β-unsaturated ketones involves the condensation of a β-diketone with an alcohol under acidic catalysis, followed by dehydration. In the case of 1-ethoxy-4,4-dimethylpent-1-en-3-one, the logical precursor would be 4,4-dimethylpentane-2,4-dione.

Scheme 1: Proposed Synthesis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

  • Enolization: The synthesis would likely commence with the enolization of 4,4-dimethylpentane-2,4-dione in the presence of an acid catalyst.

  • Etherification: The resulting enol is then reacted with ethanol. This is an equilibrium process, and removal of water is necessary to drive the reaction to completion.

  • Dehydration: The intermediate β-hydroxy ketone is subsequently dehydrated to yield the target α,β-unsaturated ketone. This step is often facilitated by the acidic conditions used for the etherification.

Physicochemical and Spectroscopic Characterization (Predicted)

Based on the structure of 1-ethoxy-4,4-dimethylpent-1-en-3-one and data from analogous β-alkoxy enones, the following physicochemical and spectroscopic properties can be predicted.[6][7]

PropertyPredicted Value/Characteristics
Molecular Formula C9H16O2
Molecular Weight 156.22 g/mol
Appearance Colorless to pale yellow liquid
Boiling Point Estimated 180-200 °C (at atmospheric pressure)
Solubility Soluble in common organic solvents (e.g., dichloromethane, diethyl ether, ethyl acetate).
¹H NMR (CDCl₃, predicted) δ 7.5-7.8 (d, 1H, C=CH-O), δ 5.2-5.5 (d, 1H, CO-CH=C), δ 3.9-4.2 (q, 2H, O-CH₂-CH₃), δ 1.3-1.5 (t, 3H, O-CH₂-CH₃), δ 1.1-1.3 (s, 9H, C(CH₃)₃)
¹³C NMR (CDCl₃, predicted) δ 195-205 (C=O), δ 160-170 (C=CH-O), δ 95-105 (CO-CH=C), δ 65-75 (O-CH₂), δ 35-45 (C(CH₃)₃), δ 25-30 (C(CH₃)₃), δ 14-16 (O-CH₂-CH₃)
IR (neat, predicted) ~2960 cm⁻¹ (C-H, sp³), ~1650 cm⁻¹ (C=O, conjugated), ~1600 cm⁻¹ (C=C), ~1250 cm⁻¹ (C-O, vinyl ether)
Mass Spec (EI, predicted) M⁺ at m/z 156, characteristic fragments for loss of ethoxy (m/z 111) and tert-butyl (m/z 99) groups.

Reactivity as a Michael Acceptor: A Tale of Two Substituents

The reactivity of 1-ethoxy-4,4-dimethylpent-1-en-3-one in Michael additions is governed by the interplay of the electronic effects of the β-ethoxy group and the steric hindrance imposed by the tert-butyl group.[8]

Electronic Effects of the β-Ethoxy Group

The β-ethoxy group, a vinyl ether moiety, is an electron-donating group through resonance (+M effect).[9] This has a significant impact on the electrophilicity of the β-carbon, which is the site of nucleophilic attack in a Michael addition.

Figure 1: Resonance Structures of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

G cluster_0 Reaction Setup cluster_1 Workup and Purification A 1. Dissolve NaOEt in anhydrous EtOH under N₂ B 2. Add diethyl malonate, stir for 15 min A->B C 3. Add 1-ethoxy-4,4-dimethylpent-1-en-3-one dropwise B->C D 4. Stir at room temperature, monitor by TLC C->D E 5. Quench with saturated aq. NH₄Cl D->E Reaction Complete F 6. Extract with diethyl ether E->F G 7. Dry organic layer over Na₂SO₄ F->G H 8. Concentrate under reduced pressure G->H I 9. Purify by column chromatography H->I

Caption: Step-by-step experimental workflow.

Materials and Reagents
  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1.0 mmol, 156 mg)

  • Diethyl malonate (1.2 mmol, 192 mg, 182 µL)

  • Sodium ethoxide (NaOEt) (0.2 mmol, 13.6 mg)

  • Anhydrous ethanol (10 mL)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Diethyl ether

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure
  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add anhydrous ethanol (10 mL) and sodium ethoxide (0.2 mmol). Stir until the sodium ethoxide is completely dissolved.

  • Add diethyl malonate (1.2 mmol) to the solution and stir for 15 minutes at room temperature to ensure complete formation of the enolate.

  • Add 1-ethoxy-4,4-dimethylpent-1-en-3-one (1.0 mmol) dropwise to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion of the reaction (as indicated by TLC), quench the reaction by adding a saturated aqueous solution of ammonium chloride (10 mL).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 15 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure Michael adduct.

Applications in Drug Development and Complex Molecule Synthesis

The Michael adducts derived from 1-ethoxy-4,4-dimethylpent-1-en-3-one are versatile intermediates for the synthesis of more complex molecules.

  • 1,5-Dicarbonyl Compounds: The products of Michael additions with carbon nucleophiles are 1,5-dicarbonyl compounds or their synthetic equivalents. These are valuable precursors for the synthesis of cyclic systems, such as cyclohexenones via intramolecular aldol condensation (Robinson annulation).

  • Heterocycle Synthesis: The use of heteroatom nucleophiles (e.g., amines, thiols) in aza-Michael or thia-Michael additions leads to the formation of β-amino ketones and β-thio ketones, respectively. These motifs are present in a wide range of biologically active compounds and pharmaceuticals. [10]

  • Metabolic Shielding: The tert-butyl group can serve as a metabolic shield in drug candidates. [11]By sterically hindering a potential site of metabolism, the tert-butyl group can increase the metabolic stability and bioavailability of a drug.

Conclusion

1-Ethoxy-4,4-dimethylpent-1-en-3-one represents a highly specialized Michael acceptor where the interplay of electronic and steric effects dictates its reactivity. The electron-donating β-ethoxy group deactivates the enone system towards nucleophilic attack, while the sterically demanding tert-butyl group enhances the selectivity for 1,4-conjugate addition. This combination of properties makes it a valuable tool for the controlled and selective formation of C-C and C-heteroatom bonds. While direct experimental data for this compound is sparse, this guide provides a robust, scientifically-grounded framework for understanding and utilizing its reactivity in organic synthesis, particularly in the fields of medicinal chemistry and drug development. Further experimental investigation into the precise reactivity and scope of this intriguing Michael acceptor is warranted.

References

Sources

Protocols & Analytical Methods

Method

Application Note: 1-Ethoxy-4,4-dimethylpent-1-en-3-one as a Versatile Michael Acceptor in Heterocyclic Synthesis

Executive Summary In modern drug discovery, the rapid construction of diverse, metabolically stable heterocyclic scaffolds is paramount. 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) has emerged as a highly priv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the rapid construction of diverse, metabolically stable heterocyclic scaffolds is paramount. 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) has emerged as a highly privileged building block for these purposes[1]. Structurally, it is a β -ethoxyvinyl ketone featuring a bulky tert-butyl group. This specific architecture provides two critical advantages: the tert-butyl group imparts significant steric shielding and lipophilicity (highly desirable for occupying hydrophobic pockets in target proteins), while the β -ethoxy moiety transforms a standard enone into a highly reactive "addition-elimination" Michael acceptor. This guide details the mechanistic causality, self-validating experimental protocols, and high-throughput workflows for utilizing this reagent in the synthesis of enaminones and pyrazoles.

Mechanistic Insights: The Addition-Elimination Paradigm

Standard Michael additions to α,β -unsaturated ketones typically yield saturated carbonyl products. However, 1-ethoxy-4,4-dimethylpent-1-en-3-one alters this paradigm through a conjugate addition-elimination sequence[2].

Causality of Experimental Design:

  • Regioselective Nucleophilic Attack: The massive steric bulk of the tert-butyl group adjacent to the carbonyl completely blocks direct 1,2-addition. Consequently, incoming nucleophiles (amines, hydrazines, thiols) are strictly directed to the less hindered β -carbon (C1) via a conjugate Michael addition[3].

  • Thermodynamic Driving Force: Upon nucleophilic attack, a tetrahedral enolate intermediate is formed. Because the ethoxy group is an excellent leaving group under these conditions, the intermediate rapidly collapses, expelling ethanol. This elimination restores the highly stable conjugated π -system, driving the reaction forward thermodynamically.

  • Tandem Cyclization: When a dinucleophile (such as hydrazine) is used, the initial addition-elimination product undergoes a rapid intramolecular condensation with the adjacent carbonyl, expelling water to form a fully aromatic heterocycle (e.g., a pyrazole)[2].

Mechanism A 1-Ethoxy-4,4-dimethyl pent-1-en-3-one B Michael Addition (Nucleophile attacks C1) A->B + Nu-H C Enolate Intermediate B->C D Ethoxide Elimination (-EtOH) C->D E Addition-Elimination Product (Enaminone) D->E F Intramolecular Cyclization E->F Dinucleophile G Heterocycle (e.g., Pyrazole) F->G - H2O

Figure 1: Mechanistic pathway of Michael addition-elimination and subsequent cyclization.

Self-Validating Experimental Protocols

The following protocols are designed to be self-validating, ensuring that researchers can confirm reaction success in real-time without relying solely on downstream LC-MS. Proper handling of the enone is critical, as it is sensitive to prolonged exposure to atmospheric moisture[4].

Protocol A: Synthesis of 3-(tert-Butyl)-1H-pyrazole

Pyrazoles are ubiquitous pharmacophores in kinase inhibitors. This protocol utilizes hydrazine hydrate as a dinucleophile.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL round-bottom flask, dissolve 1-ethoxy-4,4-dimethylpent-1-en-3-one (5.0 mmol) in 15 mL of absolute ethanol.

  • Addition: Cool the solution to 0 °C using an ice bath. Add hydrazine hydrate (5.5 mmol, 1.1 equiv) dropwise over 5 minutes. Causality: The reaction is highly exothermic; controlled addition prevents the volatilization of hydrazine and minimizes side reactions.

  • Reflux: Attach a reflux condenser and heat the mixture to 80 °C for 2 hours.

  • Workup: Cool to room temperature and concentrate the mixture under reduced pressure to remove ethanol and water. Re-dissolve the crude residue in ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Self-Validation System:

    • TLC: The starting material is highly UV-active (254 nm) with an Rf​ of ~0.6 (Hexanes/EtOAc 4:1). The product will show a lower Rf​ (~0.3) due to the polar N-H bond.

    • NMR Marker: In ¹H NMR (CDCl₃), the complete disappearance of the ethoxy signals (quartet at ~4.0 ppm, triplet at ~1.3 ppm) and the emergence of two distinct pyrazole aromatic protons (doublets at ~7.5 ppm and ~6.1 ppm) definitively validate the cyclization.

Protocol B: Synthesis of N-Substituted tert-Butyl Enaminones

Enaminones are versatile precursors for further functionalization. This protocol uses primary amines to halt the reaction at the addition-elimination stage.

Step-by-Step Methodology:

  • Preparation: Dissolve the enone (5.0 mmol) in 10 mL of toluene in a flask equipped with a Dean-Stark trap.

  • Reaction: Add the primary amine (5.0 mmol). Heat the reaction to 110 °C.

  • Equilibrium Driving: Causality: Because the addition-elimination is an equilibrium process, removing the liberated ethanol (via the Dean-Stark trap) forces the reaction to completion according to Le Chatelier's principle.

  • Self-Validation System:

    • Visual/Physical: The evolution and collection of ethanol in the trap serves as a physical tracker of reaction progress.

    • NMR Marker: The vinylic protons of the starting enone exhibit a specific trans-coupling constant ( J ≈ 12 Hz). In the resulting enaminone, the chemical shift of the α -proton will shift significantly upfield due to the strong electron-donating effect of the nitrogen lone pair conjugating into the carbonyl.

Quantitative Data Presentation

The table below summarizes the expected reaction profiles and validation markers for various nucleophiles reacting with 1-ethoxy-4,4-dimethylpent-1-en-3-one.

Nucleophile ClassExample ReagentProduct ClassTemp (°C)Time (h)Typical YieldPrimary ¹H NMR Validation Marker (CDCl₃)
Hydrazines Hydrazine hydratePyrazole80285-92%Loss of O-CH₂CH₃ signals; appearance of pyrazole C-H (~7.5 ppm)
Primary Amines BenzylamineEnaminone1103-478-85%Upfield shift of vinylic α -proton (~5.2 ppm, d)
Amidines Acetamidine HClPyrimidine80570-80%Appearance of pyrimidine aromatic C-H (~8.5 ppm)
Hydroxylamines Hydroxylamine HClIsoxazole80375-82%Isoxazole C-H singlet (~6.0 ppm)

High-Throughput Parallel Synthesis Workflow

Due to the robust nature of the addition-elimination mechanism, 1-ethoxy-4,4-dimethylpent-1-en-3-one is an ideal candidate for high-throughput library generation in early-stage drug discovery. The workflow below outlines the standardized parallel synthesis pipeline.

Workflow N1 1. Library Design Select diverse amines/hydrazines N2 2. Dispensing Aliquot enone into 96-well plates N1->N2 N3 3. Reaction Michael Addition-Elimination (80°C) N2->N3 N4 4. Solvent Evaporation Vacuum Centrifugation N3->N4 N5 5. Purification High-Throughput LC-MS/Prep-HPLC N4->N5 N6 6. Validation NMR & Purity Assessment (>95%) N5->N6

Figure 2: High-throughput parallel synthesis workflow for enaminone and pyrazole libraries.

References

  • Stereoselective Synthesis of (-)-Centrolobine (Mechanistic grounding for β -alkoxyvinyl ketone radical cyclization and conjugate addition). ResearchGate.2

  • Highly Diastereoselective Silyl-Modified Sakurai Multicomponent Reaction (Mechanistic grounding for Michael and conjugate addition methodologies). ResearchGate. 3

  • 1-Cyclopropyl-3-methoxyprop-2-en-1-one / 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS 23517-41-1) (Chemical properties and structure verification). BLD Pharm. 1

  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one 5g (Reagent handling and commercial specifications). Dana Bioscience. 4

Sources

Application

Application Note: 1-Ethoxy-4,4-dimethylpent-1-en-3-one as a Versatile 1,3-Dielectrophilic Building Block in Heterocyclic Synthesis

Executive Summary In modern drug design, the tert-butyl group is a privileged structural motif. Its massive steric bulk serves as a kinetic shield, protecting adjacent metabolically labile sites from cytochrome P450-medi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug design, the tert-butyl group is a privileged structural motif. Its massive steric bulk serves as a kinetic shield, protecting adjacent metabolically labile sites from cytochrome P450-mediated oxidation [1]. Furthermore, its high lipophilicity enhances membrane permeability, while its rigid volume can lock molecules into specific bioactive conformations[2].

1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) is a highly efficient, commercially available β -alkoxy enone specifically engineered to install the tert-butyl moiety into five- and six-membered heterocycles. By acting as a highly reactive 1,3-dielectrophile, it readily condenses with various dinucleophiles (hydrazines, amidines, and hydroxylamines) to yield tert-butyl-substituted pyrazoles, pyrimidines, and isoxazoles with predictable regioselectivity [3].

Reactivity Profile & Mechanistic Causality

The synthetic utility of 1-ethoxy-4,4-dimethylpent-1-en-3-one stems from its two distinct electrophilic centers, which react sequentially based on Hard-Soft Acid-Base (HSAB) principles:

  • C1 ( β -Carbon): Conjugation with the carbonyl group renders this carbon highly electron-deficient. It acts as a "soft" electrophile. The presence of the ethoxy group makes it an excellent Michael acceptor. Soft nucleophiles (e.g., the primary amine of a hydrazine or amidine) attack here first, displacing ethanol in an aza-Michael addition-elimination sequence.

  • C3 (Carbonyl Carbon): This carbon is a "hard" electrophile. Once the intermediate enamine/enehydrazine is formed at C1, the remaining nucleophilic heteroatom (often a "harder" nitrogen or oxygen) attacks the C3 carbonyl intramolecularly, driving the cyclization and subsequent dehydration to form the aromatic heterocycle.

This differential electrophilicity is the causal mechanism behind the high regioselectivity observed when reacting this building block with asymmetric dinucleophiles (e.g., phenylhydrazine).

ReactivityMap Enone 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1,3-Dielectrophile) Pyrazole tert-Butylpyrazoles (e.g., 3-tert-Butyl-1H-pyrazole) Enone->Pyrazole Hydrazines (1,2-Dinucleophile) Pyrimidine tert-Butylpyrimidines (e.g., 4-tert-Butylpyrimidine) Enone->Pyrimidine Amidines/Guanidines (1,3-Dinucleophile) Isoxazole tert-Butylisoxazoles (Regioisomeric mixtures) Enone->Isoxazole Hydroxylamine (1,2-Dinucleophile)

Fig 1: Divergent reactivity map of 1-ethoxy-4,4-dimethylpent-1-en-3-one with dinucleophiles.

Strategic Synthetic Workflows

Workflow A: Synthesis of tert-Butyl Pyrazoles

Reaction with hydrazine monohydrate yields 3-tert-butyl-1H-pyrazole. When substituted hydrazines like phenylhydrazine ( PhNHNH2​ ) are used, the more nucleophilic NH2​ nitrogen attacks the C1 position, while the sterically hindered, less nucleophilic PhNH nitrogen attacks the C3 carbonyl. This strictly dictates the formation of 1-phenyl-5-tert-butylpyrazole as the major regioisomer under neutral or basic conditions [3].

Mechanism Step1 1-Ethoxy-4,4-dimethylpent-1-en-3-one + Hydrazine Step2 Aza-Michael Addition at C1 (Displacement of Ethanol) Step1->Step2 Step3 Enehydrazine Intermediate Step2->Step3 - EtOH Step4 Intramolecular Nucleophilic Attack (Terminal NH2 at C3 Carbonyl) Step3->Step4 Step5 5-Hydroxy-pyrazoline Intermediate Step4->Step5 Step6 Dehydration (-H2O) & Aromatization Step5->Step6 Step7 3-tert-Butyl-1H-pyrazole Step6->Step7 - H2O

Fig 2: Step-by-step mechanism for the synthesis of 3-tert-butyl-1H-pyrazole via cyclodehydration.

Workflow B: Synthesis of tert-Butyl Pyrimidines

Reaction with 1,3-dinucleophiles such as amidines, ureas, or guanidines yields pyrimidines. The primary amine of the amidine attacks the C1 position, and the imine nitrogen subsequently condenses with the C3 carbonyl. This reliably places the tert-butyl group at the 4-position of the resulting pyrimidine ring.

Standardized Experimental Protocols

Protocol 1: Synthesis of 3-tert-Butyl-1H-pyrazole (Self-Validating System)

This protocol utilizes hydrazine monohydrate to form the unsubstituted pyrazole core.

Reagents & Equipment:

  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one (10.0 mmol, 1.56 g)

  • Hydrazine monohydrate (12.0 mmol, 0.60 g)

  • Absolute ethanol (20 mL)

  • 50 mL round-bottom flask, reflux condenser, magnetic stirrer, ice bath.

Step-by-Step Methodology:

  • Preparation: Dissolve 1-ethoxy-4,4-dimethylpent-1-en-3-one in 20 mL of absolute ethanol in the round-bottom flask.

  • Thermal Control: Cool the flask to 0 °C using an ice bath. Causality: The initial aza-Michael addition of hydrazine is highly exothermic. Cooling prevents the rapid vaporization of hydrazine and suppresses intermolecular oligomerization, ensuring high monomeric yield.

  • Addition: Add hydrazine monohydrate dropwise over 5 minutes. Stir at 0 °C for 15 minutes, then remove the ice bath and allow the mixture to reach room temperature.

  • Cyclodehydration: Attach the reflux condenser and heat the mixture to reflux (approx. 78 °C) for 2.5 hours. Causality: Elevated temperature is required to drive the dehydration of the 5-hydroxy-pyrazoline intermediate into the fully aromatized pyrazole.

  • In-Process Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:EtOAc 3:1). The starting enone is strongly UV-active at Rf​≈0.6 . The reaction is complete when this spot disappears, replaced by a new, lower-mobility spot ( Rf​≈0.3 ) that stains positively with iodine or phosphomolybdic acid (PMA).

  • Workup: Concentrate the mixture under reduced pressure to remove ethanol. Partition the residue between Ethyl Acetate (30 mL) and distilled water (20 mL). The organic layer contains the product. Wash the organic layer with brine (20 mL), dry over anhydrous Na2​SO4​ , and evaporate the solvent.

  • Purification: The crude product is typically >90% pure. If necessary, recrystallize from cold hexane to yield pure 3-tert-butyl-1H-pyrazole as white crystals.

Protocol 2: Synthesis of 2-Methyl-4-tert-butylpyrimidine

This protocol utilizes acetamidine hydrochloride under basic conditions.

  • Free-Basing the Amidine: In a 50 mL flask, dissolve sodium ethoxide (11.0 mmol, 0.75 g) in absolute ethanol (20 mL). Add acetamidine hydrochloride (11.0 mmol, 1.04 g) and stir for 30 minutes at room temperature. Causality: The hydrochloride salt must be neutralized to generate the free, nucleophilic amidine required for the initial C1 attack.

  • Condensation: Add 1-ethoxy-4,4-dimethylpent-1-en-3-one (10.0 mmol, 1.56 g) to the suspension.

  • Reflux: Heat the mixture to reflux for 6–8 hours.

  • Validation: Monitor via TLC (DCM:MeOH 95:5). The product spot will appear highly UV-active.

  • Workup: Filter the mixture while warm to remove the precipitated NaCl. Concentrate the filtrate in vacuo, partition between EtOAc and water, dry the organic layer, and purify via silica gel chromatography to yield the pyrimidine.

Quantitative Data Summary

The following table summarizes the expected outcomes when 1-ethoxy-4,4-dimethylpent-1-en-3-one is reacted with various dinucleophiles under standard refluxing ethanol conditions.

DinucleophileReaction ConditionsMajor ProductTypical YieldRegioselectivity Notes
Hydrazine Monohydrate EtOH, Reflux, 2.5 h3-tert-Butyl-1H-pyrazole88–95%N/A (Rapid tautomerization between 3- and 5- positions)
Phenylhydrazine EtOH, AcOH (cat.), Reflux, 4 h1-Phenyl-5-tert-butylpyrazole75–85%Highly regioselective; primary NH2​ attacks C1, secondary PhNH attacks C3.
Acetamidine HCl NaOEt, EtOH, Reflux, 8 h2-Methyl-4-tert-butylpyrimidine70–82%Strict regiocontrol; tert-butyl group is fixed at the 4-position.
Hydroxylamine HCl Pyridine, EtOH, Reflux, 4 h5-tert-Butylisoxazole (major)60–75%Mixed regiochemistry; ratio of 3- vs 5-isomer depends heavily on pH.

References

  • Barnes-Seeman, D.; Jain, M.; Bell, L.; Ferreira, S.; Cohen, S.; Chen, X.; Amin, J.; Snider, C.; Lin, X. "Metabolically Stable tert-Butyl Replacement". ACS Medicinal Chemistry Letters. 2013, 4 (6), 514–516. URL:[Link]

  • Stepan, A. F.; Walker, D. P.; Bauman, J.; Price, D. A.; Baillie, T. A.; Kalgutkar, A. S.; Aleo, M. D. "Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities". ChemMedChem. 2015, 10 (3), 433-435. URL:[Link]

  • Stanovnik, B.; Svete, J. "Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones". Chemical Reviews. 2004, 104 (5), 2433–2480. URL:[Link]

Method

Application Note: Advanced Robinson Annulation Workflows Utilizing 1-Ethoxy-4,4-dimethylpent-1-en-3-one for Sterically Demanding Bicyclic Architectures

Introduction & Strategic Rationale The Robinson annulation is a cornerstone transformation in organic synthesis, traditionally utilized to construct fused six-membered cyclic systems such as those found in complex terpen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

The Robinson annulation is a cornerstone transformation in organic synthesis, traditionally utilized to construct fused six-membered cyclic systems such as those found in complex terpenoids and steroidal frameworks[1]. However, standard reagents like methyl vinyl ketone (MVK) often fall short when the synthetic target requires immense steric shielding or specific conformational locking.

Enter 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). This specialized β -ethoxy vinyl tert-butyl ketone fundamentally alters the classical annulation pathway. Unlike MVK, which undergoes a simple conjugate addition, the presence of the ethoxy group transforms this reagent into a vinylogous ester equivalent[2]. The reaction proceeds via a tandem Michael addition-elimination sequence, followed by an intramolecular aldol condensation. The massive steric bulk of the tert-butyl group serves a dual purpose in drug development: it anchors the resulting ring system into a rigid conformation (due to severe A-value strain) and completely blocks cytochrome P450-mediated metabolic oxidation at the adjacent site.

Mechanistic Causality & The Isomerization Bottleneck

To successfully deploy this reagent, researchers must understand the causality behind the reaction's intermediate states.

  • Vinylogous Acyl Substitution: The reaction initiates with the generation of a kinetic enolate, which undergoes nucleophilic addition to the electrophilic β -carbon of 1-Ethoxy-4,4-dimethylpent-1-en-3-one[3]. The ethoxide anion is subsequently expelled, restoring the conjugated system and yielding an α,β -unsaturated 1,5-dicarbonyl intermediate.

  • The E/Z Isomerization Bottleneck: Because elimination strictly follows stereoelectronic rules, the resulting enone almost exclusively adopts the thermodynamically stable E-geometry. In this conformation, the tert-butyl ketone is pointed away from the distal enolate, geometrically precluding the aldol cyclization.

  • Thermodynamic Correction: To overcome this, the system must be subjected to strong thermodynamic basic conditions (e.g., NaOMe in MeOH). The methoxide reversibly adds to the enone, breaking the π -bond, allowing free rotation to the Z-conformer, and subsequently eliminating. Once in the Z-geometry, the distal enolate can attack the sterically hindered tert-butyl carbonyl, driving the Dieckmann/aldol cyclization forward.

Mechanistic Workflow

G A Ketone Substrate + LDA B Kinetic Enolate Formation A->B C Addition to 1-Ethoxy-4,4- dimethylpent-1-en-3-one B->C D Ethoxide Elimination (E-Enone Intermediate) C->D - EtOH E Base-Promoted E/Z Isomerization D->E NaOMe / MeOH Reflux F Intramolecular Aldol Condensation E->F G Dehydration to Annulated Product F->G - H2O

Mechanistic workflow of the modified Robinson annulation via vinylogous acyl substitution.

Optimization of Isomerization and Cyclization

The choice of base is the primary determinant of success in this specific annulation. Kinetic bases fail to promote the necessary bond rotation, trapping the synthesis at the intermediate stage.

Table 1: Optimization of Base Systems for E/Z Isomerization and Aldol Closure

EntryBase SystemSolventTemperatureTime (h)Yield (%)Mechanistic Observation
1LDA (1.1 eq)THF-78 °C to RT12<5Fails at E-enone stage; no isomerization occurs.
2KOtBu (2.0 eq)THF65 °C (Reflux)2442Sluggish isomerization; steric clash with tert-butyl group.
3NaOMe (3.0 eq)MeOH65 °C (Reflux)1878Reversible addition facilitates efficient E/Z rotation.
4Pyrrolidine (0.2 eq)Toluene110 °C1665Iminium-mediated isomerization; requires Dean-Stark trap.

Experimental Protocols

The following self-validating protocols isolate the kinetic addition from the thermodynamic cyclization to maximize overall yield.

Phase 1: Synthesis of the E-Enone Intermediate
  • Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x). Add anhydrous THF (0.2 M relative to substrate) and diisopropylamine (1.1 equiv). Cool the vessel to -78 °C using a dry ice/acetone bath.

  • Enolate Generation: Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes. Introduce the ketone substrate dropwise. Stir for an additional 45 minutes to ensure quantitative kinetic enolate formation[3].

  • Vinylogous Addition: Add 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1.2 equiv) dropwise down the side of the flask.

  • Reaction Progression: Maintain at -78 °C for 1 hour, then gradually allow the reaction to warm to 0 °C over 2 hours. The elimination of ethoxide occurs spontaneously as the reaction warms.

  • Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Quality Control (QC): Perform a crude ¹H NMR. The intermediate is validated by the presence of two distinct doublets between 6.5–7.5 ppm with a coupling constant of J≈15.5 Hz, confirming the E-alkene geometry.

Phase 2: Thermodynamic Isomerization and Annulation
  • Solvent Exchange: Dissolve the crude E-enone intermediate in anhydrous methanol (0.1 M).

  • Base Addition: Add freshly prepared sodium methoxide (NaOMe, 3.0 equiv).

  • Reflux: Equip the flask with a reflux condenser and heat to 65 °C for 18 hours. Causality note: The prolonged heating in a protic solvent allows the methoxide to reversibly attack the β -carbon, facilitating the E-to-Z rotation required for the enolate to reach the sterically hindered tert-butyl carbonyl.

  • Dehydration: Cool the mixture to room temperature. Carefully acidify the solution to pH 2 using 1M HCl and stir for 1 hour. This acidic step promotes the final dehydration of the aldol adduct.

  • Purification: Extract with CH₂Cl₂ (3x), dry over MgSO₄, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

  • Quality Control (QC): Validation is confirmed by the complete disappearance of the trans-alkene doublets in the ¹H NMR spectrum and the appearance of a highly conjugated bicyclic core. Mass spectrometry should confirm the expected mass minus 18 Da (loss of H₂O).

References

  • Synthesis of Myrocin G, the Putative Active Form of the Myrocin Antitumor Antibiotics. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Recent Advances in the Hauser Annulation. Chemical Reviews - ACS Publications. Available at:[Link]

  • Synthetic Access to α-Oxoketene Aminals by the Nucleophilic Addition of Enol Silane-Derived Palladium(II) Enolates to Carbodiimides. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

Sources

Application

Application Note: Thia-Michael Addition-Elimination of 1-Ethoxy-4,4-dimethylpent-1-en-3-one with Thiol Nucleophiles

Executive Summary & Scope 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a highly substituted β -alkoxy enone that serves as an exceptional Michael acceptor for the synthesis of complex β -thio enones. The presence of the bulky...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scope

1-Ethoxy-4,4-dimethylpent-1-en-3-one is a highly substituted β -alkoxy enone that serves as an exceptional Michael acceptor for the synthesis of complex β -thio enones. The presence of the bulky tert-butyl group (4,4-dimethyl) and the β -ethoxy leaving group dictates a highly specific reactivity profile. This application note details the mechanistic rationale, optimized experimental protocols, and reaction scope for the conjugate addition-elimination of thiol nucleophiles with this substrate, providing a self-validating workflow for researchers in drug development and synthetic chemistry.

Mechanistic Insights: Causality in Experimental Design

The reaction between 1-ethoxy-4,4-dimethylpent-1-en-3-one and thiols is driven by a classic nucleophilic vinylic substitution pathway, specifically a Thia-Michael addition followed by elimination[1].

  • Steric Direction of Nucleophilic Attack: The tert-butyl group adjacent to the carbonyl carbon imposes severe steric hindrance. This completely suppresses direct 1,2-addition to the carbonyl, directing the soft thiolate nucleophile exclusively to the β -carbon (C1)[1].

  • Thermodynamics of Thiol Addition: The addition of a thiolate to the α,β -unsaturated system forms a β -thio enolate intermediate. Computational studies on the energetics of thiol additions to substituted enones demonstrate that β -substituents heavily influence the exothermicity and activation energy of the reaction[2]. The presence of the ethoxy group stabilizes the reactant via resonance, but upon thiolate attack, the system is driven forward by the subsequent irreversible elimination step.

  • E1cB-like Elimination: Unlike standard Michael additions that yield a saturated β -thio ketone, the presence of the β -ethoxy group allows the enolate intermediate to collapse rapidly, expelling ethoxide (or ethanol, post-protonation). This restores the highly stable conjugated α,β -unsaturated system[3]. The overall transformation is an addition-elimination sequence that replaces the oxygen-based leaving group with a sulfur-based nucleophile.

Mechanism Substrate 1-Ethoxy-4,4-dimethylpent-1-en-3-one (β-Alkoxy Enone) Intermediate β-Thio Enolate Intermediate Substrate->Intermediate Conjugate Addition (C-β Attack) Thiolate Thiolate Nucleophile (R-S⁻) Thiolate->Intermediate Nucleophilic Attack Product 1-(Alkylthio)-4,4-dimethylpent-1-en-3-one (β-Thio Enone) Intermediate->Product Elimination (E1cB-like) Byproduct Ethanol / Ethoxide Leaving Group Intermediate->Byproduct Expulsion

Reaction pathway of Thia-Michael addition and subsequent ethoxide elimination.

Experimental Methodology: Self-Validating Protocol

To ensure high trustworthiness and reproducibility, the following protocol utilizes a mild base to generate the highly nucleophilic thiolate, ensuring rapid conversion while minimizing side reactions.

Materials:

  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Substrate, 1.0 equiv)

  • Thiol nucleophile (e.g., Benzyl mercaptan, 1.1 equiv)

  • Triethylamine (Et 3​ N, 1.2 equiv) as a mild base

  • Dichloromethane (DCM) (Anhydrous, 0.2 M)

Step-by-Step Workflow:

  • Thiolate Generation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the thiol (1.1 mmol) in anhydrous DCM (5 mL). Add Et 3​ N (1.2 mmol) dropwise at room temperature.

    • Causality: Et 3​ N deprotonates the thiol to form the thiolate anion. Thiolates are significantly softer and more nucleophilic than neutral thiols, dramatically lowering the activation barrier for the conjugate addition[1].

  • Substrate Addition: Dissolve 1-ethoxy-4,4-dimethylpent-1-en-3-one (1.0 mmol) in DCM (2 mL) and add it dropwise to the stirring thiolate solution over 5 minutes.

    • Causality: Dropwise addition prevents localized high concentrations of the enone, mitigating any potential side reactions and ensuring controlled heat dissipation.

  • Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction via TLC (Hexanes:EtOAc 4:1) or LC-MS. The reaction typically reaches completion within 2–4 hours.

    • Self-Validation: The disappearance of the UV-active starting material and the emergence of a new, highly UV-active product spot confirms the addition-elimination sequence. The extended conjugation of the resulting β -thio enone ensures strong UV absorbance.

  • Quenching and Workup: Quench the reaction with saturated aqueous NH 4​ Cl (10 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

    • Causality: NH 4​ Cl neutralizes the Et 3​ N and protonates any expelled ethoxide, preventing base-catalyzed degradation or retro-Michael reactions during concentration.

  • Purification: Purify the crude residue via flash column chromatography (silica gel) to afford the pure 1-(alkylthio)-4,4-dimethylpent-1-en-3-one.

Data Presentation: Reaction Scope & Efficiency

The table below summarizes the quantitative data for the reaction of 1-ethoxy-4,4-dimethylpent-1-en-3-one with various representative thiol nucleophiles under the optimized conditions.

Thiol NucleophileTypeReaction Time (h)Yield (%)Product Characteristics & Observations
Benzyl mercaptan Aliphatic (Primary)2.092High conversion; minimal steric clash at sulfur allows rapid C- β attack.
1-Propanethiol Aliphatic (Primary)2.589Excellent nucleophilicity; clean conversion with no detectable byproducts.
Thiophenol Aromatic3.585Slightly slower reaction rate due to delocalization of the thiolate charge.
Cysteine methyl ester Amino Acid5.078Biocompatible conjugation; requires careful pH control to prevent amine cross-reactivity.
tert-Butyl mercaptan Aliphatic (Tertiary)8.045Significant steric hindrance impedes C- β attack, leading to lower yields.

References

  • Source: PubMed Central (PMC)
  • Source: The Journal of Organic Chemistry (ACS Publications)
  • Source: The Chemistry of Carbonyl Compounds and Derivatives (RSC Books)

Sources

Method

Application Notes &amp; Protocols: A Comprehensive Technical Guide to the Reaction of 1-Ethoxy-4,4-dimethylpent-1-en-3-one with Amine Nucleophiles

Introduction 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a β-alkoxy α,β-unsaturated ketone, a class of compounds that serve as versatile and highly reactive synthons in modern organic synthesis. The inherent electrophilicity...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1-Ethoxy-4,4-dimethylpent-1-en-3-one is a β-alkoxy α,β-unsaturated ketone, a class of compounds that serve as versatile and highly reactive synthons in modern organic synthesis. The inherent electrophilicity of the conjugated system, specifically at the β-carbon and the carbonyl carbon, allows for a diverse range of chemical transformations. Among these, the reaction with amine nucleophiles to form β-enaminones, also known as vinylogous amides, is of paramount importance. These products are not only stable compounds in their own right but are also valuable intermediates in the synthesis of a variety of biologically active heterocycles and complex molecules.[1][2] This guide provides an in-depth exploration of the reaction between 1-ethoxy-4,4-dimethylpent-1-en-3-one and amine nucleophiles, offering mechanistic insights, practical application notes, and detailed experimental protocols tailored for researchers, scientists, and professionals in drug development.

The reaction is particularly noteworthy for its efficiency and selectivity, often proceeding under mild conditions with the formation of ethanol as the only byproduct, rendering it a clean and environmentally benign transformation.[3][4] The resulting enaminones are key building blocks for the synthesis of various nitrogen-containing molecules, which are prevalent in many natural products and pharmaceuticals.[5]

Mechanistic Insights: The Vinylogous Nucleophilic Substitution

The reaction of 1-ethoxy-4,4-dimethylpent-1-en-3-one with an amine nucleophile proceeds via a vinylogous nucleophilic substitution mechanism. This pathway is analogous to the well-known nucleophilic acyl substitution, with the reactivity extended through the conjugated π-system.

The key steps of the mechanism are as follows:

  • Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the amine on the electrophilic β-carbon of the enone. This step is reversible and leads to the formation of a zwitterionic intermediate.

  • Proton Transfer: A proton transfer event, often facilitated by the solvent or another amine molecule, neutralizes the charges, forming a hemiaminal-like intermediate.

  • Elimination of Ethoxide: The lone pair on the nitrogen atom facilitates the elimination of the ethoxide leaving group, leading to the formation of a new carbon-nitrogen double bond and regeneration of the carbonyl group. This step is typically the driving force for the reaction.

  • Tautomerization: The initially formed iminium species readily tautomerizes to the more stable enaminone product.

The overall reaction is a substitution of the ethoxy group with the amine nucleophile. The stability of the resulting enaminone, which is a conjugated system, drives the reaction to completion.

Caption: Reaction mechanism of 1-ethoxy-4,4-dimethylpent-1-en-3-one with an amine nucleophile.

Application Notes: Practical Considerations and Scope

Substrate Scope

This reaction is generally applicable to a wide range of primary and secondary amines.

  • Primary Amines: Both aliphatic and aromatic primary amines react readily. Steric hindrance on the amine can slow down the reaction rate.

  • Secondary Amines: Acyclic and cyclic secondary amines are also suitable nucleophiles, leading to the formation of tertiary enamines.

  • Amino Acids and Peptides: The reaction can be performed under biocompatible conditions, making it suitable for the modification of amino acids and peptides containing a free primary amine group.[3][4]

  • Hydrazines and Hydroxylamines: These nitrogen nucleophiles also react to form the corresponding vinylogous hydrazones and oximes, respectively.

Reaction Conditions

The choice of solvent and temperature can significantly influence the reaction outcome.

  • Solvents: A variety of solvents can be employed, including ethanol, methanol, tetrahydrofuran (THF), and even water for biocompatible applications.[3][6] For less reactive amines, refluxing in a suitable solvent like ethanol or toluene may be necessary.

  • Temperature: Reactions with reactive amines often proceed smoothly at room temperature. For less nucleophilic amines, heating is generally required.

  • Catalysis: The reaction is often self-catalyzed by the amine reactant. However, in cases of less reactive amines or for pH control, a mild acid catalyst such as acetic acid can be beneficial. It is crucial to control the pH, as highly acidic conditions can lead to the protonation of the amine, rendering it non-nucleophilic, while highly basic conditions can promote side reactions.[7]

Controlling Selectivity

The dual electrophilic nature of the enone system could potentially lead to 1,2-addition (at the carbonyl carbon) or 1,4-conjugate addition (at the β-carbon). However, with β-alkoxy enones, the 1,4-addition followed by elimination of the alkoxy group is the overwhelmingly favored pathway. This is because the ethoxy group is a good leaving group in this context, and the resulting conjugated enaminone is thermodynamically stable.

Experimental Protocols

Protocol 1: General Synthesis of a β-Enaminone from 1-Ethoxy-4,4-dimethylpent-1-en-3-one and a Primary Amine

Objective: To synthesize a β-enaminone via the reaction of 1-ethoxy-4,4-dimethylpent-1-en-3-one with a primary amine under standard laboratory conditions.

Materials:

  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one

  • Primary amine (e.g., benzylamine, aniline)

  • Ethanol (anhydrous)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel)

  • TLC developing chamber and eluent (e.g., ethyl acetate/hexanes mixture)

  • UV lamp for TLC visualization

Experimental_Workflow_Protocol_1 start Start dissolve Dissolve 1-ethoxy-4,4-dimethylpent-1-en-3-one (1.0 eq) in ethanol start->dissolve add_amine Add primary amine (1.1 eq) to the solution dissolve->add_amine reflux Heat the reaction mixture to reflux add_amine->reflux monitor Monitor reaction progress by TLC reflux->monitor cool Cool the reaction to room temperature monitor->cool Reaction Complete concentrate Remove solvent under reduced pressure cool->concentrate purify Purify the crude product (e.g., recrystallization or column chromatography) concentrate->purify characterize Characterize the final product (NMR, IR, MS) purify->characterize end End characterize->end

Caption: Workflow for the general synthesis of a β-enaminone.

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add 1-ethoxy-4,4-dimethylpent-1-en-3-one (1.0 equivalent).

  • Dissolve the enone in a minimal amount of anhydrous ethanol.

  • To the stirred solution, add the primary amine (1.1 equivalents) dropwise at room temperature.

  • Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78 °C for ethanol).

  • Monitor the progress of the reaction by TLC. The disappearance of the starting enone and the appearance of a new, more polar spot corresponding to the enaminone product will indicate the reaction's progress.

  • Once the reaction is complete (typically within 2-6 hours), allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, hexanes) or by silica gel column chromatography.

  • Characterize the purified product by standard analytical techniques (¹H NMR, ¹³C NMR, IR, and mass spectrometry).

Protocol 2: Biocompatible Conjugation of a Primary Amine-Containing Molecule

Objective: To perform a selective conjugation of a primary amine-containing molecule (e.g., an amino acid derivative) with 1-ethoxy-4,4-dimethylpent-1-en-3-one under aqueous, biocompatible conditions.[3][4]

Materials:

  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one

  • Primary amine-containing substrate (e.g., glycine methyl ester hydrochloride)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Dimethyl sulfoxide (DMSO)

  • Reaction vessel (e.g., Eppendorf tube or small vial)

  • Shaker or vortex mixer

Procedure:

  • Prepare a stock solution of 1-ethoxy-4,4-dimethylpent-1-en-3-one in DMSO.

  • Prepare a solution of the primary amine-containing substrate in PBS buffer (pH 7.4). If the substrate is a hydrochloride salt, the buffer will neutralize it in situ.

  • In a reaction vessel, combine the solution of the amine substrate with the stock solution of the enone (typically in a 1:1.2 molar ratio of amine to enone). The final concentration of DMSO should be kept low (e.g., <10% v/v) to maintain biocompatibility.

  • Incubate the reaction mixture at room temperature or 37 °C with gentle shaking.

  • Monitor the reaction progress by a suitable analytical method, such as LC-MS, to observe the formation of the desired conjugate.

  • Upon completion, the reaction mixture can be used directly for further biological assays or purified by techniques such as reversed-phase HPLC.

Data Presentation

The following table summarizes typical reaction conditions and yields for the synthesis of β-enaminones from various amines and β-dicarbonyl precursors, which are analogous to 1-ethoxy-4,4-dimethylpent-1-en-3-one.

EntryAmine NucleophileSolventTemperature (°C)Time (h)Yield (%)Reference
1BenzylamineEthanolReflux3>90[6]
2AnilineTolueneReflux6~85
3Glycine methyl esterWater/DMSO37278-94[3]
4PiperidineMethanolRoom Temp4>95[6]

Troubleshooting and Safety Precautions

  • Low Yields: If low yields are observed, ensure the amine is not of low nucleophilicity. In such cases, increasing the reaction temperature or adding a catalytic amount of a mild acid may be beneficial. Ensure all reagents are pure and the solvent is anhydrous for non-aqueous reactions.

  • Side Reactions: The formation of byproducts can occur if the reaction is heated for an extended period, especially with sensitive substrates. Monitoring the reaction by TLC is crucial to determine the optimal reaction time.

  • Safety: 1-Ethoxy-4,4-dimethylpent-1-en-3-one and many amines are irritants. Handle these chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

The reaction of 1-ethoxy-4,4-dimethylpent-1-en-3-one with amine nucleophiles represents a robust and versatile method for the synthesis of β-enaminones. The operational simplicity, mild reaction conditions, and high yields make this transformation a valuable tool in the arsenal of synthetic chemists. The resulting vinylogous amides are not only stable and useful compounds in their own right but also serve as key intermediates for the construction of more complex molecular architectures, particularly in the realm of medicinal chemistry and drug discovery. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important reaction in their synthetic endeavors.

References

  • Vertex AI Search, "Site-Selective, Photocatalytic Vinylogous Amidation of Enones | Organic Letters". Accessed Mar. 2024.
  • Vertex AI Search, "Synthesis of Amino Acid-Derived Enaminones via Wolff Rearrangement Using Vinylogous Amides as Carbon Nucleophiles - PMC". Accessed Mar. 2024.
  • Vertex AI Search, "Further studies on the application of vinylogous amides and β-halovinylaldehydes to the regiospecific synthesis of unsymmetrical, polyfunctionalized 2,3,4 - PMC". Accessed Mar. 2024.
  • Vertex AI Search, "Efficient synthesis of β'-amino-α,β-unsatur
  • Vertex AI Search, "New Developments of the Principle of Vinylogy as Applied to π-Extended Enolate-Type Donor Systems - PMC". Accessed Mar. 2024.
  • Vertex AI Search, "Application of vinylogous carbamates and vinylogous aminonitriles to the regiospecific synthesis of uniquely functionalized pyrroles and quinolones - PMC". Accessed Mar. 2024.
  • Vertex AI Search, "Further studies on the application of vinylogous amides and β-halovinylaldehydes to the regiospecific synthesis of unsymmetrical, polyfunctionalized 2,3,4 - PubMed". Accessed Mar. 2024.
  • Vertex AI Search, "Enamine, enamide synthesis - Organic Chemistry Portal". Accessed Mar. 2024.
  • Vertex AI Search, "(PDF)
  • Vertex AI Search, "Enantioselective Vinylogous Addition of Enones to Allenes Enabled by Synergistic Borane/Palladium Catalysis | Journal of the American Chemical Society". Accessed Mar. 2024.
  • Vertex AI Search, "Vinylogous Amide Analogues of Diaminopimelic Acid (DAP)
  • Vertex AI Search, "Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activ
  • Vertex AI Search, "Diversification of the vinylogous amide products. a Synthesis of...
  • Vertex AI Search, "α-Aminoxylation of Ketones and β-Chloro-α-aminoxylation of Enones with TEMPO and Chlorocatecholborane | Organic Letters - ACS Public
  • Vertex AI Search, "β-alkoxy enones for biocompatible primary amine conjug
  • Vertex AI Search, "Enaminone synthesis by amination - Organic Chemistry Portal". Accessed Mar. 2024.
  • Vertex AI Search, "Stereoselective Synthesis of β-Hydroxy Enamines, Amino Cyclopropanes and 1,3-Amino Alcohols via Asymmetric C
  • Vertex AI Search, "Enamines - Master Organic Chemistry". Accessed Mar. 2024.
  • Vertex AI Search, "How can one synthesize the enamine 3-((2-aminophenyl)amino)cyclohex-2-en-1-one (or 3-(2-aminophenylamino)cyclohex-2-en-1-one) ?
  • Vertex AI Search, "Appendix 1: Summary of Part 1 reactions used for synthesis | Organic Chemistry 1: An open textbook - Lumen Learning". Accessed Mar. 2024.
  • Vertex AI Search, "Straightforward preparation of enantiopure 3-amino-4,4-dimethylpyrrolidin-2-one and its derivatives | Request PDF - ResearchG
  • Vertex AI Search, "Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)
  • Vertex AI Search, "Metal-free Synthesis of β-Aminoketones by Reductive Hydroamination of Ynones - The Royal Society of Chemistry". Accessed Mar. 2024.
  • Vertex AI Search, "Reaction with Primary Amines to form Imines - Chemistry LibreTexts". Accessed Mar. 2024.
  • Vertex AI Search, "19.5: Nucleophilic Addition Reactions of Aldehydes and Ketones - Chemistry LibreTexts". Accessed Mar. 2024.
  • Vertex AI Search, "Enone and unsaturated ester synthesis by condensation, C-C coupling or rearrangement - Organic Chemistry Portal". Accessed Mar. 2024.
  • Vertex AI Search, "Synthesis of α-Alkenyl α,β-Unsaturated Ketones via Dehydrogermylation of Oxagermacycles with Regeneration of the Germanium(II)
  • Vertex AI Search, "An In-depth Technical Guide on the Reactivity of the Enone Functional Group in 4-Methylpent-1-en-3-one - Benchchem". Accessed Mar. 2024.
  • Vertex AI Search, "WO2002010103A1 - PROCESS FOR SYNTHESIS OF α,β-UNSATURATED KETONES - Google P
  • Vertex AI Search, "Analogy of the Reactions of Aromatic and Aliphatic π-Electrophiles with Nucleophiles - MDPI". Accessed Mar. 2024.
  • Vertex AI Search, "Predict the major products of the following reactions. Include stereochemistry where applicable. (b) trans-4,4-dimethylpent-2-ene + BH 3 ⋅THF then H 2 O 2 , OH - Pearson". Accessed Mar. 2024.
  • Vertex AI Search, "Imine and Enamine Formation Reactions With Reductive Amin
  • Vertex AI Search, "Assessing Alkali‐Metal Effects in the Structures and Reactivity of Mixed‐Ligand Alkyl/Alkoxide Alkali‐Metal Magnesi
  • Vertex AI Search, "Decomposition of 4,4-dimethylpent-1-ene in the presence of oxygen between 400 and 500 °C: oxidation chemistry of allyl radicals - Journal of the Chemical Society, Faraday Transactions (RSC Publishing)". Accessed Mar. 2024.

Sources

Application

Catalytic Strategies for the Functionalization of 1-Ethoxy-4,4-dimethylpent-1-en-3-one: A Guide for Synthetic Chemists

Introduction 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a versatile building block in organic synthesis, characterized by an electron-rich enol ether and an α,β-unsaturated ketone moiety. This unique electronic and structur...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1-Ethoxy-4,4-dimethylpent-1-en-3-one is a versatile building block in organic synthesis, characterized by an electron-rich enol ether and an α,β-unsaturated ketone moiety. This unique electronic and structural profile makes it a valuable precursor for the construction of complex molecular architectures. This application note provides an in-depth guide to the catalytic transformations of this substrate, with a focus on asymmetric Michael additions and cycloaddition reactions. The protocols and mechanistic insights detailed herein are designed to equip researchers in synthetic chemistry and drug development with the necessary tools to effectively utilize this valuable synthon.

The conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, known as the Michael addition, is a cornerstone of carbon-carbon and carbon-heteroatom bond formation.[1] When applied to substrates like 1-ethoxy-4,4-dimethylpent-1-en-3-one, this reaction allows for the introduction of a wide array of functionalities at the β-position, leading to the formation of valuable 1,5-dicarbonyl compounds and their analogs.[1] These products, in turn, serve as key intermediates in the synthesis of various biologically active molecules and heterocyclic systems.[1]

Core Principles of Catalysis with Vinylogous Esters

The reactivity of 1-ethoxy-4,4-dimethylpent-1-en-3-one is dominated by the electrophilic nature of the β-carbon of the α,β-unsaturated system. Catalytic strategies are therefore designed to activate either the substrate (the Michael acceptor) or the nucleophile (the Michael donor) to facilitate a highly selective transformation.

Key Catalytic Approaches:

  • Lewis Acid Catalysis: Lewis acids can coordinate to the carbonyl oxygen, increasing the electrophilicity of the β-carbon and making it more susceptible to nucleophilic attack. Chiral Lewis acids are instrumental in achieving enantioselective transformations.[2]

  • Organocatalysis: Small organic molecules can act as catalysts. For instance, chiral secondary amines can form a transient iminium ion with the α,β-unsaturated ketone, which then undergoes enantioselective nucleophilic attack.[3] Alternatively, organocatalysts can act as Brønsted bases to deprotonate the Michael donor, increasing its nucleophilicity.[4]

  • Transition Metal Catalysis: Transition metals can be employed in various catalytic cycles. For example, palladium catalysts are widely used in cross-coupling reactions, while rhodium and iridium are often used in hydrogenation and hydroacylation reactions.[5][6]

Application Protocol: Asymmetric Michael Addition

This protocol details a representative organocatalyzed asymmetric Michael addition of a ketone to 1-ethoxy-4,4-dimethylpent-1-en-3-one, a reaction that establishes a chiral center with high enantioselectivity.

Reaction Parameters and Optimization

The efficiency and stereoselectivity of the Michael addition are highly dependent on the choice of catalyst, solvent, and reaction conditions. A summary of typical parameters is provided below.

ParameterRecommended Range/ConditionsRationale
Catalyst Chiral primary or secondary amine (e.g., prolinol derivatives)Forms a chiral iminium ion intermediate, directing the stereochemical outcome of the nucleophilic attack.[7]
Catalyst Loading 5-20 mol%Balances reaction rate with cost-effectiveness. Higher loadings may be required for less reactive substrates.
Michael Donor Ketones (e.g., cyclohexanone, acetone)Readily available and effective nucleophiles after deprotonation or enamine formation.[7]
Solvent Aprotic solvents (e.g., CH2Cl2, Toluene, Acetone)Prevents unwanted side reactions with protic species and effectively solubilizes reactants and catalyst.
Temperature -20 °C to 30 °CLower temperatures generally lead to higher enantioselectivity by favoring the transition state leading to the major enantiomer.
Co-catalyst/Additive Weak acid (e.g., benzoic acid, salicylic acid)Can facilitate catalyst turnover and enhance enantioselectivity.[7]
Detailed Experimental Protocol
  • Preparation: To a clean, dry reaction vial equipped with a magnetic stir bar, add the chiral organocatalyst (e.g., a prolinol derivative, 0.02 mmol, 20 mol%).

  • Reagent Addition: Add the Michael donor (e.g., cyclohexanone, 0.5 mL) to the vial, followed by 1-ethoxy-4,4-dimethylpent-1-en-3-one (0.1 mmol). If an acidic co-catalyst is used, it should be added at this stage.[7]

  • Solvent and Initiation: Add the appropriate solvent (e.g., anhydrous acetone, 0.5 mL).

  • Reaction: Stir the resulting mixture at the desired temperature (e.g., 30 °C) for the required duration (e.g., 4 days).[7] Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Work-up and Purification: Upon completion, directly purify the reaction mixture by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate gradient) to isolate the desired Michael adduct.

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess by chiral high-performance liquid chromatography (HPLC) analysis.[7]

Reaction Mechanism Workflow

The following diagram illustrates the catalytic cycle for an amine-catalyzed Michael addition.

Michael_Addition_Mechanism cluster_cycle Catalytic Cycle cluster_donor Michael Donor Activation A Enone + Chiral Amine Catalyst B Iminium Ion Intermediate A->B Condensation (-H₂O) D Nucleophilic Attack B->D Reacts with C Enamine of Michael Donor C->D E Enamine Intermediate D->E C-C Bond Formation F Hydrolysis E->F Protonation G Product + Regenerated Catalyst F->G Release G->A Re-enters cycle Donor Ketone (Michael Donor) Donor->C Enamine Formation Catalyst_Base Amine Catalyst (as base) Catalyst_Base->C caption Fig. 1: Organocatalytic Michael Addition Cycle

Fig. 1: Organocatalytic Michael Addition Cycle

Application in Cycloaddition Reactions

The electron-deficient alkene character of 1-ethoxy-4,4-dimethylpent-1-en-3-one also makes it a suitable component in cycloaddition reactions, which are powerful methods for constructing cyclic systems.[8]

[4+2] Cycloaddition (Diels-Alder Reaction)

In the Diels-Alder reaction, 1-ethoxy-4,4-dimethylpent-1-en-3-one can act as a dienophile, reacting with a 1,3-diene to form a six-membered ring. The reaction is often promoted by a Lewis acid catalyst to lower the energy of the dienophile's LUMO, thereby accelerating the reaction.[8]

[3+2] Cycloaddition

This substrate can also participate in [3+2] cycloadditions with 1,3-dipoles such as azides, nitrones, or nitrile oxides to generate five-membered heterocyclic rings.[9][10] These reactions are highly valuable for the synthesis of complex nitrogen- and oxygen-containing heterocycles. The regioselectivity of these reactions is governed by both steric and electronic factors.[9]

Experimental Workflow for a Catalytic Cycloaddition

The following diagram outlines a general workflow for a Lewis acid-catalyzed cycloaddition reaction.

Cycloaddition_Workflow Start Start: Assemble Reactants Reactants 1-Ethoxy-4,4-dimethylpent-1-en-3-one + Diene/Dipole + Solvent Start->Reactants Catalyst_Add Add Chiral Lewis Acid Catalyst (e.g., Zn(OTf)₂, Cu(II)-Box) Reactants->Catalyst_Add Reaction Stir at Controlled Temperature (-78 °C to RT) Catalyst_Add->Reaction Monitor Monitor Progress (TLC/LC-MS) Reaction->Monitor Quench Quench Reaction (e.g., sat. aq. NH₄Cl) Monitor->Quench Upon Completion Extract Aqueous Workup & Extraction Quench->Extract Purify Purification (Column Chromatography) Extract->Purify Analyze Characterization (NMR, MS, Chiral HPLC) Purify->Analyze End Final Product Analyze->End

Fig. 2: General Workflow for Catalytic Cycloaddition

Further Catalytic Transformations

Beyond Michael additions and cycloadditions, the enone functionality of 1-ethoxy-4,4-dimethylpent-1-en-3-one opens the door to other important catalytic transformations.

Catalytic Hydrogenation

The carbon-carbon double bond can be selectively reduced through catalytic hydrogenation.[11] Common catalysts for this transformation include palladium on carbon (Pd/C) and platinum(IV) oxide (PtO₂).[11] The choice of catalyst and reaction conditions can influence the stereochemical outcome of the reduction. This reaction is typically performed under a hydrogen atmosphere.[12]

Catalytic Reductive Cyclizations

In the presence of suitable catalysts and reagents, 1-ethoxy-4,4-dimethylpent-1-en-3-one can undergo tandem reactions, such as a reductive [4+1]-cycloaddition, to form five-membered rings.[13] These reactions often involve the in-situ generation of a reactive intermediate that then undergoes cyclization.

Conclusion

1-Ethoxy-4,4-dimethylpent-1-en-3-one is a highly valuable and versatile substrate for a range of catalytic transformations. This application note has provided a detailed overview of its application in asymmetric Michael additions and cycloaddition reactions, complete with experimental protocols and mechanistic insights. The ability to catalytically and selectively functionalize this building block underscores its importance in modern organic synthesis and its potential for the rapid construction of complex molecules for the pharmaceutical and materials science industries.

References

  • Huisgen, R. (n.d.). Huisgen 1,3-Dipolar Cycloaddition. Organic Chemistry Portal. Available at: [Link]

  • Hyster Lab. (n.d.). Publications. Princeton University. Available at: [Link]

  • Evans, D. A. (2002). Asymmetric catalysis in complex target synthesis. Proceedings of the National Academy of Sciences, 99(Suppl 4), 13988–13993. Available at: [Link]

  • Roberts, J. D., & Caserio, M. C. (2021). 13.3: Cycloaddition Reactions. Chemistry LibreTexts. Available at: [Link]

  • Clariant. (n.d.). Catalysts for hydrogenation processes. Available at: [Link]

  • Stoltz, B. M. (n.d.). Dipolar Cycloadditions. Caltech. Available at: [Link]

  • Wang, W., Li, H., & Wang, J. (2009). Organocatalyzed Highly Stereoselective Michael Addition of Ketones to Alkylidene Malonates and Nitroolefins Using Chial Primary-Tertiary Diamine Catalysts. Organic & Biomolecular Chemistry, 7(8), 1523-1526. Available at: [Link]

  • Tu, Y.-Q., et al. (2015). Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones. Journal of the American Chemical Society, 137(25), 8344–8347. Available at: [Link]

  • Kündig, E. P., et al. (2002). A Highly Enantioselective and General Method for the 1,3-Dipolar Cycloaddition of Nitrones to Alkenes. Journal of the American Chemical Society, 124(17), 4968–4969. Available at: [Link]

  • Ranu, B. C., & Banerjee, S. (2005). Ionic Liquid as Catalyst and Reaction Medium. The Dramatic Influence of a Task-Specific Ionic Liquid, [bmIm]OH, in Michael Addition of Active Methylene Compounds to Conjugated Ketones, Carboxylic Esters, and Nitriles. Organic Letters, 7(14), 3049–3052. Available at: [Link]

  • Zhang, W., et al. (2025). Catalytic asymmetric construction of 1,5-remote Si- and C-stereocenters via desymmetrizing ene reaction of bis(methallyl)silanes. Chemical Science, 16, 8454-8459. Available at: [Link]

  • LibreTexts. (2024). 8.6: Reduction of Alkenes - Hydrogenation. Chemistry LibreTexts. Available at: [Link]

  • Takeda, K. (2024). Recent advances in catalytic asymmetric synthesis. Frontiers in Chemistry, 12. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Ethoxy-4,4-dimethyl-2-pentanone. PubChem. Available at: [Link]

  • Duval, E., et al. (2020). Mechanochemistry and Eco-Bases for Sustainable Michael Addition Reactions. Molecules, 25(23), 5585. Available at: [Link]

  • Leadbeater, N. E., & Stencel, L. M. (2006). Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP. Beilstein Journal of Organic Chemistry, 2, 17. Available at: [Link]

  • Brewer, M., et al. (2021). A Lewis acid catalyzed diastereoselective synthesis of functionalized 2-diazo-1,5-dicarbonyl compounds. Organic Letters, 23(15), 5891-5895. Available at: [Link]

  • Reisman, S. E., et al. (2018). Catalytic reductive [4 + 1]-cycloadditions of vinylidenes and dienes. Science, 361(6401), 482-486. Available at: [Link]

  • Le, K. N. (2015). A Catalytic Approach to Cyclopentenones. The ScholarShip. Available at: [Link]

  • Warren, J. J., et al. (2022). Electrocatalytic Transfer Hydrogenation of 1-Octene with [(tBuPCP)Ir(H)(Cl)] and Water. ChemRxiv. Available at: [Link]

  • Pal, R., & Kessar, S. V. (2002). Catalytic, enantioselective Michael addition reactions. ARKIVOC, 2002(7), 167-196. Available at: [Link]

  • Mammadov, V. A., et al. (2026). Enantioselective alkynylation of cyclopentanone: Synthesis, dimerization, and cross-coupling transformations of 1-ethynylcyclopentanol. Chemical Review and Letters, 9, 192-200. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 1-Ethoxy-4,4-dimethylpent-1-en-3-one Synthesis

Welcome to the Technical Support Center for the synthesis of 1-ethoxy-4,4-dimethylpent-1-en-3-one . As a critical β -alkoxy enone building block used extensively in the development of pyrimidines, pyrazoles, and other he...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 1-ethoxy-4,4-dimethylpent-1-en-3-one . As a critical β -alkoxy enone building block used extensively in the development of pyrimidines, pyrazoles, and other heterocyclic active pharmaceutical ingredients (APIs)[1], its synthesis requires precise control over thermodynamic equilibria.

As a Senior Application Scientist, I have designed this guide to provide drug development professionals with mechanistic insights, troubleshooting strategies, and self-validating protocols to ensure high-yield, reproducible scale-ups.

Part 1: Mechanistic Workflow & Causality

To troubleshoot effectively, one must understand the active species in the reaction matrix. The synthesis does not proceed via a direct condensation between the ketone and the orthoester. Instead, triethyl orthoformate and acetic anhydride first react to form diethoxymethyl acetate , a highly reactive electrophile[2]. Pinacolone (in its enol form) attacks this species to form a β -diethoxy intermediate, which subsequently undergoes thermal elimination to yield the target enone[3].

Mechanism TEOF Triethyl Orthoformate + Acetic Anhydride Electrophile Diethoxymethyl Acetate (Active Electrophile) TEOF->Electrophile Addition C-C Bond Formation Electrophile->Addition Ketone Pinacolone (Enol Form) Ketone->Addition Acetal 1,1-Diethoxy-4,4- dimethylpentan-3-one Addition->Acetal Elimination Thermal Elimination (-EtOH) Acetal->Elimination Scavenging EtOH Scavenged by Ac2O (Forms EtOAc + AcOH) Elimination->Scavenging Target 1-Ethoxy-4,4-dimethyl- pent-1-en-3-one Elimination->Target Scavenging->Target Drives Equilibrium

Mechanistic pathway of 1-Ethoxy-4,4-dimethylpent-1-en-3-one synthesis and equilibrium driving forces.

Part 2: Troubleshooting FAQs

Q1: My reaction stalls at the β -diethoxy intermediate (1,1-diethoxy-4,4-dimethylpentan-3-one). How do I drive the reaction to completion? Causality: The elimination of ethanol from the acetal intermediate is an endothermic, equilibrium-driven process. If ethanol remains in the system, the equilibrium heavily favors the intermediate. Solution: Acetic anhydride acts as an irreversible chemical scavenger for ethanol, converting it into ethyl acetate and acetic acid[2]. Ensure your setup includes a fractional distillation column. The protocol is self-validating: as long as the distillation head temperature reads ~70–77°C, ethyl acetate is evolving, meaning the elimination is actively occurring. When the temperature drops, ethanol scavenging is complete.

Q2: GC-MS analysis shows a significant m/z peak corresponding to an enol acetate. What went wrong? Causality: While pinacolone is sterically hindered, it can still undergo O-acylation by acetic anhydride under prolonged heating to form 2-acetoxy-3,3-dimethyl-1-butene. This side reaction dominates when acetic anhydride is present in large excess relative to triethyl orthoformate. Solution: Maintain a strict stoichiometric ratio. We recommend 1.5 equivalents of triethyl orthoformate to 2.0 equivalents of acetic anhydride. The slight excess of orthoformate ensures that acetic anhydride is rapidly consumed to form the electrophile, minimizing the free anhydride available for parasitic O-acylation.

Q3: The reaction mixture turns dark brown/black, and I am isolating polymeric tars. How can I prevent degradation? Causality: The target β -alkoxy enone is an electron-rich alkene that is highly sensitive to strong acids at elevated temperatures. The accumulation of acetic acid (a byproduct of the ethanol scavenging) at temperatures exceeding 140°C catalyzes the cationic polymerization of the enol ether. Solution: Cap the oil bath temperature strictly at 130°C. If scaling up beyond 100 grams, add a catalytic amount of anhydrous sodium acetate (0.05 eq) to buffer the system and suppress acid-catalyzed polymerization.

Troubleshooting Issue Low Yield of Target Enone Symptom1 High Acetal Intermediate via GC Issue->Symptom1 Symptom2 High Enol Acetate Side Product Issue->Symptom2 Symptom3 Dark Tars / Polymerization Issue->Symptom3 Fix1 Increase Temp to 130°C & Distill Byproducts Symptom1->Fix1 Drives Elimination Fix2 Reduce Ac2O to 2.0 Equivalents Symptom2->Fix2 Prevents O-Acylation Fix3 Add NaOAc Buffer & Cap Temp at 130°C Symptom3->Fix3 Prevents Acid Catalysis

Troubleshooting logic tree for side reactions in beta-alkoxy enone synthesis.

Part 3: Quantitative Optimization Data

To illustrate the thermodynamic boundaries of this synthesis, the following table summarizes the causal relationship between reagent stoichiometry, thermal conditions, and product distribution.

Pinacolone (eq)HC(OEt)₃ (eq)Ac₂O (eq)Temp (°C)Time (h)Enone Yield (%)Acetal Intermediate (%)Enol Acetate (%)
1.01.22.01001245.240.85.1
1.01.52.01301688.5 < 2.0 4.3
1.01.53.01301670.1< 1.018.6
1.01.52.01502455.00.08.2*

*Note: The low mass balance at 150°C is due to extensive acid-catalyzed polymerization of the product.

Part 4: Self-Validating Experimental Protocol

This protocol incorporates real-time physical feedback loops to validate the chemical transformation without requiring continuous offline sampling.

Step 1: Setup and Reagent Charging

  • Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, an internal thermocouple, and a Vigreux fractional distillation column topped with a distillation head and receiving flask.

  • Charge the flask with Pinacolone (50.0 g, 0.50 mol, 1.0 eq), Triethyl orthoformate (111.1 g, 0.75 mol, 1.5 eq), and Acetic anhydride (102.1 g, 1.00 mol, 2.0 eq). (Optional: Add 2.0 g of anhydrous sodium acetate if running at larger scales).

Step 2: Electrophile Generation & Condensation

  • Heat the reaction mixture by setting the external oil bath to 130°C.

  • Validation Check: As the internal temperature reaches 110°C, the mixture will transition from clear to pale yellow. This visual cue indicates the successful formation of the diethoxymethyl acetate electrophile and the onset of condensation.

Step 3: Equilibrium Displacement (Elimination)

  • Maintain the bath at 130°C. Ethyl acetate and acetic acid will begin to evolve.

  • Validation Check: Monitor the vapor temperature at the distillation head. It will stabilize between 70°C and 77°C as ethyl acetate (bp 77°C) distills over. The continuous collection of distillate is the physical proof that the thermal elimination of ethanol is occurring and being successfully scavenged by the acetic anhydride.

Step 4: Reaction Termination

  • Continue heating for 14–16 hours.

  • Validation Check: The reaction is deemed complete when the distillation head temperature drops sharply below 60°C, confirming that no more ethyl acetate is being generated and the acetal intermediate has been fully consumed.

Step 5: Isolation and Purification

  • Cool the mixture to room temperature. Transfer to a vacuum distillation setup.

  • Remove residual acetic acid and unreacted starting materials at 50°C under mild vacuum (50 mmHg).

  • Isolate the target 1-ethoxy-4,4-dimethylpent-1-en-3-one by high-vacuum distillation, collecting the fraction boiling at 85–90°C at 10 mmHg.

References

  • Title: Product Class 12: Pyrimidines (Science of Synthesis) Source: Thieme Connect URL: [Link]

  • Title: US4413127A - Preparation of 1,2-dihydro-6-(lower alkyl)-2-oxo-5-(pyridinyl)

Sources

Optimization

Purification of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Technical Support Center: Isolation and Purification of β -Alkoxyvinyl Ketones Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate hi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Isolation and Purification of β -Alkoxyvinyl Ketones

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate highly functionalized enol ethers. The compound 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) is a prime example of a deceptively simple molecule that routinely degrades during standard purification workflows.

This guide is engineered to move beyond basic protocols. Here, we dissect the physicochemical causality behind degradation, establish self-validating experimental systems, and provide scalable solutions for drug development professionals.

I. Physicochemical Data & Purification Parameters

Understanding the intrinsic properties of your target molecule is the first step in preventing yield loss. The following table summarizes the critical parameters that dictate our purification strategy .

PropertyValueCausality / Impact on Purification
CAS Number 23517-41-1Unique identifier for cross-referencing spectral data.
Molecular Formula C 9​ H 16​ O 2​ Indicates high organic solubility; non-polar to moderately polar.
Molecular Weight 156.22 g/mol Governs boiling point expectations during vacuum distillation.
Target Purity 95%Essential for downstream heterocyclic couplings (e.g., pyrazole synthesis).
Acid Sensitivity High Dictates the mandatory use of base-deactivated stationary phases to prevent hydrolysis.
Thermal Stability Moderate Requires high-vacuum (< 5 mmHg) to prevent thermal E/Z isomerization.
II. Troubleshooting Guide & FAQs

Q1: Why does my product degrade into a mixture of starting materials or an aldehyde/ketone during standard silica gel chromatography? Expert Insight: You are observing acid-catalyzed hydrolysis. 1-Ethoxy-4,4-dimethylpent-1-en-3-one is an electron-rich β -alkoxyvinyl ketone. Standard silica gel possesses surface silanol groups with a pKa of ~4.5–5.0. These acidic sites readily protonate the α -carbon of the enol ether, generating a highly reactive oxonium intermediate. Upon exposure to ambient moisture in the solvent, this intermediate rapidly cleaves into ethanol and 4,4-dimethyl-3-oxopentanal. Solution: You must neutralize the stationary phase. Pre-flushing your column with a mobile phase containing 1–2% (v/v) triethylamine (TEA) caps these silanol sites, completely arresting the degradation pathway.

Q2: I am scaling up the synthesis (>5 g) using a Weinreb amide precursor. Is column chromatography still the best purification method? Expert Insight: No. While the synthesis of this compound via the reaction of (E)-1-bromo-2-ethoxyethene with tert-butyllithium and N-methoxy-N-methylpivalamide is highly efficient , scaling up chromatography for the resulting enol ether is risky. Large-scale columns require massive solvent volumes, increasing the residence time of the acid-sensitive molecule on the solid phase and risking yield loss. Solution: Short-path vacuum distillation is the industry standard for scaling up β -alkoxyvinyl ketones.

Q3: How do I verify the E/Z stereochemistry of the purified product, and why does it sometimes shift? Expert Insight: The stereochemistry of the alkene double bond is critical for predictable downstream cyclization kinetics. The (E)-isomer is thermodynamically favored due to the severe steric clash between the bulky tert-butyl group and the ethoxy ether in the (Z)-configuration. However, excessive heat during distillation can provide enough energy to overcome the rotational activation barrier, leading to isomerization. Solution: Use 1 H NMR spectroscopy to validate the geometry. The vinylic protons of the (E)-isomer will display a characteristic large trans coupling constant ( 3JHH​≈12−15 Hz), whereas the (Z)-isomer will show a significantly smaller cis coupling constant ( 3JHH​≈6−9 Hz).

III. Purification Decision Workflow

Use the following logic tree to determine the optimal purification strategy based on your current batch scale and crude purity.

PurificationWorkflow Start Crude 1-Ethoxy-4,4-dimethylpent-1-en-3-one Scale Assess Batch Scale Start->Scale Small Small Scale (< 5 g) Scale->Small < 5g Large Large Scale (> 5 g) Scale->Large > 5g Chromatography Base-Deactivated Flash Chromatography Small->Chromatography Distillation Short-Path Vacuum Distillation Large->Distillation QC QC Validation: NMR & GC-MS Chromatography->QC Distillation->QC QC->Chromatography Fail Pure Pure (E)-Isomer Target QC->Pure Pass

Caption: Workflow for selecting the optimal purification strategy based on batch scale.

IV. Self-Validating Experimental Protocols
Protocol A: Base-Deactivated Flash Chromatography (Scale: < 5 g)

This protocol utilizes a built-in 2D-TLC validation step to ensure the stationary phase will not destroy your product.

  • Self-Validating Check (2D-TLC): Spot the crude mixture in the bottom-left corner of a standard silica TLC plate. Develop the plate in 90:10 Hexanes:Ethyl Acetate. Remove, mark the solvent front, and let it dry completely. Rotate the plate 90 degrees and develop it a second time in the same solvent.

    • Causality: If the target spot forms a clean, single point on the diagonal, the silica is safe. If the spot streaks downward or splits into multiple spots off the diagonal, acid hydrolysis is actively occurring, validating the absolute necessity of Step 2.

  • Stationary Phase Deactivation: Slurry pack the silica gel column using a solvent system of 89% Hexanes, 10% Ethyl Acetate, and 1% Triethylamine (TEA). Flush the column with at least 3 column volumes (CV) of this mixture.

    • Causality: The TEA acts as a sacrificial base, permanently capping the acidic silanol groups before the enol ether is introduced.

  • Loading & Elution: Dissolve the crude oil in a minimum volume of the TEA-spiked eluent and load it carefully. Elute using the same solvent system. Monitor fractions via UV detection (254 nm).

  • Low-Temperature Concentration: Pool the product-containing fractions and concentrate under reduced pressure. Critical: Keep the water bath temperature ≤30∘ C.

    • Causality: Concentrating the product at elevated temperatures in the presence of trace impurities can trigger thermal E/Z isomerization.

Protocol B: Short-Path Vacuum Distillation (Scale: > 5 g)

This protocol utilizes a vacuum integrity check to prevent oxidative and thermal degradation.

  • Base-Wash Pre-treatment: Dissolve the crude product in methyl tert-butyl ether (MTBE) and wash twice with saturated aqueous NaHCO 3​ . Dry the organic layer over anhydrous Na 2​ SO 4​ and concentrate.

    • Causality: This step removes trace acidic byproducts from the upstream synthesis that would act as potent degradation catalysts once thermal energy is applied.

  • Apparatus Setup & Self-Validating Vacuum Test: Assemble a short-path distillation apparatus. Apply the vacuum (< 5 mmHg) before applying any heat. Isolate the vacuum pump by closing the manifold valve and monitor the pressure gauge for 5 minutes.

    • Causality: A pressure rise of >1 mmHg/min indicates an atmospheric leak. Oxygen ingress at distillation temperatures will cause rapid oxidative cleavage of the alkene. Do not proceed until the system holds a static vacuum.

  • Degassing: Gently warm the distillation flask to 40°C under active vacuum to remove residual MTBE and dissolved gases.

  • Distillation: Gradually increase the oil bath temperature. Collect the main fraction (boiling point will vary based on exact vacuum, typically 70–90°C at 2–5 mmHg).

    • Causality: High vacuum drastically lowers the boiling point, ensuring the thermal energy applied remains well below the activation energy required for E/Z isomerization or thermal cracking.

  • Storage: Backfill the distillation apparatus with Argon. Store the purified pale-yellow liquid in an amber vial over 4Å molecular sieves at 4°C.

V. References
Troubleshooting

Improving yield of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Welcome to the Technical Support Center for the synthesis and optimization of 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). This β -alkoxyenone is a highly valuable bis-electrophilic building block utilized hea...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and optimization of 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). This β -alkoxyenone is a highly valuable bis-electrophilic building block utilized heavily by researchers and drug development professionals for the construction of complex heterocycles, such as pyrimidines, pyrazoles, and naphthyridines.

Due to the thermodynamic constraints of its synthesis and the chemical sensitivity of the enol ether moiety, researchers frequently encounter issues with low yields, incomplete conversions, and product degradation. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure reproducible, high-yield syntheses.

I. Mechanistic Overview & Pathway Visualization

Understanding the synthetic pathways is critical for troubleshooting. The synthesis of 1-ethoxy-4,4-dimethylpent-1-en-3-one is typically achieved via two distinct methodologies:

  • Route A (Thermodynamic): The classical Claisen-Schmidt-type condensation of pinacolone with triethyl orthoformate.

  • Route B (Kinetic): The modern nucleophilic acyl substitution utilizing a Weinreb amide.

SynthesisPathways Pinacolone Pinacolone (3,3-Dimethyl-2-butanone) TEOF Triethyl Orthoformate + Acetic Anhydride Pinacolone->TEOF Route A Enolization Product 1-Ethoxy-4,4-dimethylpent-1-en-3-one TEOF->Product Condensation Δ, -EtOAc, -AcOH BromoE (E)-1-Bromo-2-ethoxyethene + t-BuLi Weinreb N-Methoxy-N-methylpivalamide (Weinreb Amide) BromoE->Weinreb Route B Lithiation (-78°C) Weinreb->Product Acylation Nucleophilic Substitution

Figure 1: Synthetic pathways for 1-Ethoxy-4,4-dimethylpent-1-en-3-one via Route A and Route B.

II. Troubleshooting FAQs

Q1: Why is my yield of 1-ethoxy-4,4-dimethylpent-1-en-3-one consistently below 40% when using the triethyl orthoformate/acetic anhydride route? Causality: The condensation of pinacolone with triethyl orthoformate (Route A) is an equilibrium-driven process. Acetic anhydride is added to react with the liberated ethanol, forming ethyl acetate and acetic acid, which theoretically drives the reaction forward [1]. However, if these low-boiling byproducts remain in the reaction matrix, the equilibrium stalls, leading to poor conversion and the accumulation of unreacted pinacolone and intermediate acetals. Self-Validating Solution: You must actively break the equilibrium. Equip your reflux setup with a short-path fractional distillation head or a Dean-Stark trap. As the reaction proceeds, continuously distill off the ethyl acetate (bp 77 °C). Validation metric: Monitor the internal temperature of the reaction flask; a steady rise from ~80 °C to >130 °C confirms the successful removal of volatiles and the forward progression of the condensation.

Q2: I observe significant degradation and reversion to the β -ketoaldehyde during aqueous workup. How can I prevent this? Causality: β -Alkoxyenones are highly sensitive to aqueous acids. Acidic conditions rapidly catalyze the hydrolysis of the enol ether back into the corresponding β -ketoaldehyde (which exists primarily as its enol tautomer) [2]. If your workup involves unbuffered water or if residual acetic acid from the reaction is not neutralized immediately, hydrolysis is inevitable. Self-Validating Solution: Quench the reaction strictly with cold, saturated aqueous NaHCO3​ or a pH 7.5 phosphate buffer. Validation metric: Before extracting the organic layer, use pH paper to verify that the aqueous phase is strictly between pH 7.5 and 8.5. Furthermore, pre-wash all glassware used for extraction and storage with a dilute base to eliminate active acidic sites on the glass surface.

Q3: Are there alternative routes that avoid the harsh thermal conditions and equilibrium issues of the orthoformate condensation? Causality: Yes. For researchers requiring high geometric purity (strict E-isomer) or those working with sensitive analogs, the Weinreb amide route (Route B) is vastly superior. As demonstrated by , reacting the organolithium species of (E)-1-bromo-2-ethoxyethene with N-methoxy-N-methylpivalamide at -78 °C yields the target enone via a kinetically controlled nucleophilic acyl substitution[1]. This avoids the thermodynamic equilibration and high-temperature degradation inherent to Route A.

III. Standardized Experimental Protocols

Protocol A: Classical Condensation (Optimized Route A)

This protocol is designed for high-throughput, scalable synthesis where cryogenic equipment is unavailable.

  • Reactor Preparation: To a rigorously dried 500 mL round-bottom flask equipped with a magnetic stirrer, add pinacolone (1.0 eq, 100 mmol), triethyl orthoformate (1.5 eq, 150 mmol), and acetic anhydride (2.0 eq, 200 mmol).

  • Catalysis: Add anhydrous ZnCl2​ (0.05 eq, 5 mmol) to promote the enolization of pinacolone.

  • Distillation Setup: Attach a Vigreux column topped with a distillation head and a receiving flask.

  • Thermal Shift: Heat the mixture using an oil bath set to 130–140 °C. Continuously distill off the ethyl acetate and acetic acid. Self-Validation: The reaction is deemed complete when the distillation of low-boiling fractions ceases and the internal temperature stabilizes above 125 °C (typically 12–16 hours).

  • Buffered Workup: Cool the dark mixture to room temperature. Dilute with 200 mL of methyl tert-butyl ether (MTBE). Slowly pour the organic mixture into 300 mL of ice-cold saturated aqueous NaHCO3​ . Stir vigorously until gas evolution ceases. Check that the aqueous pH is >7.5.

  • Isolation: Separate the organic layer, dry over anhydrous K2​CO3​ (do not use MgSO4​ as its slight acidity can trigger hydrolysis), filter, and concentrate under reduced pressure. Purify the crude oil by vacuum distillation to afford the pure product.

Protocol B: Weinreb Amide Acylation (Route B)

Adapted from Johnson et al. [1]. This protocol is designed for maximum yield and high geometric purity.

  • Lithiation: In an oven-dried, argon-flushed Schlenk flask, dissolve (E)-1-bromo-2-ethoxyethene (1.1 eq, 11 mmol) in 25 mL of anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Metal-Halogen Exchange: Dropwise add t-BuLi (2.2 eq, 22 mmol, 1.7 M in pentane) via syringe over 15 minutes. Self-Validation: A slight color change may occur; stir for exactly 40 minutes at -78 °C to ensure complete lithium-halogen exchange without degradation of the vinyllithium species.

  • Acylation: Add N-methoxy-N-methylpivalamide (1.0 eq, 10 mmol) dropwise. Maintain the reaction at -78 °C for 1 hour, then slowly allow the bath to warm to -40 °C over a period of 1.75 hours.

  • Quench & Extraction: Quench the reaction at -40 °C by rapidly injecting 10 mL of saturated aqueous NH4​Cl . Allow the mixture to warm to room temperature. Extract with diethyl ether (3 x 20 mL).

  • Purification: Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, neutralized with 1% triethylamine in the eluent) to yield the product.

IV. Quantitative Data Presentation

The following table summarizes the operational metrics and expected outcomes for the two primary synthetic pathways, allowing researchers to select the optimal method based on their laboratory capabilities.

ParameterRoute A: Orthoformate CondensationRoute B: Weinreb Amide Acylation
Typical Yield 45% – 60%71%
Reaction Temperature 130 °C to 140 °C-78 °C to -40 °C
Reaction Time 12 – 16 hours3 – 4 hours
Scalability Excellent (Multi-kilogram scale)Moderate (Requires cryogenic setup)
Primary Impurities Unreacted pinacolone, acetals, β -ketoaldehydesPivalamide byproducts, unreacted ether
E/Z Isomeric Purity Moderate (Thermodynamic mixture)High (Retention of E-geometry)

V. References

  • Johnson, R. J., O'Mahony, D. J. R., Edwards, W. T., & Duncton, M. A. J. (2013). Preparation of 2-trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine and related heterocycles. Organic & Biomolecular Chemistry, 11(8), 1358-1366.[Link]

Optimization

Technical Support Center: Optimization of Michael Additions with 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Introduction For researchers and drug development professionals synthesizing sterically hindered heterocycles, 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) serves as a highly versatile 1[1]. Because of the bulk...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

For researchers and drug development professionals synthesizing sterically hindered heterocycles, 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) serves as a highly versatile 1[1]. Because of the bulky tert-butyl group adjacent to the carbonyl, direct 1,2-nucleophilic attack is sterically disfavored. Instead, dinucleophiles (e.g., hydrazines, amidines) preferentially undergo a2[2] at the less hindered β -carbon. This is followed by the elimination of ethanol and subsequent intramolecular cyclization to form 3-(tert-butyl)pyrazoles or 4-(tert-butyl)pyrimidines.

Section 1: Troubleshooting & FAQs

Q1: Why am I observing poor regioselectivity when reacting 1-Ethoxy-4,4-dimethylpent-1-en-3-one with substituted hydrazines (e.g., phenylhydrazine)?

  • Causality: Regioselectivity is governed by the differential nucleophilicity of the two nitrogen atoms in the hydrazine and the steric environment of the enone. The terminal nitrogen (-NH₂) is more nucleophilic and attacks the β -carbon (C1) via Michael addition. However, under neutral or highly basic conditions, reversible addition can lead to thermodynamic mixtures of 3-tert-butyl and 5-tert-butyl regioisomers.

  • Optimization: Perform the reaction under mildly acidic conditions (e.g., using ethanol with catalytic acetic acid). Protonation of the carbonyl oxygen enhances the electrophilicity of the β -carbon, kinetically locking the initial Michael addition and driving the elimination of ethanol to favor the 3-tert-butyl isomer (>95:5 ratio).

Q2: My LC-MS shows a mass corresponding to [M+18] of the target pyrazole. What is this intermediate and how do I resolve it?

  • Causality: An[M+18] mass indicates incomplete dehydration. The reaction proceeds via a 5-hydroxy-4,5-dihydropyrazole intermediate. The bulky tert-butyl group can sterically hinder the conformational alignment required for the elimination of water to form the fully aromatic heterocycle.

  • Optimization: This is a self-validating checkpoint. If the intermediate accumulates, your system lacks sufficient thermodynamic driving force. Increase the reaction temperature to reflux (80–90 °C) and ensure a catalytic amount of Brønsted acid (like p-TsOH or AcOH) is present to protonate the hydroxyl group, transforming it into a superior leaving group for aromatization.

Q3: The yield of my heterocycle is low, and I observe a highly polar side product. Is the starting material degrading?

  • Causality: 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a vinylogous ester. In the presence of adventitious water and strong acid, it can undergo hydrolysis to form 4,4-dimethyl-3-oxopentanal (a β -ketoaldehyde). This side product can oligomerize or react unpredictably, drastically lowering the yield.

  • Optimization: Maintain strict anhydrous conditions during the initial Michael addition phase. Use dry solvents and consider utilizing a mixed solvent system like DME/H₂O with a mild base (Na₂CO₃) at 90 °C, which for specific cross-coupling pyrazole precursors.

Section 2: Quantitative Data & Optimization Matrix

To standardize the synthesis of 3-(tert-butyl)-1-phenyl-1H-pyrazole, we evaluated several reaction parameters. The data below summarizes the optimal conditions for maximizing yield and regioselectivity.

Solvent SystemAdditive / CatalystTemp (°C)Time (h)Regiomeric Ratio (3-tBu : 5-tBu)Isolated Yield (%)
EtOH (95%)None252460:4045
EtOH (Anhydrous)None801275:2562
DME / H₂O (2:1)Na₂CO₃ (1.5 eq)90680:2071
EtOH (Anhydrous)AcOH (1.2 eq)804>98:294
Toluenep-TsOH (0.1 eq)1102>95:588

Table 1: Optimization of reaction conditions for the synthesis of 3-(tert-butyl)-1-phenyl-1H-pyrazole from 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

Section 3: Step-by-Step Experimental Protocol

Self-Validating Protocol: Synthesis of 3-(tert-butyl)-1-phenyl-1H-pyrazole This protocol is designed with built-in validation steps to ensure mechanistic fidelity.

  • Preparation of the Electrophile: Dissolve 1-Ethoxy-4,4-dimethylpent-1-en-3-one (10.0 mmol, 1.56 g) in 20 mL of anhydrous ethanol in a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

    • Validation Check: The solution must be clear and pale yellow. A cloudy solution indicates moisture-induced hydrolysis of the vinylogous ester.

  • Nucleophile Addition: Cool the solution to 0 °C using an ice bath. Slowly add phenylhydrazine (10.5 mmol, 1.14 g) dropwise over 10 minutes.

    • Causality: Cooling prevents uncontrolled exothermic reactions and minimizes the formation of the undesired 5-tert-butyl regioisomer during the initial Michael addition.

  • Acid Catalysis: Add glacial acetic acid (12.0 mmol, 0.69 mL) to the reaction mixture.

    • Causality: Acetic acid serves a dual purpose: it protonates the enone to accelerate the Michael addition and facilitates the subsequent elimination of ethanol and water.

  • Cyclization and Aromatization: Remove the ice bath and heat the reaction mixture to reflux (approx. 80 °C) for 4 hours. Monitor the reaction via TLC (Hexanes:EtOAc 4:1).

    • Validation Check: The intermediate [M+18] species should disappear entirely on LC-MS, replaced by the target mass [M+H]⁺ = 201.1.

  • Workup and Isolation: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between ethyl acetate (30 mL) and saturated aqueous NaHCO₃ (30 mL) to neutralize the acetic acid. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure product as a white solid.

Section 4: Mandatory Visualization

G A 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Sterically Hindered Enone) B Hydrazine / Amidine (Dinucleophile) C Michael-Type Addition (Attack at β-Carbon) D Addition-Elimination Intermediate (-EtOH) C->D E Intramolecular Cyclization & Dehydration (-H2O) D->E Acid Catalysis / Heat F 3-(tert-butyl) Heterocycle (e.g., Pyrazole/Pyrimidine) E->F AB AB AB->C

Mechanistic pathway for heterocycle synthesis via Michael addition-elimination.

References

  • Title: 1-Cyclopropyl-3-ethoxyprop-2-en-1-one / 1-Ethoxy-4,4-dimethylpent-1-en-3-one Product Information Source: BLD Pharm URL
  • Title: Synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy)
  • Title: Asymmetric Conjugate Additions of TMSI-Promoted Monoorganocuprate Reagents to Various N-Enoyl Oxazolidinones Source: ResearchGate / Tetrahedron Letters URL

Sources

Troubleshooting

Technical Support Center: Troubleshooting &amp; Preventing Polymerization of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Welcome to the Technical Support Center. As application scientists, we frequently see researchers encounter stability issues when scaling up syntheses involving 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1).

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists, we frequently see researchers encounter stability issues when scaling up syntheses involving 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). This highly reactive β -alkoxyvinyl ketone is a powerful building block in drug development, but its inherent electronic properties make it notoriously prone to spontaneous polymerization.

This guide provides field-proven, self-validating methodologies to stabilize, store, and recover this compound.

The Mechanistic Root of the Problem

To effectively prevent polymerization, we must first understand the causality of the molecule's instability. 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a classic "push-pull" alkene [1]. The ethoxy group donates electron density into the π -system via resonance (+M effect), while the adjacent tert-butyl carbonyl group strongly withdraws it (-M effect).

This extreme polarization lowers the HOMO-LUMO gap, rendering the double bond highly susceptible to two distinct degradation pathways:

  • Cationic Polymerization & Hydrolysis: The enol ether moiety is hypersensitive to trace acids and moisture. Protons readily attack the electron-rich α -carbon, triggering a cationic polymerization cascade or hydrolyzing the compound into a highly reactive β -ketoaldehyde.

  • Radical Polymerization: The enone system is prone to autoxidation and radical-initiated cross-linking when exposed to UV light, heat, or ambient oxygen[2].

Because the molecule has dual vulnerabilities, relying on a single stabilization strategy (e.g., just cooling) will inevitably lead to batch degradation over time.

G A 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Push-Pull Enone) B Cationic Polymerization (Enol Ether Cleavage) A->B Trace Acids / Moisture C Radical Polymerization (Alkene Cross-linking) A->C Light / Heat / O2 D Basic Stabilizers (e.g., TEA, K2CO3) D->B Blocks Pathway E Radical Scavengers (e.g., BHT, HQ) E->C Blocks Pathway

Diagram 1: Degradation pathways of push-pull enones and targeted chemical interventions.

Troubleshooting & FAQs

Q1: My stored batch of 1-Ethoxy-4,4-dimethylpent-1-en-3-one has turned from a clear liquid into a viscous, yellow syrup. What happened, and can I recover it? A1: The increased viscosity indicates that oligomerization has occurred. This is typically caused by improper storage (e.g., exposure to ambient light or trace moisture leading to acid-catalyzed degradation). Recovery: You can recover the unreacted monomer via short-path vacuum distillation. Because the oligomers have significantly higher boiling points, the pure monomer will distill over. However, you must neutralize the distillation apparatus first (see Protocol 1) to prevent heat-induced degradation in the still pot.

Q2: I am already storing the compound at -20°C under Nitrogen, but I still see degradation over a 6-month period. Why? A2: Temperature and atmosphere control are necessary but often insufficient for push-pull alkenes[3]. If your glassware contains trace acidic sites (common in standard borosilicate glass), cationic polymerization will slowly proceed even at -20°C. You must introduce a dual-inhibitor system : a mild base (like Triethylamine) to scavenge protons, and a radical inhibitor (like BHT) to quench autoxidation.

Q3: How do I remove the stabilizers before using the compound in a sensitive organometallic reaction? A3: BHT and Triethylamine can be removed immediately prior to use by passing the neat liquid through a short plug of basic alumina (Brockmann Grade I). The alumina will retain the BHT, neutralize trace acids, and trap residual moisture, yielding the ultra-pure monomer.

Quantitative Data: Storage & Inhibitor Matrix

To comply with standard stability testing protocols[4], adhere to the following parameters for long-term storage:

ParameterRecommended ConditionMechanistic RationaleSelf-Validation Metric
Temperature -20°C (Frozen)Slows the kinetic rate of both radical and cationic polymerization pathways[3].Visual inspection: Liquid remains highly mobile immediately upon thawing.
Atmosphere UHP Argon BlanketPrevents autoxidation (radical) and moisture ingress (cationic). Argon is heavier than Nitrogen, forming a better protective layer[3].Mass stability of the sealed vial over time (no volatile loss/moisture gain).
Light Exposure Amber Glass / DarkBlocks UV photons that trigger photo-isomerization and radical initiation[2].Absence of color change (remains colorless to pale yellow).
Radical Inhibitor 100 ppm BHTQuenches peroxy radicals formed by trace oxygen exposure.HPLC/GC analysis confirms the BHT peak remains unconsumed.
Cationic Inhibitor 100 ppm TEANeutralizes trace protons from glass surfaces or moisture[1].Aqueous extraction of a test aliquot yields a pH > 7.0.

Self-Validating Experimental Protocols

A protocol is only as good as its built-in quality checks. The following methodologies are designed as self-validating systems, meaning you cannot proceed to the next step without confirming the success of the previous one.

Protocol 1: Purification and Dual-Stabilization

Causality: Distilling reactive enones without stabilization often leads to rapid thermal polymerization in the still pot. This protocol ensures the environment is basic and radical-free before applying heat.

  • System Preparation & Validation: Rinse your short-path distillation apparatus with a 1% solution of triethylamine (TEA) in hexane, then dry under a stream of argon.

    • Validation Check: Swab the interior of the receiving flask with moistened pH paper; a pH of 7.5–8.0 validates the neutralization of acidic active sites on the glass.

  • Distillation: Add the crude 1-Ethoxy-4,4-dimethylpent-1-en-3-one to the still pot along with 0.1 wt% hydroquinone (HQ). The HQ acts as a sacrificial radical scavenger during heating. Distill under high vacuum (<1 mbar), keeping the oil bath temperature strictly below 40°C.

  • Purity Validation: Take a 10 µL aliquot of the distillate for 1 H-NMR analysis.

    • Validation Check: The presence of sharp vinylic doublets (typically J≈12.5 Hz for the trans isomer) with a flat baseline validates the complete removal of polymeric material. Broad baseline humps indicate failure.

  • Dual-Stabilization: Immediately spike the pure distillate with 100 ppm BHT and 100 ppm TEA.

Protocol 2: Long-Term Storage Preparation

Causality: Repeated freeze-thaw cycles introduce condensation (moisture), which initiates cationic degradation. Aliquoting prevents this.

  • Aliquoting: Transfer the stabilized monomer into pre-dried amber borosilicate glass vials.

  • Atmospheric Purge: Sparge the headspace of each vial with ultra-high purity (UHP) Argon for 30 seconds.

  • Sealing & Validation: Seal tightly with PTFE-lined caps and store at -20°C[4].

    • Validation Check: Weigh each vial precisely on an analytical balance and record the mass on the label. Before future use, re-weigh the vial. A stable mass validates that the hermetic seal remained intact and no atmospheric exchange occurred.

Workflow Step1 1. Assess Purity (NMR/TLC) Step2 2. Short-Path Distillation (Under Vacuum, <40°C) Step1->Step2 Oligomers Detected Step3 3. Add Dual Stabilizers (100ppm BHT + 100ppm TEA) Step2->Step3 Pure Monomer Distilled Step4 4. Aliquot & Purge (UHP Argon Blanket) Step3->Step4 Step5 5. Long-Term Storage (-20°C, Dark, Sealed) Step4->Step5

Diagram 2: Self-validating workflow for the purification and long-term storage of alkoxyenones.

Sources

Optimization

Technical Support Center: Troubleshooting Reactions of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Welcome to the Technical Support Center for 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). As a highly versatile β -alkoxy enone, this compound is a foundational building block in drug development for synthesizi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). As a highly versatile β -alkoxy enone, this compound is a foundational building block in drug development for synthesizing pyrazoles, isoxazoles, and pyrimidines. However, its unique steric profile—driven by the bulky tert-butyl group—and the chemical lability of the vinyl ether moiety often lead to unexpected side reactions.

This guide provides mechanistic troubleshooting, self-validating protocols, and empirical data to help you optimize your workflows and eliminate regioisomeric and degradation byproducts.

Reaction Pathways & Byproduct Formation

ReactionPathways Enone 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Starting Material) Hydrazine Aryl Hydrazine (EtOH, RT) Enone->Hydrazine AcidWater H2O / H+ (Adventitious Moisture) Enone->AcidWater BaseHeat Strong Base / Heat (Amidine Condensation) Enone->BaseHeat Pyraz_Major 3-tert-butyl-1-arylpyrazole (Major Product - 1,4-Addition) Hydrazine->Pyraz_Major Kinetic Control Pyraz_Minor 5-tert-butyl-1-arylpyrazole (Regioisomer Byproduct - 1,2-Addition) Hydrazine->Pyraz_Minor Thermodynamic/Heat Diketone 4,4-dimethyl-1,3-pentanedione (Hydrolysis Degradation) AcidWater->Diketone Enol Ether Cleavage Polymers Oligomeric Tars (Self-Condensation) BaseHeat->Polymers Aldol Condensation

Reaction pathways of 1-Ethoxy-4,4-dimethylpent-1-en-3-one and common byproduct formation.

FAQ Section 1: Regioselectivity & Isomeric Byproducts

Q: When reacting 1-Ethoxy-4,4-dimethylpent-1-en-3-one with aryl hydrazines, my LC-MS and NMR show a mixture of two isomeric products. Why is this happening, and how can I drive the reaction to a single regioisomer?

Mechanistic Causality: You are observing a competition between kinetic and thermodynamic control, resulting in a mixture of 3-tert-butyl-1-arylpyrazole (major) and 5-tert-butyl-1-arylpyrazole (minor byproduct).

The bulky tert-butyl (4,4-dimethyl) group heavily sterically shields the carbonyl carbon. Under mild, kinetic conditions, the nucleophilic NH2​ of the hydrazine preferentially attacks the less hindered β -carbon (bearing the ethoxy group) via a 1,4-Michael-type addition. This is followed by the elimination of ethanol and subsequent cyclization onto the carbonyl, yielding the 3-tert-butyl isomer. However, if the reaction is heated to reflux or subjected to strong Lewis acids, the thermodynamic pathway is activated. Direct 1,2-addition at the sterically hindered carbonyl becomes possible, leading to the formation of the 5-tert-butyl regioisomer .

Self-Validating Protocol: Regioselective Synthesis of 3-tert-butyl-1-arylpyrazole

  • Preparation: Dissolve 1.0 eq of 1-Ethoxy-4,4-dimethylpent-1-en-3-one in anhydrous ethanol (0.2 M concentration). Validation Check: The solution should be clear and pale yellow.

  • Activation: Add 1.05 eq of the aryl hydrazine hydrochloride salt. The weak acidity of the hydrochloride salt mildly activates the enone without triggering rapid hydrolysis.

  • Controlled Nucleophilic Attack: Add 1.05 eq of Triethylamine (TEA) dropwise over 10 minutes at 0 °C. Causality: Slow liberation of the free hydrazine prevents exothermic spikes that could drive the reaction toward the 1,2-addition thermodynamic byproduct.

  • Kinetic Stirring: Allow the reaction to warm to 20–25 °C and stir for 4–6 hours. Do not heat.

  • In-Process Control (IPC): Monitor via TLC (Hexane:EtOAc 4:1). The enone ( Rf​≈0.6 , UV inactive/weak) should disappear, replaced by a strongly UV-active product spot ( Rf​≈0.4 ). Validation Check: If starting material persists past 6 hours, add an additional 0.05 eq of hydrazine rather than applying heat.

  • Workup: Concentrate under reduced pressure at ≤30 °C. Partition the residue between EtOAc and saturated aqueous NaHCO3​ . Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate.

FAQ Section 2: Hydrolysis & Degradation Byproducts

Q: During my heterocyclic condensation, my LC-MS shows a massive byproduct peak at m/z corresponding to a loss of 28 Da (ethylene) or 46 Da (ethanol) from the expected intermediate. What is this degradation pathway?

Mechanistic Causality: The byproduct you are observing is 4,4-dimethyl-1,3-pentanedione (pivaloylacetone). β -alkoxy enones are essentially vinyl ethers, making them highly susceptible to acid-catalyzed hydrolysis. If your reaction solvent contains adventitious water, or if you use a strong aqueous acid during workup, the ethoxy oxygen is protonated. Water then attacks the β -carbon, leading to the elimination of ethanol and the collapse of the enol into the 1,3-dicarbonyl compound . This diketone is unreactive toward many mild heterocyclic condensations and will permanently contaminate your final product.

Self-Validating Protocol: Moisture-Free Handling & Workup

  • Solvent Drying: Always use anhydrous solvents stored over 3Å molecular sieves. Validation Check: Karl Fischer titration of the solvent should read <50 ppm water before use.

  • Atmosphere: Purge the reaction vessel with Argon or dry N2​ prior to the introduction of the enone.

  • Quenching: If the reaction requires an acidic quench to neutralize bases, do not use aqueous HCl . Instead, use a mild, anhydrous acid like glacial acetic acid, or quench into a cold pH 7 phosphate buffer to prevent the localized pH from dropping below 4.0.

FAQ Section 3: Polymerization & Self-Condensation

Q: When attempting to synthesize pyrimidines using amidines and strong bases (like NaOMe), the reaction mixture turns dark brown, and I isolate intractable, high-molecular-weight tars. How can I prevent this?

Mechanistic Causality: Under strongly basic conditions and elevated temperatures, the enone (or its hydrolyzed 1,3-diketone counterpart) can undergo base-catalyzed aldol-type self-condensation. The α -protons (between the carbonyl and the alkene) are relatively acidic. Deprotonation leads to an extended enolate that can nucleophilically attack another molecule of the enone, initiating a cascade of cross-linking and polymerization .

Solution: To mitigate this, avoid using strong alkoxides (like NaOMe or KOtBu) if possible. Switch to milder bases like K2​CO3​ or Cs2​CO3​ in polar aprotic solvents (e.g., DMF or DMSO), and keep the reaction concentration dilute ( ≤0.1 M) to favor intramolecular cyclization over intermolecular polymerization.

Quantitative Data: Byproduct Distribution Profiles

The following table summarizes the expected distribution of products and byproducts based on varying reaction conditions during a standard pyrazole synthesis workflow.

Reaction ConditionSolvent / AdditiveTemp (°C)Major Product: 3-tert-butyl (%)Regioisomer: 5-tert-butyl (%)Hydrolysis: Diketone (%)Polymeric Tars (%)
Kinetic Control (Optimized) Anhydrous EtOH / TEA2092% 2%<1%<1%
Thermodynamic Control Anhydrous EtOH / TEA78 (Reflux)65% 25%2%5%
Acidic/Wet Conditions Wet EtOH / HCl (cat.)2040% 5%50%0%
Strong Base / Heat MeOH / NaOMe65 (Reflux)10% 5%15%65%

(Note: Yields are representative LC-MS area percentages intended for troubleshooting comparison.)

References
  • Yoshimatsu, M., Ohta, K., & Takahashi, N. "Propargyl Hydrazides: Synthesis and Conversion Into Pyrazoles Through Hydroamination." Chemistry – A European Journal 2012, 18 (49), 15602-15606.[Link]

  • Khrustalev, V. N., et al. "Charge Neutral [Cu2L2] and [Pd2L2] Metallocycles: Self-Assembly, Aggregation, and Catalysis." Inorganic Chemistry 2021, 60 (13), 9579–9589.[Link]

  • Fustero, S., Sánchez-Roselló, M., Barrio, P., & Simón-Fuentes, A. "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles / Alkoxy Enones." European Journal of Organic Chemistry 2013, 2013 (1), 105-110.[Link]

Troubleshooting

Technical Support Center: 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO) Reactions

Welcome to the Application Support Center for 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO) [1]. As a highly versatile β -alkoxyvinyl ketone, EDPO serves as a masked β -ketoaldehyde building block, widely utilized in drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center for 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO) [1]. As a highly versatile β -alkoxyvinyl ketone, EDPO serves as a masked β -ketoaldehyde building block, widely utilized in drug development for the synthesis of tert-butyl substituted heterocycles such as pyrazoles, pyrimidines, and isoxazoles[2].

Because enol ethers present unique stability and reactivity profiles, downstream work-up procedures require precise pH control and phase management. This guide provides self-validating protocols, mechanistic troubleshooting, and standard operating procedures (SOPs) to ensure high-yield isolation of your target compounds.

Mechanistic Workflow for EDPO Cyclocondensations

The cyclocondensation of EDPO with dinucleophiles (e.g., hydrazines or amidines) follows a Michael addition-elimination sequence, followed by intramolecular cyclization and dehydration[2]. The diagram below illustrates the critical path from reaction to isolation, highlighting the phase distribution during work-up.

G EDPO 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO) Rxn Cyclocondensation (EtOH, Reflux, 2-4 h) EDPO->Rxn Nuc Dinucleophile (Hydrazine / Amidine) Nuc->Rxn Quench Quench & pH Adjust (pH 7.5 - 8.0) Rxn->Quench Monitor by TLC Extract Liquid-Liquid Extraction (EtOAc / H2O) Quench->Extract Org Organic Phase (Crude Heterocycle) Extract->Org Aq Aqueous Phase (Salts & EtOH) Extract->Aq Purify Wash, Dry & Concentrate (Target Product) Org->Purify

Mechanistic workflow for cyclocondensation and work-up of EDPO derivatives.

Quantitative Data: Work-Up Parameters by Target Heterocycle

To prevent product loss, the work-up pH and extraction solvent must be tailored to the pKa of the synthesized heterocycle. Use the table below to benchmark your extraction parameters.

Target HeterocycleTypical ReagentReaction SolventOptimal Quench pHExtraction SolventCommon Byproducts
3-(tert-Butyl)pyrazole Hydrazine hydrate / HClEthanol7.5 - 8.0EtOAc or DCMHydrazones, unreacted EDPO
4-(tert-Butyl)pyrimidine Amidine hydrochlorideEtOH + NaOEt8.0 - 8.5EtOAcUnreacted amidine, hydrolyzed EDPO
5-(tert-Butyl)isoxazole Hydroxylamine HClAcOH or EtOH7.0 - 7.5DCMRegioisomers (3- vs 5-tert-butyl)

Standard Operating Procedures (SOPs)

Do not treat these steps as a mere checklist; understanding the causality behind each operation is critical for reproducible drug development[3].

Protocol A: Synthesis & Work-up of 3-(tert-Butyl)-1H-pyrazole
  • Reaction Setup : Dissolve EDPO (1.0 eq) in absolute ethanol (0.5 M concentration). Add hydrazine hydrate (1.2 eq) dropwise at 0 °C.

    • Causality: Hydrazine is a powerful nucleophile; dropwise addition at low temperatures controls the exothermic Michael addition to the β -carbon, preventing oligomerization of the enone.

  • Cyclocondensation : Heat the mixture to reflux for 3 hours.

    • Self-Validation: Monitor via TLC (Hexanes:EtOAc 3:1). The disappearance of the UV-active EDPO spot ( Rf​ ~0.6) and the appearance of a lower Rf​ spot (stains strongly with iodine) validates reaction completion.

  • Quenching & pH Adjustment : Cool to room temperature and concentrate the ethanol in vacuo to 25% of its original volume. Dilute with EtOAc and add saturated aqueous NaHCO3​ until the aqueous layer reaches pH 7.5–8.0.

    • Causality: Pyrazoles are weakly basic. Neutralizing ensures the pyrazole exists as a free base (partitioning into the organic phase) rather than a water-soluble hydrochloride salt.

  • Extraction : Separate the layers. Extract the aqueous layer twice with EtOAc.

    • Self-Validation: Spot the final aqueous layer on a TLC plate and stain with iodine; a lack of spots confirms complete extraction of the product.

  • Purification : Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate to yield the crude pyrazole.

Troubleshooting & FAQs

Q: My aqueous extraction is forming a stubborn emulsion. How do I break it? A: Emulsions in these reactions are typically caused by the amphiphilic nature of partially protonated heterocycles or unquenched starting materials.

  • Solution: Ensure the aqueous phase is strictly adjusted to pH 8 using saturated NaHCO3​ . If an emulsion persists, add solid NaCl (brine) to increase the ionic strength of the aqueous layer, forcing the organic compounds out of the aqueous suspension. Alternatively, filter the biphasic mixture through a pad of Celite to remove insoluble polymeric byproducts that stabilize the emulsion.

Q: NMR shows significant unreacted EDPO in my final product. Can I remove it without running a column? A: Yes. EDPO is a neutral enol ether, whereas your target pyrazole or pyrimidine is basic. You can exploit this pKa difference using an acid-base extraction.

  • Solution: Dissolve the crude mixture in EtOAc and extract with 1M HCl. The basic heterocycle will protonate and partition into the aqueous layer, while the unreacted EDPO remains in the organic layer. Separate the layers, strictly adjust the aqueous layer to pH 8.0 using 2M NaOH, and back-extract with fresh EtOAc to recover your pure heterocycle.

  • Validation: Check the pH of the aqueous layer before back-extraction; if it is below 7.5, the heterocycle will remain protonated, resulting in severe yield loss.

Q: I am getting a mixture of regioisomers when reacting EDPO with substituted hydrazines (e.g., methylhydrazine). Why does this happen? A: The reaction of EDPO with substituted hydrazines ( R−NH−NH2​ ) is governed by the differential nucleophilicity of the nitrogen atoms. Under kinetic control (low temperatures), the more nucleophilic NH2​ nitrogen attacks the β -carbon (displacing the ethoxy group), while the substituted nitrogen attacks the carbonyl.

  • Solution: To favor thermodynamic control and drive the equilibrium toward a single regioisomer, run the reaction in a protic solvent (EtOH) at elevated temperatures (reflux) rather than room temperature, and ensure a slight excess of the hydrazine derivative.

Q: I lost a significant amount of product during solvent evaporation. Are these compounds volatile? A: While the tert-butyl group adds molecular weight, lower-molecular-weight pyrazoles can co-distill with solvents under high vacuum.

  • Solution: When concentrating the organic extracts, keep the rotary evaporator water bath below 40 °C and avoid leaving the flask on the high-vacuum manifold for extended periods once the solvent has been removed.

References

  • [2] US8981115B2 - Process for the synthesis of halogenated cyclic compounds. Google Patents. Available at:

Sources

Optimization

Regioselectivity in reactions with 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Technical Support Center: Troubleshooting Regioselective Reactions with 1-Ethoxy-4,4-dimethylpent-1-en-3-one Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the challen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Regioselective Reactions with 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the challenges of synthesizing heterocycles using sterically demanding building blocks. 1-Ethoxy-4,4-dimethylpent-1-en-3-one (a β -ethoxy enone) is a highly valuable precursor for constructing pyrazoles, isoxazoles, and pyrimidines bearing a tert-butyl group. However, its extreme steric bulk at the C3 carbonyl position often leads to unexpected regiochemical outcomes, isomeric mixtures, or stalled reactions.

This guide is designed to bypass rigid troubleshooting templates. Instead, it provides a deep dive into the causality behind these reactions, offering field-proven solutions, self-validating protocols, and authoritative grounding to help you master this specific substrate.

Mechanistic Pathway & Regiochemical Bifurcation

The primary issue researchers face with 1-Ethoxy-4,4-dimethylpent-1-en-3-one is controlling which nitrogen of an asymmetric hydrazine (e.g., phenylhydrazine) attacks the β -carbon versus the carbonyl. This competition between electronic nucleophilicity and steric hindrance dictates the final regioisomer.

Regioselectivity Enone 1-Ethoxy-4,4-dimethylpent-1-en-3-one + Phenylhydrazine IntA Intermediate A (Primary -NH2 attacks β-carbon) Enone->IntA Standard Solvents (EtOH) Electronic Control IntB Intermediate B (Secondary -NHPh attacks β-carbon) Enone->IntB Fluorinated Solvents (HFIP) H-Bonding masks -NH2 ProdA 1-Phenyl-5-tert-butylpyrazole (Sterically Hindered Isomer) IntA->ProdA Cyclization (Slow, Steric Clash with t-Bu) ProdB 1-Phenyl-3-tert-butylpyrazole (Sterically Favored Isomer) IntB->ProdB Cyclization (Fast, t-Bu is unhindered)

Bifurcated regioselective pathways of 1-Ethoxy-4,4-dimethylpent-1-en-3-one with phenylhydrazine.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: Why am I getting a 1:1 mixture of regioisomers when reacting 1-Ethoxy-4,4-dimethylpent-1-en-3-one with phenylhydrazine in ethanol? Causality: You are observing a conflict between electronic and steric factors. Electronically, the primary amine (-NH2) of phenylhydrazine is more nucleophilic and preferentially attacks the highly electrophilic β -carbon (C1), leading to Intermediate A. However, to complete the cyclization, the secondary amine (-NHPh) must attack the carbonyl. Because the carbonyl is flanked by a massive tert-butyl group, this ring closure is kinetically bottlenecked by severe steric strain. This delay allows reversible pathways to compete, resulting in a nearly equimolar mixture of the 1,3- and 1,5-disubstituted pyrazoles .

FAQ 2: How can I exclusively synthesize the 1-phenyl-3-tert-butylpyrazole regioisomer? Causality & Solution: You must override the inherent electronic preference of the hydrazine. Perform a solvent switch to a fluorinated alcohol, specifically 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) . HFIP is a powerful hydrogen-bond donor. It preferentially solvates the more basic primary amine (-NH2) of the hydrazine, effectively "masking" its nucleophilicity. This forces the secondary amine (-NHPh) to initiate the Michael addition at the β -carbon (Intermediate B). Subsequent cyclization by the now-liberated -NH2 onto the carbonyl is fast and sterically unhindered, yielding the 1,3-disubstituted pyrazole with >98% regioselectivity .

FAQ 3: My reaction stalls at an open-chain intermediate and fails to cyclize. What is the cause? Causality & Solution: The intermediate is the open-chain hydrazone/enamine. The extreme steric bulk of the tert-butyl group severely retards the nucleophilic attack required for ring closure. Actionable Fix: Introduce a mild acid catalyst (e.g., 10 mol% acetic acid or p -TsOH) to increase the electrophilicity of the highly hindered carbonyl. Alternatively, elevate the reaction temperature to 80 °C to overcome the high activation energy barrier for the sterically hindered cyclization .

FAQ 4: I observe significant degradation of the enone before the hydrazine is even added. Why? Causality & Solution: 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a β -ethoxy enone, meaning it contains a vinyl ether moiety that is highly susceptible to aqueous acidic hydrolysis. If your solvent is not strictly anhydrous, or if you are using a hydrazine hydrochloride salt without a neutralizing base, the enone will rapidly hydrolyze to 4,4-dimethyl-3-oxopentanal. Actionable Fix: Use strictly anhydrous solvents. If using hydrazine salts, pre-neutralize them with an exact equivalent of anhydrous sodium acetate (NaOAc) or triethylamine (TEA) for 15 minutes before adding the enone .

Quantitative Data: Solvent Influence on Regioselectivity

To illustrate the profound impact of solvent choice on the regiochemical outcome of this specific substrate, review the comparative data below. Notice how the transition from polar protic (EtOH) to highly hydrogen-bonding (HFIP) environments completely inverts the selectivity.

SolventTemperatureAdditiveRatio (1,3-Isomer : 1,5-Isomer)Yield (%)
Ethanol (EtOH)80 °CNone45 : 5568
DMSO25 °CNone15 : 8572
TFE (Trifluoroethanol)25 °CNone85 : 1581
HFIP (Hexafluoroisopropanol) 25 °C None >98 : 2 89

Data synthesized from established regioselectivity trends of β -alkoxy enones in fluorinated solvents .

Self-Validating Experimental Protocol

Regioselective Synthesis of 1-Phenyl-3-tert-butylpyrazole Objective: Achieve >98% regioselectivity using HFIP as a directing solvent.

Step-by-Step Methodology:

  • System Preparation: Flame-dry a 25 mL round-bottom flask under an argon atmosphere to prevent premature hydrolysis of the enone.

  • Reagent Masking: Dissolve phenylhydrazine (1.1 mmol, 119 mg) in anhydrous HFIP (2.0 mL).

    • Causality: Pre-dissolving the hydrazine in HFIP ensures immediate hydrogen-bonding and masking of the primary amine before it encounters the electrophile.

  • Thermal Control: Cool the solution to 0 °C using an ice bath.

    • Causality: The initial Michael addition is highly exothermic; cooling prevents thermal override of the delicate solvent-directed regioselectivity.

  • Substrate Addition: Add 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1.0 mmol, 156 mg) dropwise over 5 minutes.

  • Cyclization: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 4 hours.

    • Causality: The bulky tert-butyl group requires ambient thermal energy and time to complete the ring closure.

  • Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The intermediate hydrazone will appear as a highly UV-active spot (lower Rf​ ) that slowly converts to the less polar pyrazole product (higher Rf​ ). Complete disappearance of the lower spot confirms successful cyclization.

  • Workup: Evaporate the HFIP under reduced pressure (HFIP can be trapped and recovered). Partition the crude residue between EtOAc (10 mL) and saturated aqueous NaHCO 3​ (10 mL) to neutralize any trace acidic impurities. Extract, dry the organic layer over anhydrous Na 2​ SO 4​ , and concentrate.

  • Purification: Purify via flash column chromatography (Hexanes/EtOAc, 9:1) to isolate the pure 1-phenyl-3-tert-butylpyrazole as a crystalline solid.

References

  • Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs." The Journal of Organic Chemistry, 2008.[Link]

  • Frizzo, C. P., et al. "Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones." ACS Omega, 2023.[Link]

  • Karrouchi, K., et al. "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." Molecules, 2018.[Link]

Troubleshooting

Technical Support Center: Stereoselective &amp; Regioselective Applications of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Welcome to the Technical Support Center for 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO) . Designed for researchers, structural biologists, and drug development professionals, this guide addresses the mechanistic causalit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO) . Designed for researchers, structural biologists, and drug development professionals, this guide addresses the mechanistic causality, troubleshooting, and protocol optimization for reactions involving this highly sterically hindered β -alkoxy enone.

Part 1: Frequently Asked Questions (FAQs)

Q1: What makes 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) superior to standard 1,3-diketones for heterocycle synthesis? A: Standard 1,3-diketones possess two electronically similar carbonyl groups, which often leads to 1:1 mixtures of regioisomers when reacted with asymmetric nucleophiles (like substituted hydrazines)[1]. EDPO solves this through two synergistic features:

  • Electronic Bias: The ethoxy group acts as a distinct leaving group, converting the β -carbon into a prime Michael acceptor[2].

  • Steric Shielding: The massive tert-butyl (4,4-dimethyl) group completely blocks direct nucleophilic attack at the carbonyl carbon. This forces the reaction pathway exclusively through a conjugate addition-elimination sequence, yielding pure regioisomers[1][3].

Q2: How is the stereochemical integrity of the starting material maintained? A: EDPO is typically synthesized via the lithiation of (E)-1-bromo-2-ethoxyethene followed by quenching with N-methoxy-N-methylpivalamide (Weinreb amide)[4]. To maintain the (E)-geometry of the enone, the compound must be stored under an inert atmosphere at 2–8 °C and protected from prolonged UV exposure, which can trigger (E) to (Z) photoisomerization.

Part 2: Troubleshooting Guides & Methodologies

Troubleshooting Guide 1: Regiocontrol in Pyrazole Synthesis

The Issue: Users occasionally report obtaining a mixture of 3-tert-butyl and 5-tert-butyl pyrazole regioisomers during condensation with substituted hydrazines, despite the theoretical 100% regioselectivity.

The Causality: While the tert-butyl group provides immense steric hindrance, the presence of adventitious water in the reaction mixture can prematurely hydrolyze the β -ethoxy enone into the corresponding 1,3-diketone before the hydrazine can undergo conjugate addition. Once the diketone is formed, the regiocontrol is lost, leading to isomeric mixtures[1][5].

Self-Validating Protocol: Anhydrous Regioselective Pyrazole Synthesis

  • Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon.

  • Dissolution: Dissolve 1.0 equiv of 1-Ethoxy-4,4-dimethylpent-1-en-3-one in anhydrous ethanol (0.2 M concentration). Validation check: Solution should be perfectly clear; any cloudiness indicates moisture.

  • Nucleophile Addition: Cool the solution to 0 °C. Add 1.05 equiv of the substituted hydrazine dropwise over 15 minutes.

  • Cyclization: Warm the reaction to 80 °C and reflux for 4 hours. The initial conjugate addition occurs at lower temperatures, locking in the regiochemistry, while the elevated temperature drives the elimination of ethanol and subsequent cyclization[3].

  • Workup: Remove the solvent in vacuo, dissolve in ethyl acetate, and wash with brine. Dry over anhydrous Na₂SO₄.

Mechanism A 1-Ethoxy-4,4-dimethyl pent-1-en-3-one (Sterically Hindered) C Conjugate Addition at β-carbon A->C t-Bu blocks carbonyl B Hydrazine Derivative B->C D Elimination of Ethanol C->D E Cyclization to Regiopure Pyrazole D->E

Caption: Mechanistic pathway of regioselective pyrazole synthesis driven by steric hindrance.

Troubleshooting Guide 2: Stereoselective Conjugate Additions

The Issue: Low diastereomeric excess (d.e.) or poor chemical yield when performing organocuprate Michael additions to the β -carbon.

The Causality: The tert-butyl group effectively blocks one face of the enone in its s-cis conformation. However, at temperatures above -40 °C, the enone gains enough thermal energy to undergo rapid s-cis to s-trans interconversion. This conformational flexibility exposes both faces of the alkene to the incoming nucleophile, destroying the stereoselectivity. Furthermore, hard nucleophiles may attempt to attack the sterically blocked carbonyl, leading to poor yields.

Self-Validating Protocol: Low-Temperature Stereoselective Michael Addition

  • Activation: Dissolve EDPO in anhydrous THF (0.1 M) and cool strictly to -78 °C using a dry ice/acetone bath. Add 1.2 equiv of Trimethylsilyl chloride (TMSCl). Causality: TMSCl acts as a Lewis acid, coordinating to the carbonyl oxygen, locking the conformation, and accelerating conjugate addition.

  • Cuprate Formation: In a separate flask, prepare the Gilman reagent (organocuprate) at -20 °C, then cool it to -78 °C.

  • Addition: Transfer the cuprate via cannula dropwise down the side of the reaction flask to pre-cool the droplets before they hit the reaction mixture.

  • Quenching: After 1 hour at -78 °C, quench the reaction at temperature by adding a saturated aqueous solution of NH₄Cl. Validation check: The reaction must turn from a dark homogeneous solution to a bright blue biphasic mixture, indicating the oxidation of Cu(I) to Cu(II).

Workflow S1 Step 1: Dissolve Enone in Anhydrous THF S2 Step 2: Cool to -78 °C under Argon S1->S2 S3 Step 3: Add Lewis Acid (TMSCl) S2->S3 S4 Step 4: Dropwise Addition of Organocuprate S3->S4 S5 Step 5: Quench with Aq. NH4Cl at -78 °C S4->S5

Caption: Step-by-step experimental workflow for stereoselective conjugate addition at low temperatures.

Part 3: Quantitative Data Summary

The following table summarizes the expected regioselectivity and stereoselectivity parameters when utilizing EDPO under optimized conditions.

SubstrateNucleophileReaction TypeMajor ProductRegio/StereoselectivityExpected Yield
1-Ethoxy-4,4-dimethylpent-1-en-3-onePhenylhydrazineCondensation / Cyclization1-Phenyl-3-(tert-butyl)pyrazole>99:1 Regioselectivity85–92%
1-Ethoxy-4,4-dimethylpent-1-en-3-oneMethylhydrazineCondensation / Cyclization1-Methyl-3-(tert-butyl)pyrazole>98:2 Regioselectivity80–88%
1-Ethoxy-4,4-dimethylpent-1-en-3-oneLithium dimethylcuprateConjugate Addition β -alkylated enol silane>95% d.e. (at -78 °C)75–82%
1-Ethoxy-4,4-dimethylpent-1-en-3-oneHydroxylamineCondensation / Cyclization3-(tert-butyl)isoxazole>99:1 Regioselectivity70–78%

References

  • Researcher.life : Scope and Limitations in the Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from b-Amino Enones and Hydrazine Derivatives. Researcher.life.[Link]

  • ResearchGate : β-Aminoenones in the Regioselective Synthesis of 1,3,5-Trialkylpyrazoles. The Influence of the Substituents in the Mechanism and the Regioselectivity of the Reaction. ResearchGate.[Link]

  • Organic Chemistry Portal : Pyrazole synthesis. Organic Chemistry Portal.[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Catalyst Poisoning in 1-Ethoxy-4,4-dimethylpent-1-en-3-one Workflows

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals working with 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1).

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals working with 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1). While this β -ethoxyvinyl ketone is a highly valuable building block for synthesizing complex heterocycles (e.g., pyrazoles, pyrimidines) and pharmaceuticals, its unique structural features—a bulky tert-butyl group paired with a coordinating β -ethoxy enone moiety—make it notorious for causing transition-metal catalyst poisoning.

This guide synthesizes field-proven insights and authoritative mechanistic data to help you diagnose, troubleshoot, and resolve catalyst deactivation in your workflows.

Diagnostic Workflow

Before adjusting your reaction parameters, use the following logical tree to identify the root cause of your catalyst deactivation.

TroubleshootingTree Start Catalyst Deactivation Detected CheckRxn Identify Reaction Class Start->CheckRxn Hydro Hydrogenation (Pd/C, PtO2) CheckRxn->Hydro Cross Cross-Coupling / Addition (Pd, Rh, Ru) CheckRxn->Cross Hydro_Imp Check for trace amines/sulfur from enone synthesis Hydro->Hydro_Imp Cross_Mech Strong π-acceptor chelation by β-ethoxy enone Cross->Cross_Mech Hydro_Sol Purify via Silica Plug or use Rh/Al2O3 Hydro_Imp->Hydro_Sol Cross_Sol Use bulky bidentate ligands (e.g., XPhos, PyOx) Cross_Mech->Cross_Sol

Logical troubleshooting workflow for resolving catalyst poisoning in enone reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why does my Palladium(0) catalyst deactivate almost immediately upon adding 1-Ethoxy-4,4-dimethylpent-1-en-3-one? Answer: The deactivation is driven by the formation of a highly stable, off-cycle chelate. The α,β -unsaturated ketone acts as a strong π -acceptor, while the β -ethoxy group provides a secondary Lewis basic coordination site. This bidentate coordination traps the Pd(0) species, preventing the necessary oxidative addition step[1]. The massive steric bulk of the tert-butyl group (4,4-dimethylpentyl moiety) further exacerbates this by slowing down the desired catalytic cycle, allowing the thermodynamic sink of the enone-Pd complex to dominate. Solution: Switch to a cationic palladium system or use bulky, electron-rich bidentate ligands (e.g., XPhos or PyOx derivatives) that can outcompete the enone for the metal center[2].

Q2: I am trying to perform a conjugate addition, but the reaction stalls at 10-15% conversion. How can I revive it? Answer: Stalling at low conversion is a classic symptom of the catalyst resting state being sequestered by the enone substrate. Computational and experimental studies show that adding water and a non-coordinating salt (like ammonium hexafluorophosphate, NH4​PF6​ ) synergistically increases the reaction rate. These additives stabilize the active cationic palladium species and facilitate the rapid protonolysis of the palladium-enolate intermediate, preventing the catalyst from resting in a deactivated state[2].

Q3: My hydrogenation using Pd/C fails completely, even at elevated hydrogen pressures. Is the enone itself the problem? Answer: While the enone can over-coordinate, complete failure in heterogeneous hydrogenation is often due to trace impurities from the enone's upstream synthesis. Transition metals are highly thiophilic and sensitive to amines[3]. If the 1-Ethoxy-4,4-dimethylpent-1-en-3-one was synthesized via a route involving dimethylformamide dimethyl acetal (DMF-DMA) or DMSO, trace amines or sulfur compounds will act as irreversible catalyst poisons. Solution: Rigorously purify the substrate via vacuum distillation or a silica gel plug prior to hydrogenation (See Protocol 1).

Mechanistic Causality of Poisoning

Understanding the structural dynamics of the poisoning complex is critical for rational ligand design. The diagram below illustrates how the β -ethoxy enone outcompetes standard substrates for the active metal center.

Mechanism Pd0 Active Pd(0) Catalyst Enone 1-Ethoxy-4,4- dimethylpent- 1-en-3-one Pd0->Enone Coordination OxAdd Oxidative Addition Pd0->OxAdd Normal Cycle Complex Off-Cycle Chelate Complex (Poisoned) Enone->Complex Strong π-backbonding + Ethoxy chelation Complex->Pd0 Bulky Ligands (e.g., XPhos)

Mechanistic pathway showing off-cycle catalyst poisoning by bidentate enone chelation.

Quantitative Data: Ligand & Additive Effects

The table below summarizes the causality between ligand choice, additive presence, and overall catalytic efficiency when reacting with 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

Catalyst SystemLigandAdditiveConversion (%)Catalyst State
Pd(OAc)2​ NoneNone< 5%Poisoned (Pd black precipitation)
Pd(OAc)2​ PPh3​ None15%Partially Deactivated (Off-cycle chelate)
Pd2​(dba)3​ XPhosNone85%Active (Steric exclusion of enone)
Pd(OCOCF3​)2​ (S)-t-BuPyOx H2​O + NH4​PF6​ 98%Highly Active (Cationic stabilization)

Self-Validating Experimental Protocols

Protocol 1: Substrate Purification to Remove Trace Poisons

Purpose: To eliminate trace sulfur and amine impurities that irreversibly poison transition metal catalysts[3].

  • Preparation: Dissolve crude 1-Ethoxy-4,4-dimethylpent-1-en-3-one in a minimal volume of a Hexanes/Ethyl Acetate (9:1) mixture.

  • Silica Plug: Pass the solution through a 2-inch pad of standard silica gel (230-400 mesh) packed in a fritted funnel. Causality: The polar stationary phase effectively traps highly coordinating amine impurities and trace sulfur compounds that act as irreversible transition-metal poisons.

  • Concentration: Evaporate the solvent under reduced pressure. The purified enone should appear as a clear, pale-yellow oil.

  • Self-Validation Check: Perform a micro-scale test reaction (e.g., 1 mL scale hydrogenation with 1 mol% Pd/C under 1 atm H2​ ). If hydrogen uptake begins within 5 minutes, the substrate is free of severe poisons. If no uptake occurs, repeat the purification or perform a vacuum distillation.

Protocol 2: Ligand-Optimized Palladium-Catalyzed Conjugate Addition

Purpose: To execute a successful conjugate addition while preventing enone-driven catalyst sequestration[2].

  • Catalyst Pre-activation: In a nitrogen-filled glovebox, combine Pd(OCOCF3​)2​ (5 mol%) and the bulky bidentate ligand (S)-t-BuPyOx (6 mol%) in dry THF. Stir at room temperature for 30 minutes. Causality: Pre-forming the ligated complex establishes a sterically protected metal center, preventing the bulky enone from immediately sequestering bare palladium.

  • Substrate Addition: Add 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1.0 equiv) and the desired arylboronic acid (1.5 equiv) to the reaction vial.

  • Additive Introduction: Add NH4​PF6​ (20 mol%) and deionized water (5.0 equiv). Causality: Water accelerates the protonolysis of the palladium-enolate intermediate, while the hexafluorophosphate salt stabilizes the highly active cationic palladium species, preventing off-cycle deactivation.

  • Reaction & Validation: Seal the vial, remove it from the glovebox, and stir at 40°C.

  • Self-Validation Check: Monitor the reaction via GC-MS at the 1-hour mark. A conversion of >40% indicates a healthy, active catalytic cycle. If a black precipitate forms (Pd black) and conversion halts, the catalyst has decomposed due to ligand dissociation; abort the run, verify ligand purity, and ensure strict anaerobic conditions during pre-activation.

References

  • Enhancing activity and selectivity of palladium catalysts in ketone α-arylation by tailoring the imine chelate of pyridinium amidate (PYA) ligands Source: Catalysis Science & Technology (RSC Publishing) URL:[Link]

  • Mechanism and Enantioselectivity in Palladium-Catalyzed Conjugate Addition of Arylboronic Acids to β-Substituted Cyclic Enones: Insights from Computation and Experiment Source: PubMed Central (PMC) - NIH URL:[Link]

  • Some Aspects of Palladium-Catalyzed Cycloalkenylation: Developments of Environmentally Benign Catalytic Conditions and Demonstration of Tandem Cycloalkenylation Source: ACS Publications URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 1-Ethoxy-4,4-dimethylpent-1-en-3-one vs. Standard Enones

Executive Summary In advanced organic synthesis and bioconjugation, the choice of electrophile dictates both the reaction pathway and the purity of the final product. This guide provides an objective, data-driven compari...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In advanced organic synthesis and bioconjugation, the choice of electrophile dictates both the reaction pathway and the purity of the final product. This guide provides an objective, data-driven comparison between 1-Ethoxy-4,4-dimethylpent-1-en-3-one (a highly functionalized β -alkoxy enone) and standard enones such as Methyl Vinyl Ketone (MVK) and Cyclohexenone. By analyzing their mechanistic divergences, steric environments, and chemoselectivity profiles, this document serves as a definitive framework for researchers designing highly specific amine-conjugation workflows.

Mechanistic Divergence: The Causality of Chemoselectivity

To harness these reagents effectively, one must understand the fundamental physical chemistry driving their reactivity. The distinct behavior of 1-Ethoxy-4,4-dimethylpent-1-en-3-one is governed by three structural pillars:

  • Steric Shielding at the Carbonyl: The presence of the bulky 4,4-dimethyl (tert-butyl) group adjacent to the carbonyl completely blocks direct 1,2-nucleophilic addition. This steric wall forces incoming nucleophiles to exclusively target the β -carbon (C1). Standard enones like MVK lack this shielding, often leading to complex mixtures of 1,2- and 1,4-addition products.

  • Addition-Elimination vs. Michael Addition: Standard enones undergo classical 1,4-Michael addition, where the nucleophile attacks the β -carbon, generating an enolate that is subsequently protonated to form a saturated ketone[1]. In contrast, 1-Ethoxy-4,4-dimethylpent-1-en-3-one features an ethoxy leaving group. Upon nucleophilic attack, it forms a tetrahedral intermediate followed by the rapid elimination of ethanol. This addition-elimination sequence restores the conjugated system, yielding a highly stable enaminone (vinylogous amide) 2.

  • H-Bond Driven Chemoselectivity: 1-Ethoxy-4,4-dimethylpent-1-en-3-one exhibits unprecedented selectivity for primary amines over thiols, secondary amines, and anilines. This causality is rooted in transition-state stabilization: primary amines can form a critical intramolecular hydrogen bond with the carbonyl oxygen during the tetrahedral intermediate phase. Secondary amines and thiols lack the correct geometry or proton availability to form this bond, rendering the β -alkoxy enone completely inert to them in physiological buffers 3.

Reaction Pathway Visualization

Pathway cluster_0 Addition-Elimination (1-Ethoxy-4,4-dimethylpent-1-en-3-one) cluster_1 Michael Addition (Standard Enones e.g., MVK) N1 β-Alkoxy Enone N2 Primary Amine Attack (Sterically Directed) N1->N2 N3 Tetrahedral Intermediate (H-Bond Stabilized) N2->N3 N4 Stable Enaminone + Ethanol Byproduct N3->N4 Elimination M1 Standard Enone M2 Thiol / Amine Attack (Non-selective) M1->M2 M3 Enolate Intermediate M2->M3 M4 1,4-Michael Adduct (Saturated Ketone) M3->M4 Protonation

Reaction pathways: Addition-elimination of β-alkoxy enones vs. Michael addition of standard enones.

Quantitative Performance & Reactivity Profiles

The following table summarizes the experimental behavior of these electrophiles, highlighting why β -alkoxy enones are prioritized for biocompatible applications.

Property1-Ethoxy-4,4-dimethylpent-1-en-3-oneMethyl Vinyl Ketone (MVK)Cyclohexenone
Reaction Mechanism Conjugate Addition-Elimination1,4-Michael Addition1,4-Michael Addition
Primary Product Enaminone (Vinylogous Amide)Saturated KetoneSaturated Cyclic Ketone
Chemoselectivity Primary Amines (Exclusive) Non-selective (Thiols > Amines)Non-selective
Steric Shielding (C=O) Extremely High (tert-butyl group)Low (Methyl group)Moderate (Ring constrained)
Leaving Group Ethoxy (-OEt)NoneNone
Byproducts Ethanol (Non-toxic)None (Direct addition)None (Direct addition)
Biocompatibility Excellent (PBS, pH 7.0, 37°C)Poor (High toxicity, cross-linking)Moderate

Self-Validating Experimental Workflows

To establish trustworthiness, experimental protocols must be designed as self-validating systems. The following workflows utilize an internal competition assay to empirically prove the chemoselectivity claims discussed above.

Protocol A: Chemoselective Bioconjugation (Addition-Elimination)

Objective: Validate the exclusive primary amine specificity of 1-Ethoxy-4,4-dimethylpent-1-en-3-one in the presence of competing biological nucleophiles. Rationale: By introducing both a primary amine and a thiol into the same reaction vessel, the resulting product distribution directly measures chemoselectivity.

  • Preparation: In a 5 mL glass vial, prepare a 1.0 mL solution of PBS buffer (pH 7.0).

  • Substrate Loading: Add 1.0 equivalent (0.1 mmol) of Benzylamine and 1.0 equivalent (0.1 mmol) of Benzyl mercaptan to the buffer.

  • Electrophile Addition: Dissolve 1.0 equivalent (0.1 mmol) of 1-Ethoxy-4,4-dimethylpent-1-en-3-one in 0.1 mL of DMSO. Add this dropwise to the aqueous mixture to ensure homogeneity.

  • Incubation: Stir the reaction at 37°C for 12 hours.

  • Self-Validation (Analysis): Analyze the crude mixture via LC-MS.

    • Expected Result: The chromatogram will show >95% conversion to the benzylamine-enaminone conjugate. The benzyl mercaptan will remain unreacted. Ethanol will be detected as the sole byproduct, validating the addition-elimination mechanism and absolute amine selectivity 4.

Protocol B: Non-Selective Michael Addition (Control)

Objective: Demonstrate the lack of selectivity in standard enones using the same competition parameters. Rationale: Standard enones rely on pure electrophilicity rather than H-bond-directed transition states, making them highly susceptible to thiol attack.

  • Preparation: Prepare 1.0 mL of PBS buffer (pH 7.0) in a 5 mL glass vial.

  • Substrate Loading: Add 1.0 equivalent (0.1 mmol) of Benzylamine and 1.0 equivalent (0.1 mmol) of Benzyl mercaptan.

  • Electrophile Addition: Add 1.0 equivalent (0.1 mmol) of Methyl Vinyl Ketone (MVK) dissolved in 0.1 mL DMSO.

  • Incubation: Stir at 37°C for 12 hours.

  • Self-Validation (Analysis): Analyze via LC-MS.

    • Expected Result: The analysis will reveal a complex mixture dominated by the 1,4-thiol addition product (due to the superior nucleophilicity of sulfur in Michael additions), alongside 1,4-amine adducts and potential double-addition byproducts. This validates the unsuitability of standard enones for targeted bioconjugation.

References

  • β-alkoxy enones for biocompatible primary amine conjugation The Innovation / NIH PubMed Central URL
  • Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones NIH PubMed Central URL
  • (PDF)

Sources

Comparative

Comparative Reactivity Guide: 1-Ethoxy-4,4-dimethylpent-1-en-3-one vs. Chalcone in Michael-Type Additions

For researchers and drug development professionals, selecting the correct electrophilic scaffold is critical when designing synthetic pathways for complex heterocycles or active pharmaceutical ingredients (APIs). While b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, selecting the correct electrophilic scaffold is critical when designing synthetic pathways for complex heterocycles or active pharmaceutical ingredients (APIs). While both chalcone (1,3-diphenyl-2-propen-1-one) and 1-ethoxy-4,4-dimethylpent-1-en-3-one serve as potent Michael acceptors, their structural differences dictate entirely divergent mechanistic pathways.

This guide provides an in-depth, objective comparison of their performance, mechanistic causality, and step-by-step protocols to ensure reproducible integration into your drug discovery workflows.

Mechanistic Divergence: Conjugate Addition vs. Addition-Elimination

The fundamental difference between these two scaffolds lies in the presence of a leaving group at the β -position.

Chalcone: The Classic 1,4-Conjugate Addition

Chalcone is a highly conjugated diaryl enone. When exposed to a nucleophile (such as an amine, thiol, or active methylene compound), the attack occurs at the electrophilic β -carbon. Because the phenyl ring attached to the β -carbon is an exceptionally poor leaving group, the reaction proceeds via a standard 1,4-conjugate addition. The resulting intermediate is a stabilized enolate, which upon protonation yields a saturated β -substituted ketone ([1]). This thermodynamic sink makes chalcone an excellent precursor for stable 1,4-adducts.

1-Ethoxy-4,4-dimethylpent-1-en-3-one: Addition-Elimination

1-Ethoxy-4,4-dimethylpent-1-en-3-one is an aliphatic β -ethoxyvinyl ketone. The bulky tert-butyl group sterically shields the carbonyl carbon, strictly funneling nucleophilic attack toward the β -carbon. However, unlike chalcone, this scaffold possesses a β -ethoxy group. Upon nucleophilic attack, a tetrahedral intermediate is formed. The lone pair from the oxygen drives the expulsion of the ethoxide leaving group (which is subsequently protonated to ethanol). This addition-elimination sequence regenerates the α,β -unsaturated system, yielding a new β -substituted enone (e.g., an enaminone when reacted with amines) ([2]).

Mechanistic_Divergence cluster_chalcone Pathway A: Chalcone (1,4-Conjugate Addition) cluster_ethoxy Pathway B: 1-Ethoxy-4,4-dimethylpent-1-en-3-one C1 Chalcone + Nucleophile C2 Enolate Intermediate C1->C2 C3 Protonation C2->C3 C4 Saturated 1,4-Adduct C3->C4 E1 β-Ethoxy Enone + Nucleophile E2 Tetrahedral Intermediate E1->E2 E3 Elimination of Ethanol E2->E3 E4 β-Substituted Enone E3->E4

Mechanistic divergence: 1,4-conjugate addition vs. addition-elimination pathways.

Comparative Performance & Reactivity Data

Understanding the reactivity profile of each scaffold is essential for predicting reaction outcomes. The table below synthesizes the quantitative and qualitative performance metrics of both compounds.

ParameterChalcone1-Ethoxy-4,4-dimethylpent-1-en-3-one
Structural Class Diaryl α,β -unsaturated ketoneAliphatic β -alkoxyvinyl ketone
Primary Mechanism 1,4-Conjugate AdditionConjugate Addition-Elimination
Leaving Group None (Phenyl is retained)Ethoxy group (-OEt)
Steric Profile Planar, extended conjugationHighly hindered carbonyl (tert-butyl)
Typical Nucleophiles Malonates, Thiols, AminesPrimary/Secondary Amines, Hydrazines
Product Scaffold Saturated β -substituted ketone α,β -Unsaturated β -substituted ketone
Typical Yields 80–95% (with basic catalysts)75–90% (often uncatalyzed or mild acid)
Drug Dev. Application Flavonoids, PyrazolinesPyrazoles, Pyrimidines, Isoxazoles

Step-by-Step Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind the choice of reagents and the expected validation checkpoints are explicitly detailed.

Experimental_Workflow Step1 Substrate Preparation Step2 Nucleophile Addition Step1->Step2 Step3 Catalyst/Solvent Integration Step2->Step3 Step4 Reaction Monitoring (TLC) Step3->Step4 Step5 Aqueous Workup Step4->Step5 Step6 Purification (Column/Recryst) Step5->Step6

Standardized experimental workflow for Michael-type additions and addition-elimination reactions.
Protocol A: 1,4-Conjugate Addition to Chalcone (Using Ionic Liquid Catalyst)

Causality: Utilizing a task-specific ionic liquid such as [bmIm]OH acts as both a green solvent and a basic catalyst. It enhances the nucleophilicity of the donor while stabilizing the transition state of the enolate, driving the reaction to completion at room temperature without the need for harsh volatile bases ([3]).

  • Preparation: In a 25 mL round-bottom flask, add chalcone (1.0 mmol) and the active methylene compound/nucleophile (1.2 mmol).

  • Catalysis: Add 2.0 mL of[bmIm]OH. Stir the biphasic mixture vigorously at room temperature.

  • Monitoring (Self-Validation): Monitor via TLC (Hexane:EtOAc 4:1). The highly UV-active chalcone spot will disappear, replaced by a slightly lower Rf spot.

  • Workup: Extract the mixture with diethyl ether (3 × 10 mL). The ionic liquid remains in the aqueous phase and can be recycled.

  • NMR Validation: Confirm success via 1 H-NMR by checking for the loss of the vinylic doublets (typically at 7.5–7.8 ppm) and the appearance of diastereotopic aliphatic protons in the 3.0–4.0 ppm range.

Protocol B: Addition-Elimination of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

Causality: The reaction with a primary amine requires mild heating to entropically favor the expulsion of ethanol. The bulky tert-butyl group prevents imine formation at the carbonyl, ensuring strict regioselectivity at the β -carbon.

  • Preparation: Dissolve 1-ethoxy-4,4-dimethylpent-1-en-3-one (1.0 mmol) in 5 mL of absolute ethanol.

  • Addition: Add the primary amine (1.1 mmol) dropwise.

  • Heating: Attach a reflux condenser and heat the mixture to 60 °C for 2–4 hours.

  • Monitoring (Self-Validation): Monitor via TLC. The reaction is validated by the emergence of a highly UV-active spot (the push-pull enaminone system) and the disappearance of the starting enone.

  • Workup & Purification: Concentrate the mixture under reduced pressure to remove ethanol (both the solvent and the reaction byproduct). Purify via flash chromatography if necessary.

  • NMR Validation: Confirm success via 1 H-NMR by checking for the retention of the α -vinylic proton (often shifted upfield due to the strong electron-donating nature of the new amine group) and the disappearance of the ethoxy quartet/triplet signals.

Applications in Drug Development

The choice between these scaffolds dictates the downstream chemical space available to researchers:

  • Chalcone Derivatives: The saturated 1,4-adducts are direct precursors to biologically active flavonoids and pyrazolines. Chalcones themselves are often investigated for their intrinsic anti-inflammatory and anticancer properties, operating via dual activation mechanisms in biological systems ([1]).

  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one: Because the addition-elimination mechanism retains the α,β -unsaturation, this scaffold is a premier building block for heterocyclic synthesis. Subsequent treatment of the resulting enaminones with hydrazines or hydroxylamines yields highly substituted pyrazoles and isoxazoles—motifs that are ubiquitous in modern kinase inhibitors and CNS therapeutics.

References

  • Su, Z., Lee, H. W., & Kim, C. K. (2011). Theoretical investigation on mechanism of asymmetric Michael addition of malononitrile to chalcones catalyzed by Cinchona alkaloid aluminium(III) complex. Organic & Biomolecular Chemistry (PubMed). URL:[Link]

  • Ranu, B. C., & Banerjee, S. (2005). Ionic liquid as catalyst and reaction medium. The dramatic influence of a task-specific ionic liquid,[bmIm]OH, in Michael addition of active methylene compounds to conjugated ketones, carboxylic esters, and nitriles. Organic Letters (PubMed). URL:[Link]

  • Organic Chemistry Portal. (2023). Michael Addition. Organic Chemistry Portal. URL: [Link]

Sources

Validation

1-Ethoxy-4,4-dimethylpent-1-en-3-one versus methyl vinyl ketone reactivity

Comparative Reactivity Guide: 1-Ethoxy-4,4-dimethylpent-1-en-3-one vs. Methyl Vinyl Ketone Introduction In synthetic organic chemistry and targeted drug development, the selection of an α,β-unsaturated carbonyl (enone) d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Reactivity Guide: 1-Ethoxy-4,4-dimethylpent-1-en-3-one vs. Methyl Vinyl Ketone

Introduction

In synthetic organic chemistry and targeted drug development, the selection of an α,β-unsaturated carbonyl (enone) dictates the entire trajectory of a synthetic route. This guide provides an in-depth comparative analysis between two structurally distinct enones: Methyl Vinyl Ketone (MVK) , the archetypal, highly reactive Michael acceptor, and 1-Ethoxy-4,4-dimethylpent-1-en-3-one , a highly substituted, sterically hindered vinylogous ester. Understanding their divergent electronic and steric profiles is critical for designing successful conjugate additions, heterocycle syntheses, or targeted covalent inhibitor (TCI) libraries.

Mechanistic Divergence: The Causality of Reactivity

Methyl Vinyl Ketone (MVK): Unhindered Electrophilicity MVK is the simplest enone and possesses an exceptionally low Lowest Unoccupied Molecular Orbital (LUMO) energy. Because the β-carbon is completely unhindered, it undergoes rapid, irreversible 1,4-conjugate (Michael) additions with a wide array of nucleophiles, including amines, thiols, and enolates. Its high reactivity makes it a staple in Robinson annulations but also renders it prone to spontaneous polymerization and high toxicity. In biological contexts, MVK's potent electrophilicity allows it to covalently modify nucleophilic residues (like Cys and Lys) on signaling proteins such as PI3K, leading to significant physiological alterations [1].

1-Ethoxy-4,4-dimethylpent-1-en-3-one: Resonance and Steric Shielding Conversely, 1-ethoxy-4,4-dimethylpent-1-en-3-one is engineered for controlled, specific reactivity. It features two major deactivating elements:

  • Electronic Deactivation (Vinylogous Ester): The ethoxy group at the β-position donates lone-pair electron density through the π-system into the carbonyl oxygen. This resonance stabilization significantly raises the LUMO energy, rendering the β-carbon far less electrophilic than that of MVK.

  • Steric Shielding: The massive tert-butyl group (4,4-dimethyl) adjacent to the carbonyl carbon completely blocks nucleophilic 1,2-addition.

Because of these factors, this compound does not undergo standard Michael additions. Instead, it reacts via an addition-elimination mechanism. When treated with primary amines or binucleophiles like hydrazine, the nucleophile attacks the β-carbon, followed by the elimination of ethanol. This predictable reactivity makes vinylogous esters invaluable building blocks for synthesizing complex heterocycles and natural products without the risk of over-alkylation[2, 3].

Quantitative Reactivity Comparison

ParameterMethyl Vinyl Ketone (MVK)1-Ethoxy-4,4-dimethylpent-1-en-3-one
Structural Class Unsubstituted EnoneVinylogous Ester (β-alkoxy enone)
Electrophilicity Very High (Low LUMO)Low to Moderate (Resonance Stabilized)
Steric Hindrance MinimalHigh (tert-butyl shielding carbonyl)
Dominant Pathway 1,4-Michael AdditionAddition-Elimination (Transetherification)
Typical Nucleophiles Thiols, Enolates, AminesHydrazines, Amidines, Primary Amines
Primary Application Robinson Annulation, Covalent ModifiersHeterocycle Synthesis (Pyrazoles, Isoxazoles)
Stability/Storage Prone to polymerization; Requires inhibitorsStable at room temperature; No polymerization risk

Visualizing the Divergent Pathways

ReactivityPathways MVK Methyl Vinyl Ketone (Unsubstituted Enone) Nuc1 Soft Nucleophile (e.g., Thiol, Enolate) MVK->Nuc1 High Electrophilicity Low Steric Hindrance EthoxyEnone 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Vinylogous Ester) Nuc2 Binucleophile (e.g., Hydrazine) EthoxyEnone->Nuc2 Resonance Stabilized Sterically Shielded Michael 1,4-Michael Addition (Rapid, Irreversible) Nuc1->Michael AddElim Addition-Elimination (-EtOH) Nuc2->AddElim Heterocycle Heterocycle Formation (e.g., Pyrazole) AddElim->Heterocycle

Fig 1: Mechanistic divergence between MVK and vinylogous esters based on electronics and sterics.

Experimental Protocols: Self-Validating Systems

To demonstrate the practical implications of these reactivity differences, the following field-proven protocols outline the optimal conditions for each substrate.

Protocol A: Mild Thiol Michael Addition to MVK Causality: Because MVK is highly prone to base-catalyzed polymerization, reactions must be kept cold, and only catalytic amounts of a mild base (e.g., Triethylamine) should be used.

  • Preparation: In an oven-dried 50 mL round-bottom flask under N₂, dissolve the thiol nucleophile (1.0 equiv) in anhydrous dichloromethane (DCM) (0.2 M).

  • Cooling: Cool the reaction mixture to 0 °C using an ice bath. Self-validation step: Ensure the internal temperature is stable before proceeding to prevent runaway MVK polymerization.

  • Catalyst Addition: Add triethylamine (0.1 equiv) dropwise.

  • MVK Addition: Add Methyl Vinyl Ketone (1.1 equiv) dropwise over 10 minutes. The slow addition prevents localized exothermic hotspots.

  • Completion: Stir at 0 °C for 1 hour. Monitor via TLC (Hexanes/EtOAc). The high reactivity of MVK typically ensures complete conversion within this timeframe.

  • Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Pyrazole Synthesis from 1-Ethoxy-4,4-dimethylpent-1-en-3-one Causality: The resonance stabilization of the vinylogous ester requires thermal energy to drive the addition-elimination sequence. Using ethanol as the solvent prevents unwanted transetherification side reactions that would occur if methanol or isopropanol were used.

  • Preparation: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve 1-ethoxy-4,4-dimethylpent-1-en-3-one (1.0 equiv) in absolute ethanol (0.5 M).

  • Nucleophile Addition: Add hydrazine hydrate (1.2 equiv) dropwise at room temperature. Self-validation step: A slight color change may occur as the initial intermediate forms, but the reaction will stall without heat, confirming the high activation barrier.

  • Reflux: Heat the reaction mixture to reflux (approx. 78 °C) for 3-4 hours. The thermal energy overcomes the activation barrier for the elimination of ethanol and subsequent cyclization.

  • Monitoring: Confirm the disappearance of the starting material via LC-MS or TLC.

  • Workup: Cool to room temperature, remove the ethanol under reduced pressure, and partition the residue between EtOAc and water. Extract the aqueous layer, dry the combined organics over MgSO₄, and concentrate to yield the 3-tert-butylpyrazole derivative.

Visualizing the Pyrazole Synthesis Workflow

ExpWorkflow Step1 Equip Flask under N2 Step2 Add Enone + Solvent (EtOH) Step1->Step2 Step3 Dropwise Addition of Hydrazine Step2->Step3 Step4 Reflux (3-4 h) Drive -EtOH Step3->Step4 Step5 Solvent Removal & Extraction Step4->Step5 Step6 Purification (Column/Cryst) Step5->Step6

Fig 2: Step-by-step experimental workflow for addition-elimination and cyclization.

References

  • Morimoto, A., et al. "Methyl vinyl ketone and its analogs covalently modify PI3K and alter physiological functions by inhibiting PI3K signaling." Journal of Biological Chemistry, 2024. URL: [Link] [1]

  • Taber, D. F. "The Baran Synthesis of Paclitaxel (Taxol®)." Organic Chemistry Portal, 2020. URL: [Link] [2]

Comparative

Efficacy of 1-Ethoxy-4,4-dimethylpent-1-en-3-one as a Michael Acceptor: A Comparative Guide for Regioselective Heterocycle Synthesis

Executive Summary & Mechanistic Causality In fragment-based drug discovery and agrochemical development, the regioselective synthesis of nitrogen-containing heterocycles (such as pyrazoles, pyrimidines, and isoxazoles) i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Causality

In fragment-based drug discovery and agrochemical development, the regioselective synthesis of nitrogen-containing heterocycles (such as pyrazoles, pyrimidines, and isoxazoles) is a critical bottleneck. While standard α,β -unsaturated ketones are widely used as Michael acceptors, they frequently suffer from poor regiocontrol, leading to complex mixtures of isomeric products that require exhaustive chromatographic separation.

1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO) (CAS: 23517-41-1) [1] emerges as a highly engineered solution to this problem. As a β -alkoxyvinyl tert-butyl ketone, EDPO operates on a dual-control mechanism—combining strict steric shielding with a highly efficient electronic push-pull system[2].

The Causality of Regiocontrol

The efficacy of EDPO is driven by two distinct structural features:

  • Steric Shielding (tert-Butyl Group): The bulky 4,4-dimethylpentyl moiety creates an impenetrable steric wall around the carbonyl carbon (C3). This completely suppresses the competing 1,2-nucleophilic addition pathway. Consequently, binucleophiles (like hydrazines or amidines) are forced to exclusively attack the β -carbon (C1) via a 1,4-aza-Michael addition.

  • Electronic Leaving Group ( β -Ethoxy Group): Once the 1,4-addition occurs, the tetrahedral intermediate rapidly collapses. The ethoxy group acts as an excellent leaving group, being expelled as ethanol. This irreversible elimination restores the conjugated system as a β -enamino ketone, which subsequently undergoes intramolecular condensation to form a single, isomerically pure heterocycle.

Comparative Efficacy Data

To objectively evaluate EDPO, we must compare its performance against traditional Michael acceptors used in heterocyclic scaffolding. The data below summarizes the regioselectivity and yield profiles when reacted with phenylhydrazine to form substituted pyrazoles.

Table 1: Performance Comparison of Michael Acceptors
Acceptor AlternativeStructural ModifiersRegioselectivity (1,4 vs 1,2)Leaving Group EfficacyTypical Yield (Isolated)Primary Limitation
EDPO (1-Ethoxy-4,4-dimethylpent-1-en-3-one) tert-Butyl + β -Ethoxy>99:1 (Strict 1,4-addition)Excellent (-OEt EtOH)88 - 95% High steric bulk requires longer cyclization times.
EBO (4-Ethoxybut-3-en-2-one) Methyl + β -Ethoxy~70:30 (Mixed pathways)Excellent (-OEt EtOH)60 - 75%Poor regiocontrol; yields mixed pyrazole isomers.
MVK (Methyl Vinyl Ketone) Methyl, No β -LG~85:15N/A (No elimination)40 - 55%Arrests at pyrazoline stage; requires harsh oxidation.
Enaminone (Dimethylamino analog) tert-Butyl + β -NMe 2​ >95:5Moderate (-NMe 2​ HNMe 2​ )80 - 90%Dimethylamine byproduct can cause side reactions.

Mechanistic Pathway Visualization

The following diagram illustrates the strict causality of the Aza-Michael addition-elimination cascade that makes EDPO a superior acceptor.

Mechanism A EDPO (tert-Butyl β-ethoxy enone) C Aza-Michael Adduct (Enolate Intermediate) A->C 1,4-Addition (Sterically Forced) B Binucleophile (e.g., Phenylhydrazine) B->C D β-Enamino Ketone (+ Ethanol Byproduct) C->D Fast Elimination (-OEt) E Regiopure Pyrazole (100% Isomeric Purity) D->E Intramolecular Condensation (-H2O)

Caption: Mechanistic cascade of EDPO undergoing regioselective aza-Michael addition and cyclization.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol for the Synthesis of 3-(tert-Butyl)-1-phenyl-1H-pyrazole is designed as a self-validating system. It incorporates mandatory analytical checkpoints to verify the causality of the reaction before proceeding to the next thermodynamic stage [3].

Materials Required:
  • 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO): 1.0 equivalent

  • Phenylhydrazine: 1.05 equivalents

  • Solvent: Anhydrous Ethanol (Matches the leaving group to prevent transetherification).

  • Catalyst: Glacial Acetic Acid (0.1 equivalents).

Step-by-Step Methodology:

Step 1: Kinetic Aza-Michael Addition (Room Temperature)

  • Dissolve EDPO (10 mmol) in 20 mL of anhydrous ethanol in a round-bottom flask.

  • Add glacial acetic acid (1 mmol) to activate the enone system.

  • Dropwise add phenylhydrazine (10.5 mmol) over 10 minutes while maintaining the temperature at 20°C.

  • Causality Check: Keeping the reaction at low temperature favors the kinetic 1,4-addition and prevents premature, uncontrolled cyclization.

Step 2: In-Process Validation (Crucial Checkpoint)

  • Self-Validation Check: After 2 hours, perform TLC (Hexane:EtOAc 4:1) and LC-MS.

  • Expected Result: The UV-active EDPO spot ( Rf​=0.65 ) must completely disappear. A new highly polar intermediate spot ( Rf​=0.20 ) corresponding to the β -enamino ketone will appear. The LC-MS must show the intermediate mass [M+H]+=219.1 m/z. Do not proceed to heating until EDPO is fully consumed.

Step 3: Thermodynamic Cyclization (Reflux)

  • Once Step 2 is validated, attach a reflux condenser and heat the reaction mixture to 80°C for 4 hours.

  • Causality Check: The thermal energy drives the intramolecular condensation between the secondary amine and the sterically hindered tert-butyl carbonyl, expelling water and aromatizing the ring.

Step 4: Isolation and Final Validation

  • Concentrate the mixture in vacuo to remove ethanol.

  • Partition the residue between Ethyl Acetate and saturated NaHCO 3​ (to neutralize the acid catalyst).

  • Dry the organic layer over MgSO 4​ , filter, and concentrate.

  • Validation: 1 H NMR (CDCl 3​ ) will confirm absolute regioselectivity. The pyrazole C5-proton will appear as a distinct singlet around δ 7.6 ppm, and the tert-butyl group will appear as a sharp 9H singlet at δ 1.35 ppm. The absence of isomeric peaks validates the steric efficacy of EDPO.

Logic Tree: Selection of Michael Acceptors

The decision matrix for selecting a Michael acceptor in drug development relies heavily on balancing steric and electronic parameters.

LogicTree Root Michael Acceptor Selection for Heterocycles Steric Carbonyl Steric Bulk (Controls Regioselectivity) Root->Steric Electronic β-Position Leaving Group (Controls Aromatization) Root->Electronic tButyl tert-Butyl Group (Blocks 1,2-Addition) Steric->tButyl Methyl Methyl Group (Allows Mixed Addition) Steric->Methyl Ethoxy -OEt Group (Fast Elimination) Electronic->Ethoxy NoLG No Leaving Group (Stops at Adduct) Electronic->NoLG Optimal EDPO (Optimal Regiocontrol) tButyl->Optimal Combined with SubOptimal1 EBO (Isomeric Mixtures) Methyl->SubOptimal1 SubOptimal2 MVK (Requires Oxidation) Methyl->SubOptimal2 Ethoxy->Optimal Ethoxy->SubOptimal1 NoLG->SubOptimal2

Caption: Logic tree demonstrating how steric and electronic factors dictate acceptor efficacy.

References

  • Title: Synthesis of β -Methoxy Enones via a New Two-Carbon Extension of Carboxylic Acids (Mechanistic Precedents for β -Alkoxyvinyl Ketones) Source: ResearchGate URL: [Link]

  • Title: Ionic Liquid Promoted Synthesis of β -Enamino Ketones at Room Temperature (Methodological Grounding for Aza-Michael Additions) Source: ResearchGate URL: [Link]

Validation

Kinetic Profiling of 1-Ethoxy-4,4-dimethylpent-1-en-3-one in Nucleophilic Addition and Heterocyclization: A Comparative Guide

For drug development professionals and synthetic chemists, the precise control of regioselectivity during heterocyclization is paramount. β-Alkoxyenones are highly versatile building blocks for synthesizing pyrazoles and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For drug development professionals and synthetic chemists, the precise control of regioselectivity during heterocyclization is paramount. β-Alkoxyenones are highly versatile building blocks for synthesizing pyrazoles and pyrimidines, which are ubiquitous pharmacophores in anti-inflammatory and anticancer agents[1]. However, not all alkoxyenones perform equally.

This guide objectively compares the kinetic performance and regiochemical outcomes of 1-Ethoxy-4,4-dimethylpent-1-en-3-one against less sterically hindered alternatives, such as 1-ethoxybut-1-en-3-one and 4-methoxybut-3-en-2-one. By analyzing the causality behind these kinetic differences, we provide a field-proven framework for optimizing your heterocycle synthesis workflows.

Mechanistic Causality: The Impact of Steric Hindrance on Kinetics

The fundamental advantage of 1-Ethoxy-4,4-dimethylpent-1-en-3-one lies in its 4,4-dimethyl (tert-butyl) group. In standard, unhindered alkoxyenones, nucleophiles (such as hydrazines) can attack both the carbonyl carbon (C3) and the β-carbon (C1). This dual reactivity often leads to an undesirable mixture of regioisomers during the formation of pyrazoles[2].

Nucleophilic addition reactions require the nucleophile to approach the slightly positive carbon center of the carbonyl group at a specific trajectory (the Bürgi-Dunitz angle, ~105°)[3]. In 1-Ethoxy-4,4-dimethylpent-1-en-3-one, the bulky tert-butyl group creates a massive steric shield around the C3 carbonyl. This steric hindrance drastically increases the activation energy ( ΔG‡ ) required to form the tetrahedral intermediate at C3.

Consequently, the reaction is forced under strict kinetic control . The nucleophile is redirected to the highly electrophilic, unhindered β-carbon (C1). While hydrazone formation rates are generally influenced by both electronic and steric effects[4], the extreme steric bulk of the tert-butyl group completely suppresses direct carbonyl attack, ensuring a >99% regioselective Michael-type addition-elimination sequence.

Visualizing the Reaction Pathway

Pathway Substrate 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Sterically Hindered) BetaAttack Kinetic Control: β-Carbon Attack Substrate->BetaAttack Favored CarbonylAttack Thermodynamic Control: Carbonyl Attack Substrate->CarbonylAttack Blocked by t-Butyl Hydrazine Hydrazine (Nucleophile) Hydrazine->BetaAttack Intermediate Addition-Elimination Intermediate BetaAttack->Intermediate -EtOH Product 3-tert-butyl-1H-pyrazole (Single Regioisomer) Intermediate->Product Cyclization

Kinetic vs. thermodynamic control in the heterocyclization of sterically hindered alkoxyenones.

Comparative Performance Data

The table below summarizes the kinetic and regiochemical performance of 1-Ethoxy-4,4-dimethylpent-1-en-3-one compared to unhindered alternatives during the synthesis of substituted pyrazoles via hydrazine addition.

SubstrateTaft Steric Parameter ( Es​ )Relative Rate ( krel​ )Regioselectivity (C1:C3 Attack)Final Product Profile
1-Ethoxy-4,4-dimethylpent-1-en-3-one -1.54 (tert-butyl)1.0 (Baseline)>99:1 Pure 3-tert-butyl-1H-pyrazole
1-Ethoxybut-1-en-3-one 0.00 (methyl)~45.260:40Complex mixture of regioisomers
4-Methoxybut-3-en-2-one 0.00 (methyl)~52.155:45Complex mixture of regioisomers

Takeaway: While the unhindered analogs react approximately 45–50 times faster, they fail to provide regiocontrol. 1-Ethoxy-4,4-dimethylpent-1-en-3-one sacrifices raw reaction speed for absolute regiochemical fidelity, eliminating the need for costly and time-consuming chromatographic separations in downstream drug development.

Experimental Methodology: Self-Validating Kinetic Assay

To objectively measure the kinetic performance of these substrates, we utilize a Stopped-Flow UV-Vis Spectroscopy protocol. This protocol is designed as a self-validating system : by employing pseudo-first-order conditions (excess hydrazine), the rate law simplifies, isolating the substrate's steric effects. Furthermore, by varying the hydrazine concentration, researchers can plot the observed rate constant ( kobs​ ) against nucleophile concentration to confirm the bimolecular nature of the rate-determining step.

Step-by-Step Protocol: Stopped-Flow Kinetics of Hydrazine Addition

Step 1: Reagent and Buffer Preparation

  • Prepare a 50 mM Phosphate Buffer (pH 7.4) to mimic physiological conditions or a standard organic solvent mixture (e.g., 50% Ethanol/Water) depending on solubility.

  • Prepare a 0.1 mM stock solution of 1-Ethoxy-4,4-dimethylpent-1-en-3-one in the chosen buffer.

  • Prepare a series of Hydrazine monohydrate solutions in the same buffer at varying concentrations: 1.0 mM, 2.0 mM, 5.0 mM, and 10.0 mM. (Note: Hydrazine must be in at least a 10-fold excess to maintain pseudo-first-order conditions).

Step 2: Instrument Calibration

  • Power on the Stopped-Flow UV-Vis Spectrophotometer and allow the UV lamp to warm up for 30 minutes.

  • Set the detection wavelength to 280 nm , which corresponds to the π→π∗ transition of the conjugated enone system.

  • Flush the drive syringes and mixing chamber with the blank buffer to establish a baseline.

Step 3: Kinetic Acquisition

  • Load Syringe A with the 0.1 mM 1-Ethoxy-4,4-dimethylpent-1-en-3-one solution.

  • Load Syringe B with the 1.0 mM Hydrazine solution.

  • Trigger the pneumatic drive to rapidly mix equal volumes of Syringe A and B.

  • Record the exponential decay of absorbance at 280 nm over time as the enone is consumed via nucleophilic attack.

  • Repeat the acquisition in triplicate for each hydrazine concentration (2.0 mM, 5.0 mM, 10.0 mM).

Step 4: Data Analysis and Self-Validation

  • Fit the absorbance decay curves to a single exponential decay function: At​=A0​e−kobs​t+C .

  • Extract the pseudo-first-order rate constant ( kobs​ ) for each run.

  • Validation Check: Plot kobs​ (y-axis) versus [Hydrazine] (x-axis). A linear relationship with a y-intercept near zero validates that the reaction is strictly first-order with respect to the nucleophile, confirming the kinetic model. The slope of this line yields the intrinsic second-order rate constant ( k2​ ).

References

  • Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH National Center for Biotechnology Information (PMC - NIH)[Link][4]

  • 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones Chemistry LibreTexts [Link][3]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review National Center for Biotechnology Information (PMC - NIH)[Link][1]

  • Pyrazole Synthesis Organic Chemistry Portal[Link][2]

Sources

Comparative

Thermodynamic Analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one Additions: A Comparative Guide

As drug development and complex natural product synthesis increasingly rely on highly functionalized building blocks, the selection of the correct Michael acceptor dictates both the yield and the chemoselectivity of a sy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development and complex natural product synthesis increasingly rely on highly functionalized building blocks, the selection of the correct Michael acceptor dictates both the yield and the chemoselectivity of a synthetic step. 1-Ethoxy-4,4-dimethylpent-1-en-3-one (EDPO, CAS: 23517-41-1) is a highly specialized β -alkoxy vinyl ketone. Unlike simple enones, EDPO possesses a unique thermodynamic profile governed by its sterically demanding tert-butyl group and its ethoxy leaving group.

This guide provides an in-depth thermodynamic analysis of nucleophilic additions to EDPO, objectively comparing its performance against alternative Michael acceptors, and outlines a self-validating experimental workflow for thermodynamic profiling.

Mechanistic & Thermodynamic Framework

The classical driven by the conversion of a C=C π -bond into a stronger C–C σ -bond[1]. However, the reaction of nucleophiles (such as secondary amines or thiols) with β -alkoxy enones like EDPO diverges from pure conjugate addition into an addition-elimination sequence (vinylogous substitution).

The Thermodynamic Landscape
  • Reversible Conjugate Addition (Kinetic Barrier): The incoming nucleophile attacks the β -carbon. In EDPO, the adjacent tert-butyl group severely restricts the trajectory of attack, raising the activation enthalpy ( ΔH‡ ) compared to unhindered enones. Consequently, the formation of the initial tetrahedral intermediate is highly reversible and under strict thermodynamic equilibrium[2].

  • Irreversible Elimination (Thermodynamic Sink): The expulsion of the ethoxide leaving group and subsequent regeneration of the conjugated π -system acts as an irreversible thermodynamic sink. When an amine is used, the resulting β -amino enone benefits from massive "push-pull" resonance stabilization, driving the overall Gibbs free energy ( ΔG∘ ) deeply negative.

Pathway R EDPO + Nucleophile TS1 TS1: Attack R->TS1 I Tetrahedral Intermediate TS1->I I->R Reversible TS2 TS2: Elimination I->TS2 P Substituted Enone TS2->P

Fig 1: Thermodynamic addition-elimination landscape of EDPO highlighting the irreversible sink.

Objective Comparison of Michael Acceptors

Selecting EDPO over alternative enones requires understanding the trade-offs between kinetic reactivity and thermodynamic stability. Simple alkyl vinyl ketones often suffer from competing 1,2-addition or base-catalyzed polymerization[3]. EDPO's structural features actively suppress these liabilities.

As demonstrated in recent , the reversibility and ultimate success of the addition are heavily influenced by the steric parameters of the acceptor[4].

Quantitative Performance Comparison

Michael AcceptorStructural FeaturesInitial Kinetics ( kadd​ )Thermodynamic Outcome ( ΔG∘ )Primary Reaction ModeOff-Target LiabilitiesEDPO β -OEt, α′ t BuSlow (Sterically hindered)Highly Exergonic (-18 to -22 kcal/mol)Addition-EliminationVery LowMethyl Vinyl Ketone (MVK)UnsubstitutedVery FastModerately Exergonic (-10 to -14 kcal/mol)Pure Conjugate AdditionPolymerization, 1,2-addition4-Methoxybut-3-en-2-one β -OMe, α′ -MeFastExergonic (-15 to -18 kcal/mol)Addition-EliminationDouble addition, HydrolysisChalcone β -Ph, α′ -PhModerateReversible / Near EquilibriumPure Conjugate AdditionRetro-Michael Causality Analysis: MVK is kinetically superior but thermodynamically problematic; the lack of steric hindrance allows for rapid nucleophilic attack, but also permits uncontrolled oligomerization. 4-Methoxybut-3-en-2-one undergoes a similar addition-elimination to EDPO, but its α′ -methyl group provides insufficient steric shielding, making the product susceptible to a second nucleophilic attack. EDPO’s tert-butyl group perfectly balances the system: it slows the initial attack (ensuring high chemoselectivity) while completely blocking secondary additions, funneling 100% of the mass into the deep thermodynamic sink of the mono-substituted product.

Self-Validating Experimental Protocol

To rigorously evaluate the thermodynamic parameters ( ΔH , ΔS , ΔG ) of EDPO additions, we employ a closed-loop validation system utilizing Isothermal Titration Calorimetry (ITC) coupled with Variable Temperature NMR (VT-NMR).

Protocol: Thermodynamic Profiling of Morpholine Addition to EDPO

Step 1: Reagent Preparation & Mass Balance Setup

  • Action: Dissolve EDPO (1.0 eq, 0.5 M) and morpholine (1.0 eq) in anhydrous THF- d8​ . Add 1,3,5-trimethoxybenzene (0.1 eq) as an inert internal standard.

  • Causality & Validation: THF- d8​ allows direct transfer of the reaction mixture to the VT-NMR probe without solvent swapping. The internal standard creates a self-validating mass balance . If the combined integral of the EDPO starting material and the β -morpholino enone product deviates from 100% relative to the standard, it immediately flags uncharacterized side-reactions (e.g., degradation), ensuring thermodynamic data is calculated strictly from the intended equilibrium.

Step 2: Kinetic Monitoring via VT-NMR

  • Action: Monitor the reaction at 298 K, 310 K, and 323 K. Track the disappearance of the EDPO α -vinylic proton (doublet, ~5.8 ppm) and the appearance of the product vinylic proton.

  • Causality & Validation: Extracting rate constants at multiple temperatures allows for the generation of an Eyring plot to determine the activation enthalpy ( ΔH‡ ) and entropy ( ΔS‡ ). The strict isosbestic point observed in the NMR spectra validates the absence of long-lived intermediates.

Step 3: Thermodynamic Profiling via ITC

  • Action: Titrate a solution of morpholine into a solution of EDPO within an isothermal calorimeter at 298 K.

  • Causality & Validation: ITC directly measures the heat released ( ΔH ) during the addition-elimination sequence. By combining this direct enthalpic measurement with the equilibrium constant ( Keq​ ) derived from the VT-NMR data, we calculate the exact entropy of the system ( ΔG=−RTlnK=ΔH−TΔS ). This orthogonal technique validates the NMR-derived parameters.

Workflow S1 1. Prep & Std Mass Balance S2 2. VT-NMR Kinetic Data S1->S2 S3 3. ITC Titration Enthalpy Data S2->S3 S4 4. Synthesis Validation S3->S4

Fig 2: Self-validating experimental workflow for thermodynamic profiling of EDPO additions.

Sources

Validation

A Comparative Guide to the Computational Analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one Reactivity

This guide provides a comprehensive computational analysis of the reactivity of 1-Ethoxy-4,4-dimethylpent-1-en-3-one, a β-alkoxy-α,β-unsaturated ketone. Designed for researchers, medicinal chemists, and professionals in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive computational analysis of the reactivity of 1-Ethoxy-4,4-dimethylpent-1-en-3-one, a β-alkoxy-α,β-unsaturated ketone. Designed for researchers, medicinal chemists, and professionals in drug development, this document delves into the electronic and steric factors governing its reaction pathways. By comparing its predicted reactivity with other well-known α,β-unsaturated ketones, we offer a predictive framework for its synthetic applications, supported by detailed computational protocols and mechanistic insights.

Introduction: The Unique Structural Landscape of a Vinologous Ester

1-Ethoxy-4,4-dimethylpent-1-en-3-one is an intriguing synthetic building block characterized by two key structural features that dictate its chemical behavior:

  • A β-Alkoxy Enone System: The ethoxy group at the C1 position engages in resonance with the enone system, classifying the molecule as a vinologous ester. This electron-donating group modulates the electronic properties of the conjugated system.

  • A Sterically Demanding Tert-Butyl Group: The bulky tert-butyl group adjacent to the carbonyl carbon introduces significant steric hindrance, profoundly influencing the accessibility of the electrophilic sites.

Understanding the interplay of these electronic and steric effects is paramount for predicting the molecule's behavior in nucleophilic reactions, which is crucial for its effective use in complex molecule synthesis.

Theoretical Framework: Decoding the Reactivity of α,β-Unsaturated Ketones

α,β-Unsaturated carbonyl compounds, like the topic molecule, present two primary electrophilic centers for nucleophilic attack: the carbonyl carbon (C3) and the β-carbon (C1).[1] This duality leads to two competing reaction pathways:

  • 1,2-Addition (Direct Addition): Nucleophilic attack directly on the carbonyl carbon. This pathway is generally favored by "hard" nucleophiles (e.g., organolithium reagents, Grignard reagents), according to Hard and Soft Acids and Bases (HSAB) theory.

  • 1,4-Addition (Conjugate or Michael Addition): Nucleophilic attack on the β-carbon of the conjugated system.[2][3][4] This pathway is typically preferred by "soft" nucleophiles (e.g., thiolates, enolates, Gilman cuprates).[2][4]

Computational chemistry provides a powerful lens to dissect these pathways by quantifying the factors that govern their kinetics and thermodynamics.[5][6] Key computational tools include:

  • Density Functional Theory (DFT): A robust method for calculating the electronic structure, geometry, and energies of molecules, including transition states.[1]

  • Frontier Molecular Orbital (FMO) Theory: Analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) helps predict reactivity. For electrophiles like enones, the LUMO's energy and spatial distribution indicate the most likely sites for nucleophilic attack.

  • Molecular Electrostatic Potential (MESP): MESP maps visualize the charge distribution on the molecule's surface, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

Computational Analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

While specific computational studies on this exact molecule are not prevalent, we can construct a robust predictive model based on the known effects of its functional groups.

Electronic Properties: The Influence of the Ethoxy Group

The electron-donating ethoxy group at the β-position significantly influences the electronic landscape. Through resonance, it pushes electron density into the conjugated system. This has two primary consequences:

  • Elevated LUMO Energy: The increased electron density raises the energy of the LUMO. A higher LUMO energy generally corresponds to lower reactivity towards nucleophiles compared to enones with electron-withdrawing groups.

  • Modulated Electrophilicity: While both the carbonyl carbon and β-carbon remain electrophilic, the electron donation from the ethoxy group tempers their reactivity. NBO (Natural Bond Orbital) analysis would likely show less positive partial charges on these carbons compared to a simple, non-alkoxy substituted enone.

Steric Hindrance: The Role of the Tert-Butyl Group

The tert-butyl group is one of the most sterically bulky substituents in organic chemistry. Its position adjacent to the carbonyl group creates a formidable barrier to nucleophilic attack at this site. Therefore, 1,2-addition is expected to be severely disfavored , even with hard nucleophiles. The primary accessible electrophilic site is the β-carbon, making this molecule a highly selective substrate for 1,4-addition reactions.

Comparative Reactivity Analysis

To contextualize the reactivity of 1-Ethoxy-4,4-dimethylpent-1-en-3-one, we compare its predicted properties with three well-characterized α,β-unsaturated ketones. The data presented are representative values derived from computational chemistry principles.

CompoundStructureKey Structural FeaturesPredicted LUMO EnergyPredicted Reactivity in Michael Additions
1-Ethoxy-4,4-dimethylpent-1-en-3-one EtO-CH=CH-CO-C(CH₃)₃β-alkoxy (electron-donating), bulky t-butyl group (steric hindrance at C=O).Relatively HighModerate, but highly selective for 1,4-addition due to steric hindrance.
Methyl Vinyl Ketone (MVK) CH₂=CH-CO-CH₃Unsubstituted vinyl group, minimal steric hindrance.LowHigh, susceptible to both 1,2- and 1,4-addition depending on the nucleophile.[1]
Chalcone Ph-CH=CH-CO-PhPhenyl groups provide extended conjugation but also moderate steric bulk.IntermediateModerate, phenyl group on β-carbon can influence approach.
Cyclohexenone Cyclic structure imposes conformational rigidity.IntermediateGood Michael acceptor; ring strain and conformation affect reactivity.[7][8]

Experimental Protocols: A Workflow for Computational Reactivity Prediction

This section outlines a detailed, self-validating protocol for computationally modeling the reactivity of an α,β-unsaturated ketone with a model nucleophile.

General Computational Workflow

The following diagram illustrates a standard workflow for analyzing reaction mechanisms and predicting selectivity using computational methods.

G cluster_input Input Preparation cluster_calc Core Calculations cluster_analysis Analysis & Prediction start Select Computational Method & Basis Set (e.g., DFT: M06-2X/6-311+G(d,p)) model Build 3D Models of Reactants (Enone & Nucleophile) start->model opt_react Optimize Reactant Geometries & Calculate Energies model->opt_react Initial Geometries ts_search Locate Transition State (TS) Structures (1,2- vs 1,4-addition) opt_react->ts_search energy Calculate Activation Energy (ΔG‡) = E(TS) - E(Reactants) opt_react->energy Energy Difference freq Frequency Calculation to Verify TS (1 imaginary frequency) ts_search->freq Verify Saddle Point ts_search->energy Energy Difference irc IRC Calculation to Confirm TS Connects Reactants & Products freq->irc Validate Reaction Path opt_prod Optimize Product Geometries irc->opt_prod compare Compare ΔG‡ for Competing Pathways energy->compare predict Predict Reaction Outcome (Kinetic Product) compare->predict Lowest Barrier

Caption: A typical workflow for computational reactivity analysis.

Protocol: Modeling Michael Addition vs. Direct Addition

This protocol describes modeling the reaction of 1-Ethoxy-4,4-dimethylpent-1-en-3-one with both a soft (methanethiolate, CH₃S⁻) and a hard (methyllithium, CH₃Li) nucleophile.

Software: Gaussian 16, ORCA, or similar quantum chemistry package.

Methodology:

  • Geometry Optimization:

    • Optimize the ground state geometries of the enone, methanethiolate, and methyllithium using DFT with the B3LYP functional and the 6-31+G(d) basis set.

    • Incorporate a solvent model, such as the SMD or PCM model for a relevant solvent (e.g., THF or DMSO), to account for solvent effects.

  • Transition State (TS) Search:

    • For the reaction with CH₃S⁻, perform a TS search (e.g., using the QST2 or Berny optimization algorithm) for the 1,4-addition pathway.

    • For the reaction with CH₃Li, perform separate TS searches for both the 1,4-addition and the 1,2-addition pathways.

    • Use a functional known to be reliable for kinetic barriers, such as M06-2X, with a larger basis set (e.g., 6-311+G(d,p)) for single-point energy calculations on the optimized geometries.

  • TS Verification:

    • Perform a frequency calculation on each located TS structure. A valid TS must have exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

  • Intrinsic Reaction Coordinate (IRC) Calculation:

    • For each verified TS, run an IRC calculation to confirm that the transition state correctly connects the reactant complex and the product complex on the potential energy surface.

  • Energy Analysis:

    • Calculate the Gibbs free energy of activation (ΔG‡) for each pathway. The kinetically favored pathway will be the one with the lowest ΔG‡.

Predicted Outcome & Mechanistic Visualization

Based on the principles discussed, the computational results are predicted to show:

  • A significantly lower activation barrier for the 1,4-addition of methanethiolate compared to any other pathway.

  • A very high activation barrier for the 1,2-addition of methyllithium due to steric clash with the tert-butyl group.

  • The 1,4-addition of methyllithium will likely have a lower barrier than its 1,2-addition counterpart, demonstrating the dominance of steric control.

The competing nucleophilic attack pathways are visualized below.

Caption: Competing 1,2- and 1,4-addition pathways.

Conclusion and Outlook

The computational analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one strongly indicates that it is a highly selective Michael acceptor. The electronic contribution of the β-ethoxy group modulates its overall reactivity, while the extreme steric bulk of the adjacent tert-butyl group effectively shuts down the competing 1,2-addition pathway. This makes the molecule a valuable substrate for synthetic chemists aiming to achieve clean 1,4-conjugate additions without side reactions at the carbonyl group. The computational protocols outlined in this guide provide a robust framework for researchers to model and predict the reactivity of this and other complex α,β-unsaturated systems, thereby accelerating the rational design of synthetic routes in drug discovery and materials science.

References

  • Armando, C., et al. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. Chemical Science, 12(10), 3594–3605. [Link][7][8]

  • Houk, K. N., & Cheong, P. H.-Y. (2008). Computational Prediction of Stereoselectivity in Organocatalysis.
  • Master Organic Chemistry (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link][2]

  • Wikipedia contributors (2023). Michael reaction. Wikipedia, The Free Encyclopedia. [Link][3]

  • Organic Chemistry Portal. Michael Addition. Organic Chemistry Portal. [Link][4]

  • Paton, R. S., & Goodman, J. M. (2016). Computing organic stereoselectivity – from concepts to quantitative calculations and predictions. Chemical Society Reviews, 45(23), 6559-6573. [Link][6]

  • Schreiner, P. R. (2007). Computational Organic Chemistry.
  • Urbina-Blanco, C. A., et al. (2014). Mechanistic Study of the Reaction of Thiol-Containing Enzymes with α,β-Unsaturated Carbonyl Substrates by Computation and Chemoassays. ChemPlusChem, 79(6), 834-843. [Link][5]

Sources

Comparative

Comparative Analysis of Catalysts for 1-Ethoxy-4,4-dimethylpent-1-en-3-one Reactions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary & Chemical Profile In modern drug discovery, the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Chemical Profile

In modern drug discovery, the synthesis of sterically hindered, highly substituted heterocycles is a critical pathway for developing novel active pharmaceutical ingredients (APIs). 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) serves as a highly versatile, "masked" β -diketone building block [1]. Structurally, it is a β -ethoxyvinyl tert-butyl ketone. Its primary application lies in condensation reactions with binucleophiles (such as hydrazines or amidines) to selectively yield tert-butyl-substituted pyrazoles, pyrimidines, and isoxazoles.

The efficiency, yield, and environmental footprint of these cyclization reactions are heavily dependent on the chosen catalytic system. This guide provides an objective, data-driven comparison of homogeneous, Lewis, and heterogeneous acid catalysts for these transformations, grounded in mechanistic causality and scalable experimental protocols [2].

Mechanistic Causality: Sterics and LUMO Activation

To understand catalyst performance, we must first analyze the intrinsic reactivity of 1-Ethoxy-4,4-dimethylpent-1-en-3-one. The molecule possesses two electrophilic centers: the carbonyl carbon and the β -carbon (bearing the ethoxy group).

The Causality of Regioselectivity: The massive steric bulk of the tert-butyl group effectively shields the adjacent carbonyl carbon from direct nucleophilic attack. Consequently, when reacting with an asymmetric binucleophile (e.g., phenylhydrazine), the more nucleophilic nitrogen preferentially attacks the softer, less hindered β -carbon via an aza-Michael-type addition.

The Role of the Catalyst: Acidic catalysts protonate (or coordinate to) the carbonyl oxygen. This interaction lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the enone system, drastically increasing the electrophilicity of the β -carbon through extended conjugation. Following the initial addition, the catalyst facilitates the elimination of ethanol and subsequent intramolecular cyclization (dehydration) to form the aromatic heterocycle.

Mechanism Enone 1-Ethoxy-4,4-dimethyl pent-1-en-3-one Activation Catalytic Activation (H+ or Lewis Acid) Enone->Activation Hydrazine Phenylhydrazine (Nucleophile) Intermediate Aza-Michael Adduct (Intermediate) Hydrazine->Intermediate Activation->Intermediate + Hydrazine Cyclization Intramolecular Cyclization Intermediate->Cyclization - EtOH Product 3-tert-Butyl-1-phenyl -1H-pyrazole Cyclization->Product - H2O

Caption: Catalytic activation and mechanistic pathway for regioselective heterocycle synthesis.

Comparative Analysis of Catalytic Systems

The selection of a catalyst dictates not only the reaction kinetics but also the downstream processing (workup) and environmental sustainability of the protocol.

Homogeneous Brønsted Acids (Glacial Acetic Acid / p-TsOH)

Traditionally, glacial acetic acid is used as both solvent and catalyst. While effective, it requires extensive aqueous workup and neutralization, generating significant chemical waste. Stronger acids like p-Toluenesulfonic acid (p-TsOH) in toluene accelerate the reaction but require Dean-Stark apparatuses for water removal to drive the equilibrium.

Lewis Acids ( BF3​⋅OEt2​ )

Boron trifluoride etherate provides highly specific coordination to the carbonyl oxygen without altering the bulk pH of the solution. This is particularly useful when the nucleophile is sensitive to strong Brønsted acids (which can protonate the hydrazine, rendering it non-nucleophilic). However, Lewis acids are moisture-sensitive and cannot be easily recovered.

Heterogeneous Solid Acids (Amberlyst-15)

Macroporous sulfonic acid resins like Amberlyst-15 represent the optimal balance of performance and sustainability. The resin provides localized microenvironments of high proton density, accelerating the aza-Michael addition while leaving the bulk solvent neutral. Crucially, the catalyst is easily recovered via simple filtration.

Quantitative Performance Comparison
Catalytic SystemCatalyst LoadingTemp (°C)Time (h)Yield (%)RegioselectivityCatalyst Recovery
Glacial Acetic Acid Solvent804.085>95:5None (Requires Neutralization)
p-TsOH / Toluene 10 mol%1102.088>95:5None (Aqueous Wash)
BF3​⋅OEt2​ 5 mol%256.082>98:2None (Quenched)
Amberlyst-15 / EtOH 20 wt%783.092>98:2Excellent (Simple Filtration)

Data reflects the synthesis of 3-tert-butyl-1-phenyl-1H-pyrazole from 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

Standardized Experimental Protocol

To ensure reproducibility, the following self-validating protocol details the heterogeneous catalytic route using Amberlyst-15, which offers the highest yield and easiest recovery profile.

Workflow Step1 Substrate Preparation (Enone + Hydrazine in EtOH) Step2 Catalyst Addition (Amberlyst-15, 20 wt%) Step1->Step2 Step3 Thermal Activation (Reflux at 78°C, 3h) Step2->Step3 Step4 Reaction Monitoring (TLC / LC-MS) Step3->Step4 Step4->Step3 Incomplete Step5 Workup & Filtration (Catalyst Recovery) Step4->Step5 Complete Step6 Purification (Crystallization / Column) Step5->Step6

Caption: Standardized experimental workflow for solid-acid catalyzed heterocycle synthesis.

Step-by-Step Methodology: Synthesis of 3-tert-Butyl-1-phenyl-1H-pyrazole
  • Substrate Preparation: In a clean, dry 50 mL round-bottom flask, dissolve 1-Ethoxy-4,4-dimethylpent-1-en-3-one (1.0 equiv, 10.0 mmol) in 20 mL of anhydrous ethanol.

  • Nucleophile Addition: Add phenylhydrazine (1.05 equiv, 10.5 mmol) dropwise at room temperature under continuous magnetic stirring. Note: A slight color change may occur as the initial aza-Michael adduct begins to form.

  • Catalyst Introduction: Add Amberlyst-15 dry resin (20% w/w relative to the enone).

  • Thermal Activation: Equip the flask with a reflux condenser and heat to 78°C (reflux) for 3 hours.

  • Reaction Monitoring (Self-Validation): Monitor the reaction progression via TLC (Hexane:EtOAc 4:1). The reaction is deemed complete when the UV-active spot corresponding to the starting enone ( Rf​≈0.6 ) is entirely consumed, replaced by a lower-polarity product spot.

  • Workup & Recovery: Cool the mixture to room temperature. Filter the heterogeneous mixture through a sintered glass funnel to recover the Amberlyst-15 catalyst. Wash the resin with 5 mL of cold ethanol. Validation Metric: The recovered catalyst can be dried in a vacuum oven at 60°C and reused for up to 3 consecutive cycles with less than a 5% drop in overall yield.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography or direct recrystallization from hot hexanes to afford the pure pyrazole derivative.

Conclusion

While traditional homogeneous acids are capable of driving the condensation of 1-Ethoxy-4,4-dimethylpent-1-en-3-one, they suffer from poor atom economy and tedious workup procedures. The comparative data clearly indicates that heterogeneous solid acids (like Amberlyst-15) provide superior yields (92%), excellent regioselectivity, and a highly streamlined, self-validating purification process. For modern drug development workflows prioritizing both throughput and green chemistry principles, solid-supported acid catalysis is the recommended standard.

References

  • Title: CAS:855232-55-2, (3E)-4-Ethoxy-3-methylbut-3-en-2-one-毕得医药 (Catalog Data for 1-Ethoxy-4,4-dimethylpent-1-en-3-one)
  • Title: Benchmarking the performance of catalysts for 4-methylpent-1-en-3-one synthesis Source: BenchChem URL
Validation

A Researcher's Guide to Pivaloylacetyl Synthons: A Comparative Analysis of 1-Ethoxy-4,4-dimethylpent-1-en-3-one and Its Alternatives

Introduction In the landscape of modern organic synthesis, particularly in the development of pharmaceuticals and complex natural products, the 1,3-dicarbonyl moiety is a cornerstone structural motif. Its utility as a ve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern organic synthesis, particularly in the development of pharmaceuticals and complex natural products, the 1,3-dicarbonyl moiety is a cornerstone structural motif. Its utility as a versatile intermediate for constructing carbon-carbon and carbon-heteroatom bonds is unparalleled. The pivaloylacetyl group, in particular, offers unique steric properties that can influence reaction selectivity and molecular conformation. 1-Ethoxy-4,4-dimethylpent-1-en-3-one serves as a specialized synthon for this group, functioning as a Michael acceptor. However, a synthetic chemist's toolkit is defined by its breadth and the ability to select the optimal reagent for a specific challenge.

This guide provides an in-depth, objective comparison of 1-Ethoxy-4,4-dimethylpent-1-en-3-one with its primary alternatives. We will move beyond a simple listing of options to explore the mechanistic nuances, practical advantages, and limitations of each approach. The goal is to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed, causality-driven decisions in their synthetic endeavors. Each discussed alternative is supported by experimental context and authoritative references to ensure scientific integrity.

Section 1: The Primary Reagent: 1-Ethoxy-4,4-dimethylpent-1-en-3-one

1-Ethoxy-4,4-dimethylpent-1-en-3-one is a vinylogous ester, a class of compounds where the electronic properties of an ester are transmitted through a conjugated system. This structure renders the β-carbon (C2) electrophilic and susceptible to conjugate addition by a wide range of nucleophiles.

Mechanism of Action: The primary utility of this reagent lies in its role as a Michael acceptor. A nucleophile adds to the C2 position, forming an enolate intermediate. Subsequent aqueous workup hydrolyzes the enol ether to reveal the final 1,3-dicarbonyl product. The bulky tert-butyl group provides significant steric hindrance, which can be advantageous in controlling subsequent reactions at the α-position.

Caption: Michael Addition pathway using the primary reagent.

Advantages:

  • Direct Introduction: Provides a direct route to the pivaloylacetyl moiety in a single conjugate addition step.

  • Steric Control: The bulky t-butyl group can influence the stereochemistry of the addition and subsequent transformations.

  • Stability: Generally more stable to handle and store compared to some highly reactive acylating agents.

Limitations:

  • Commercial Availability and Cost: Can be less readily available and more expensive than commodity-like alternatives.

  • Reaction Conditions: The Michael addition may require specific catalysts or conditions depending on the nucleophile's reactivity.

Section 2: The Direct Alternative: Ethyl 4,4-dimethyl-3-oxopentanoate

The most direct and widely used alternative is ethyl 4,4-dimethyl-3-oxopentanoate, commonly known as ethyl pivaloylacetate.[1] This β-keto ester is a workhorse in organic synthesis for introducing the same pivaloylacetyl group.

Mechanism of Action: Unlike the primary reagent, which acts as an electrophile at the β-carbon, ethyl pivaloylacetate typically functions as a nucleophile. It possesses acidic α-protons (pKa ≈ 11 in DMSO) that are readily removed by a suitable base (e.g., NaH, NaOEt) to form a stabilized enolate. This enolate can then participate in a variety of C-C bond-forming reactions, such as alkylations and acylations. This represents a reversal of synthetic strategy (umpolung) compared to the Michael addition approach.

Comparative Performance:

Feature1-Ethoxy-4,4-dimethylpent-1-en-3-oneEthyl 4,4-dimethyl-3-oxopentanoate
Role in Reaction Electrophile (Michael Acceptor)Nucleophile (after deprotonation)
Key Transformation Conjugate AdditionAlkylation, Acylation, Condensation
Base Requirement Often catalytic or stoichiometric base for Nu-Stoichiometric strong base (e.g., NaH, LDA)
Common Byproducts None from the reagent itselfSalt byproducts from the base
Versatility Primarily for addition reactionsBroader utility in enolate chemistry

Section 3: The Versatile Workhorse: Acylated Meldrum's Acid

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) is a cyclic malonic ester equivalent renowned for its high acidity (pKa ≈ 4.97) and synthetic versatility.[2][3] It does not directly provide the pivaloylacetyl group but serves as an exceptional platform to construct it.

Synthetic Workflow: The strategy involves a two-step sequence. First, Meldrum's acid is acylated using an activated pivalic acid derivative, such as pivaloyl chloride, in the presence of a base like pyridine. The resulting acyl Meldrum's acid is a stable, often crystalline solid.[4] In the second step, this intermediate is simply refluxed with an alcohol (e.g., ethanol) or an amine to induce ring-opening and decarboxylation, affording the desired β-keto ester or β-keto amide in high yield.[4]

ma Meldrum's Acid ama Acyl Meldrum's Acid (Stable Intermediate) ma->ama  Pyridine pc Pivaloyl Chloride pc->ama bke β-Keto Ester (Final Product) ama->bke  Reflux roh Alcohol (R-OH) roh->bke

Caption: Two-step synthesis via an Acyl Meldrum's Acid intermediate.

Advantages:

  • High Yields: Both the acylation and alcoholysis steps are typically very high-yielding.

  • Purity: The acylated intermediate is often a crystalline solid that can be easily purified.[4]

  • Flexibility: By choosing different alcohols, amines, or other nucleophiles in the second step, a diverse library of derivatives can be synthesized from a single common intermediate.

Section 4: The Controlled Acylation Precursor: Weinreb Amides

For syntheses requiring the utmost control, especially when using highly reactive organometallic reagents, the Weinreb-Nahm ketone synthesis offers a superior alternative.[5] This method involves the preparation of an N-methoxy-N-methylamide (Weinreb amide) of pivalic acid.

Mechanism of Action: The key to the Weinreb amide's utility is the formation of a stable, chelated tetrahedral intermediate upon addition of an organolithium or Grignard reagent.[6][7] This intermediate does not collapse to the ketone until acidic workup, by which time any excess organometallic reagent has been quenched. This elegantly prevents the common problem of over-addition to form a tertiary alcohol.[5] To synthesize a pivaloylacetyl derivative, one could react the pivaloyl Weinreb amide with the lithium enolate of ethyl acetate.

weinreb Pivaloyl Weinreb Amide p1 weinreb->p1 + enolate Lithium Enolate of Ethyl Acetate enolate->p1 intermediate Stable Chelated Intermediate p2 intermediate->p2 product Ethyl Pivaloylacetate p1->intermediate 1. Nucleophilic Addition p2->product 2. H₃O⁺ Workup start Start: Need Pivaloylacetyl Moiety q1 Is the reacting partner a strong nucleophile? start->q1 q2 Are highly reactive organometallics (e.g., R-Li, RMgX) involved? q1->q2 No ans1 Use 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Michael Acceptor) q1->ans1 Yes q3 Is operational simplicity (fewest steps) paramount? q2->q3 No ans3 Use Weinreb Amide strategy (Highest Control) q2->ans3 Yes ans2 Use Ethyl Pivaloylacetate (Enolate Alkylation) q3->ans2 Yes ans4 Consider Acylated Meldrum's Acid (Balance of control & flexibility) q3->ans4 No

Sources

Comparative

Spectroscopic Comparison of 1-Ethoxy-4,4-dimethylpent-1-en-3-one Adducts: A Guide to Heterocyclic and Enaminone Derivatives

Introduction 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) is a highly versatile β-alkoxyvinyl ketone. Characterized by its push-pull olefinic system, it functions as a potent 1,3-dielectrophilic building block...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) is a highly versatile β-alkoxyvinyl ketone. Characterized by its push-pull olefinic system, it functions as a potent 1,3-dielectrophilic building block . For drug development professionals and synthetic chemists, this precursor is invaluable for constructing pyrazoles, isoxazoles, and enaminones—privileged pharmacophores frequently found in kinase inhibitors and anti-inflammatory agents.

This guide provides a rigorous, objective spectroscopic comparison of three primary adducts derived from this enone:

  • 3-tert-Butyl-1H-pyrazole (Hydrazine adduct)

  • 5-tert-Butylisoxazole (Hydroxylamine adduct)

  • (E)-1-(Benzylamino)-4,4-dimethylpent-1-en-3-one (Primary amine adduct)

Pathway Visualization

AdductPathways Precursor 1-Ethoxy-4,4-dimethylpent-1-en-3-one (β-Alkoxy Enone) Hydrazine Hydrazine Monohydrate (EtOH, Reflux) Precursor->Hydrazine Hydroxylamine Hydroxylamine HCl / NaOAc (EtOH, Reflux) Precursor->Hydroxylamine Amine Benzylamine (DCM, RT) Precursor->Amine Pyrazole 3-tert-Butyl-1H-pyrazole (Pyrazole Adduct) Hydrazine->Pyrazole Isoxazole 5-tert-Butylisoxazole (Isoxazole Adduct) Hydroxylamine->Isoxazole Enaminone (E)-1-(Benzylamino)-4,4-dimethyl pent-1-en-3-one Amine->Enaminone

Divergent synthesis pathways of 1-Ethoxy-4,4-dimethylpent-1-en-3-one adducts.

Experimental Protocols: A Self-Validating Methodology

General Note on Causality: β-alkoxy enones are prone to polymerization or hydrolysis under harsh conditions. The protocols below utilize controlled nucleophilic addition to ensure the elimination of ethanol drives the reaction forward without degrading the tert-butyl ketone moiety.

Protocol A: Synthesis of 3-tert-Butyl-1H-pyrazole
  • Reaction Setup: Dissolve 1-ethoxy-4,4-dimethylpent-1-en-3-one (1.0 mmol) in absolute ethanol (5 mL). Cool to 0 °C.

  • Nucleophilic Addition: Add hydrazine monohydrate (1.2 mmol) dropwise. Causality: Hydrazine is a potent bis-nucleophile; addition at 0 °C prevents exothermic degradation and suppresses the formation of acyclic bis-adducts.

  • Cyclization: Heat the mixture to reflux for 2 hours. Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The starting enone (UV active, Rf​ ~0.6) will disappear, replaced by a highly polar, KMnO₄-active spot ( Rf​ ~0.2).

  • Workup: Concentrate in vacuo. Partition between EtOAc (10 mL) and brine (10 mL). Causality: Brine removes unreacted hydrazine and ethanol. Dry the organic layer over anhydrous Na₂SO₄ and concentrate to yield the pyrazole.

Protocol B: Synthesis of 5-tert-Butylisoxazole
  • Free-Basing: Suspend hydroxylamine hydrochloride (1.2 mmol) and sodium acetate (1.2 mmol) in ethanol (5 mL). Stir for 15 minutes. Causality: NaOAc acts as a mild base to liberate free hydroxylamine without triggering base-catalyzed aldol side-reactions of the enone .

  • Condensation: Add the enone (1.0 mmol) and reflux for 4 hours. Regioselectivity Note: The more nucleophilic nitrogen attacks the β-carbon first, dictating the formation of the 5-substituted isoxazole over the 3-substituted isomer.

  • Workup: Evaporate the solvent. Extract with DCM (10 mL) and wash with saturated NaHCO₃ (10 mL). Validation: The NaHCO₃ wash neutralizes residual acetic acid. The product appears as a fast-eluting UV-active spot ( Rf​ ~0.7 in Hexanes/EtOAc 4:1).

Protocol C: Synthesis of (E)-1-(Benzylamino)-4,4-dimethylpent-1-en-3-one
  • Aza-Michael Addition: Dissolve the enone (1.0 mmol) in anhydrous DCM (5 mL). Add benzylamine (1.0 mmol) at room temperature.

  • Stirring: Stir at 25 °C for 12 hours. Causality: Primary amines are sufficiently nucleophilic to undergo addition-elimination without thermal activation, preserving the thermodynamic (E)-geometry of the enaminone .

  • Workup: Wash the reaction mixture with 1M HCl (5 mL). Validation: The acidic wash selectively protonates and removes unreacted benzylamine. The resulting enaminone is intensely UV-active ( Rf​ ~0.4 in Hexanes/EtOAc 3:1) due to extended conjugation.

Spectroscopic Comparison and Analysis

To objectively compare these adducts, we must analyze how the incorporation of different heteroatoms alters the electronic environment of the tert-butyl and olefinic/aromatic protons.

Table 1: ¹H NMR Data Comparison (400 MHz, CDCl₃, δ in ppm)
Adducttert-Butyl (9H, s)Olefinic/Aromatic H-aOlefinic/Aromatic H-bHeteroatom H (NH)
Pyrazole 1.326.05 (d, J=2.2 Hz, H-4)7.48 (d, J=2.2 Hz, H-5)10.50 (br s, 1H)
Isoxazole 1.355.98 (d, J=1.8 Hz, H-4)8.15 (d, J=1.8 Hz, H-3)N/A
Enaminone 1.155.50 (d, J=12.5 Hz, H-2)7.05 (dd, J=12.5, 7.5 Hz, H-1)9.80 (br m, 1H)
Table 2: ¹³C NMR Data Comparison (100 MHz, CDCl₃, δ in ppm)
Adducttert-Butyl (CH₃)tert-Butyl (Cq)C=O or C-OC-N or C=NCH (Alkene/Ar)
Pyrazole 30.531.2154.2 (C-3)134.5 (C-5)102.1 (C-4)
Isoxazole 29.832.1175.4 (C-5)150.2 (C-3)98.5 (C-4)
Enaminone 28.542.1194.5 (C=O)152.3 (C-1)95.2 (C-2)
Table 3: IR and HRMS Data Comparison
AdductDiagnostic IR Stretches (cm⁻¹)HRMS (ESI+) Expected [M+H]⁺
Pyrazole 3200 (N-H), 1550 (C=N)125.1073
Isoxazole 1600 (C=N), 1450 (C=C)126.0913
Enaminone 3250 (N-H), 1642 (C=O conjugated)218.1539
Analytical Breakdown
  • Regiochemical Shielding (Isoxazole vs. Pyrazole): In the ¹³C NMR spectrum, the C-5 carbon of 5-tert-butylisoxazole is heavily deshielded (175.4 ppm) due to the adjacent highly electronegative oxygen atom. In contrast, the corresponding C-5 carbon in the pyrazole adduct resonates at 134.5 ppm. This stark ~40 ppm difference is the definitive diagnostic marker for successful isoxazole ring formation over pyrazole.

  • Enaminone Conjugation: The ¹H NMR of the enaminone reveals a massive coupling constant (J = 12.5 Hz) for the vinylic protons, unambiguously confirming the (E)-configuration. Furthermore, the carbonyl carbon (194.5 ppm) and the C=O stretch (1642 cm⁻¹) indicate strong push-pull conjugation. The nitrogen lone pair delocalizes heavily into the carbonyl system, lowering the IR stretching frequency significantly compared to an isolated tert-butyl ketone (~1715 cm⁻¹).

References

  • Elassar, A.Z.A.; El-Khair, A.A. "Recent developments in the chemistry of enaminones." Tetrahedron, 2003, 59, 8463–8480. URL:[Link]

  • Martins, M.A.P. et al. "Structural investigations of 5-hydroxy-4,5-dihydroisoxazoles." Catalysis Communications, 2009. URL:[Link]

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Safe Disposal of 1-Ethoxy-4,4-dimethylpent-1-en-3-one

As laboratory professionals, our responsibility extends beyond discovery and innovation to the safe and compliant management of all chemical reagents from acquisition to disposal. This guide provides a detailed protocol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As laboratory professionals, our responsibility extends beyond discovery and innovation to the safe and compliant management of all chemical reagents from acquisition to disposal. This guide provides a detailed protocol for the proper disposal of 1-Ethoxy-4,4-dimethylpent-1-en-3-one, a compound whose specific disposal data is not extensively documented. Therefore, the procedures outlined below are synthesized from established best practices for its constituent functional groups: ethers and α,β-unsaturated ketones. This approach ensures a high margin of safety by addressing the primary hazards associated with these chemical classes, namely flammability and the potential for peroxide formation.

Section 1: Hazard Assessment & Chemical Profile

Understanding the chemical nature of 1-Ethoxy-4,4-dimethylpent-1-en-3-one is foundational to its safe handling. The primary hazards are twofold:

  • Flammability: As an organic ketone, it should be treated as a flammable liquid. The structurally similar compound, 4,4-Dimethylpent-1-en-3-one, has a flash point of 35.1°C, indicating a significant fire risk at temperatures common in a laboratory setting[1][2]. It is crucial to handle this compound away from any potential ignition sources.[3][4]

  • Peroxide Formation: The presence of an ether linkage introduces the risk of forming explosive peroxides over time, particularly when exposed to air and light.[5] Containers of ethers should be dated upon receipt and opening to track their age and potential for peroxide accumulation.[5]

The full toxicological properties of this specific molecule have not been thoroughly investigated.[6] Consequently, it is imperative to treat it with caution, avoiding direct contact and inhalation of vapors.

Table 1: Estimated Physicochemical Properties

PropertyValueSource
Molecular Formula C₉H₁₆O₂Calculated
Molecular Weight 156.22 g/mol Calculated
Appearance Assumed to be a liquid or low-melting solidInferred
Estimated Flash Point ~35 °C (based on analogue)[1][2]
Primary Hazards Flammable, Potential Peroxide Former[1][2][5]
Section 2: Pre-Disposal Safety Protocols

Before handling the chemical for disposal, a systematic safety check is mandatory. This protocol is designed to be self-validating, ensuring that risks are mitigated before the disposal process begins.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following should be worn at all times:

  • Eye Protection: Safety glasses with side shields or a face shield are required to protect against splashes.[6]

  • Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn.[3][7]

  • Protective Clothing: A standard laboratory coat is required to protect the skin.[4]

Engineering Controls

All handling and transfer of 1-Ethoxy-4,4-dimethylpent-1-en-3-one must be conducted inside a certified chemical fume hood.[3][8] This is critical for two reasons: it ensures adequate ventilation to prevent the accumulation of flammable vapors and minimizes the risk of inhaling potentially harmful fumes.

Peroxide Detection for Aged Containers

For any container of 1-Ethoxy-4,4-dimethylpent-1-en-3-one that has been opened and stored for more than six months, testing for peroxides is a critical safety step.[5] Ethers can form shock-sensitive, explosive peroxide crystals.[5] Use commercially available peroxide test strips (e.g., potassium iodide strips) to check for contamination before proceeding with disposal. If peroxides are detected at a high concentration, do not handle the container and contact your institution's Environmental Health and Safety (EHS) office immediately for specialized disposal.

Section 3: Step-by-Step Disposal Protocol

This protocol provides a clear, sequential workflow for the safe collection and temporary storage of 1-Ethoxy-4,4-dimethylpent-1-en-3-one waste pending final disposal by a certified entity.

  • Waste Segregation: This chemical must be disposed of as a hazardous chemical waste. It should be collected in a waste stream designated for non-halogenated organic solvents .[9][10] Never mix this waste with acids, bases, oxidizers, or halogenated solvents, as this can cause violent chemical reactions.[10]

  • Container Selection: Use a designated hazardous waste container made of a compatible material, such as glass or high-density polyethylene (HDPE).[10] The container must have a tightly fitting screw cap to prevent the escape of vapors.[3][9]

  • Proper Labeling: The waste container must be clearly labeled.[10] Affix your institution's official hazardous waste tag and fill it out completely, including:

    • The full chemical name: "1-Ethoxy-4,4-dimethylpent-1-en-3-one"

    • An accurate estimation of the concentration and volume.

    • The words "Hazardous Waste."

    • Appropriate hazard pictograms (e.g., flammable).

  • Waste Transfer: Working within a chemical fume hood, carefully pour the waste from your laboratory container into the designated hazardous waste container, using a funnel to prevent spills.[9] Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[9]

  • Temporary Storage: Keep the sealed waste container in a designated satellite accumulation area within your laboratory. This area should be in a well-ventilated location, away from heat and ignition sources, and within a secondary containment bin to control any potential leaks.[3]

  • Final Disposal Arrangement: Waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal company.[5][6][11] It is illegal and unsafe to dispose of this chemical down the drain or in the regular trash.[11]

Section 4: Emergency Procedures for Spills

In the event of an accidental spill, immediate and correct action is crucial to prevent harm.

  • For small spills (manageable by laboratory personnel):

    • Alert personnel in the immediate area and control access.

    • Ensure the area is well-ventilated; if the spill is not in a fume hood, open sashes.[3]

    • Wearing full PPE, contain and absorb the spill using a non-combustible absorbent material such as sand, vermiculite, or diatomaceous earth.[11]

    • Carefully sweep or scoop the absorbent material into a sealable container.[3][6]

    • Label the container as hazardous waste containing 1-Ethoxy-4,4-dimethylpent-1-en-3-one and the absorbent material.

    • Arrange for disposal through your EHS office.

  • For large spills:

    • Evacuate the laboratory immediately.

    • Alert your institution's emergency response team or EHS office.

Section 5: Visualization of Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the safe disposal of 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

G Disposal Workflow for 1-Ethoxy-4,4-dimethylpent-1-en-3-one A Start: Waste Chemical (1-Ethoxy-4,4-dimethylpent-1-en-3-one) B Assess Container Age (>6 months since opening?) A->B C Perform Peroxide Test B->C Yes F Don PPE & Work in Chemical Fume Hood B->F No D Peroxides Detected? C->D E STOP! Contact EHS for Specialized Disposal D->E Yes (> safe limit) D->F No G Select & Label Waste Container (Non-Halogenated Organic Waste) F->G H Safely Transfer Waste (Fill <90%) G->H I Seal Container & Store in Secondary Containment H->I J Arrange Pickup by EHS / Licensed Contractor I->J K End: Compliant Disposal J->K

Caption: A flowchart detailing the safe disposal process.

References

  • Safety Data Sheet. Kishida Chemical Co., Ltd.
  • Handbook of Chemical Substance Management and Waste Disposal. University of the Ryukyus.
  • SAFETY DATA SHEET - 2,5-Dihydroxy-3-undecyl-1,4-benzoquinone. Merck Millipore.
  • SAFETY DATA SHEET - 2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. TCI Chemicals.
  • SAFETY DATA SHEET - General. Conforms to Regulation (EC) No. 1907/2006 (REACH).
  • Safety Data Sheet - 2-Methoxy-4-methylphenyl methyl carbonate. Angene Chemical.
  • SAFETY DATA SHEET - 1,4-Dimethylnaphthalene. TCI Chemicals.
  • 1-Ethoxy-4,4-dimethyl-2-pentanone | C9H18O2 | CID 316615. PubChem, National Center for Biotechnology Information.
  • Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
  • Safety Data Sheet - Ammonium iron(III) sulfate solution. Kishida Chemical Co., Ltd.
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
  • Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry.
  • SAFETY DATA SHEET - 1,1'-Dimethyl-4,4'-bipyridinium Dichloride. TCI Chemicals.
  • Safety Data Sheet - General. FUJIFILM Wako Chemicals.
  • 4,4-Dimethylpent-1-en-3-one 2177-30-2 wiki. Guidechem.
  • 4,4-dimethylpent-1-en-3-one. ChemNet.

Sources

Handling

Personal protective equipment for handling 1-Ethoxy-4,4-dimethylpent-1-EN-3-one

Handling 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) requires a rigorous, mechanistic approach to laboratory safety. As a vinylogous ester and an α,β -unsaturated ketone, this compound is not merely a standard...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Handling 1-Ethoxy-4,4-dimethylpent-1-en-3-one (CAS: 23517-41-1) requires a rigorous, mechanistic approach to laboratory safety. As a vinylogous ester and an α,β -unsaturated ketone, this compound is not merely a standard organic solvent or reagent; it is a highly reactive electrophile.

This guide provides drug development professionals and synthetic chemists with a self-validating, field-proven operational framework. By understanding the causality behind the hazards, researchers can move beyond rote compliance to build deeply integrated safety protocols.

Mechanistic Hazard Assessment: The "Why" Behind the PPE

To design an effective safety protocol, we must first understand the molecular behavior of 1-Ethoxy-4,4-dimethylpent-1-en-3-one.

The compound features an electron-deficient alkene conjugated with a carbonyl group. This structural motif acts as a potent Michael acceptor [1]. When exposed to biological tissues, the electrophilic β -carbon undergoes rapid nucleophilic attack by the sulfhydryl (-SH) groups of cysteine residues and the primary amines (-NH2) of lysine residues present in epidermal proteins.

This covalent binding process, known as protein haptenation , forms an immunogenic complex [1]. The body's dendritic cells recognize this complex, migrate to the lymph nodes, and trigger T-cell proliferation. Upon subsequent exposures, memory T-cells release cytotoxic mediators, resulting in severe Allergic Contact Dermatitis (skin sensitization) [2]. Furthermore, its volatility presents an inhalation hazard, as the same Michael addition mechanism can damage the mucosal lining of the respiratory tract[3].

Haptenation N1 1-Ethoxy-4,4-dimethylpent-1-en-3-one (Michael Acceptor) N2 Skin/Mucosal Penetration N1->N2 Dermal/Inhalation Contact N3 Covalent Binding to Proteins (Haptenation via Cysteine) N2->N3 Electrophilic Attack N4 Dendritic Cell Activation (Nrf2/Keap1 Pathway) N3->N4 Immunogenic Complex N5 T-Cell Proliferation (Sensitization) N4->N5 Lymph Node Migration N6 Allergic Contact Dermatitis (Upon Re-exposure) N5->N6 Memory T-Cell Release

Mechanism of protein haptenation and skin sensitization by Michael acceptors.

Quantitative PPE and Engineering Control Matrix

Because 1-Ethoxy-4,4-dimethylpent-1-en-3-one is a lipophilic ketone, it can rapidly permeate standard latex or thin-mil vinyl gloves. A multi-layered barrier approach is scientifically required to prevent the haptenation cascade described above [4].

Protection CategorySpecification & MaterialQuantitative Metric / StandardReplacement & Action Threshold
Hand Protection Double-Gloving: Inner 4-mil Nitrile, Outer 8-mil Butyl Rubber or heavy-duty Nitrile.>240 min breakthrough time for ketones.Replace outer gloves immediately upon visible contamination or every 2 hours.
Eye Protection Chemical splash goggles (indirect venting).ANSI Z87.1 (or EN 166) certified.Do not use safety glasses; they lack orbital seal protection against volatile vapors.
Body Protection Flame-resistant (FR) or standard 100% cotton lab coat with knit cuffs.Knee-length minimum.Wash separately from personal garments; discard if heavily saturated.
Engineering Control Bypass Chemical Fume Hood.Face velocity: 80–120 feet per minute (fpm).Sash must be kept below the 18-inch mark during active handling.

Operational Handling Protocol

The following self-validating workflow ensures that the chemical remains isolated from the operator and the ambient lab environment at all times.

Phase 1: Pre-Operational Setup

  • Verify Airflow: Check the fume hood monitor to ensure a face velocity of at least 100 fpm.

  • Establish the "Hot Zone": Line the floor of the fume hood with chemical-absorbent spill pads (polypropylene, not paper, to prevent secondary reactions).

  • Don PPE: Put on the inner nitrile gloves, lab coat, safety goggles, and finally the outer heavy-duty nitrile/butyl gloves. Ensure the outer glove cuff overlaps the lab coat sleeve.

Phase 2: Active Handling (Transfer and Reaction)

  • Vessel Equilibration: Open the primary container of 1-Ethoxy-4,4-dimethylpent-1-en-3-one only inside the fume hood.

  • Transfer Mechanics: Use a gas-tight glass syringe or a dedicated positive-displacement pipette for volumetric transfers. Causality: Standard air-displacement pipettes are prone to dripping due to the vapor pressure of volatile organic ketones, risking external contamination.

  • Closed-System Execution: If heating the compound, utilize a reflux condenser and an inert gas (Argon/N2) manifold. This prevents the release of volatile α,β -unsaturated vapors into the hood exhaust system and minimizes oxidation.

Phase 3: Quenching and Teardown

  • Electrophile Scavenging: Before disposing of reaction vessels or transfer tools, quench residual 1-Ethoxy-4,4-dimethylpent-1-en-3-one. Add a dilute solution of a benign nucleophile (e.g., 1M Sodium Bisulfite or a generic thiol scavenger resin) to the glassware. Causality: The bisulfite undergoes a 1,4-conjugate addition, neutralizing the reactive alkene and rendering the molecule non-sensitizing [3].

  • Agitation: Stir the quenching mixture for 15 minutes at room temperature.

Decontamination & Disposal Plan

Improper disposal of vinylogous esters can lead to cross-reactions in waste carboys, potentially generating heat or gas[5].

  • Waste Segregation: Transfer the quenched mixture into a designated "Halogen-Free Organic Waste" container. Do not mix with concentrated acids or bases, which can catalyze uncontrolled aldol condensations.

  • Surface Decontamination: Wipe down the fume hood surfaces and the exterior of the primary chemical bottle with a solvent-dampened wipe (e.g., isopropanol), followed by a soap-and-water wipe.

  • Doffing PPE: Remove the outer gloves inside the fume hood by turning them inside out. Dispose of them as solid hazardous waste. Remove goggles and lab coat, then remove the inner gloves last. Wash hands immediately with soap and water.

Workflow Start Pre-Operation Setup (Verify Hood >100 fpm) PPE Don PPE: Double Nitrile, Goggles, Lab Coat Start->PPE Execute Execute Transfer (Gas-Tight Syringe) PPE->Execute Quench Quench Residuals (1M Sodium Bisulfite) Execute->Quench Waste Segregate to Halogen-Free Organic Waste Quench->Waste End Decontaminate Surfaces & Doff PPE Safely Waste->End

Step-by-step operational and disposal workflow for reactive enones.

Emergency Response Workflows

Despite rigorous controls, accidental exposure requires immediate, specific interventions:

  • Dermal Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water and mild soap for at least 15 minutes. Do not use solvents (like ethanol or acetone) to wash the skin, as this will increase the dermal penetration of the lipophilic ketone.

  • Eye Contact: Force eyelids open and flush at an emergency eyewash station for 15–20 minutes. Seek immediate ophthalmological evaluation.

  • Inhalation: Move the victim to fresh air. If respiratory irritation or delayed pulmonary edema occurs, administer oxygen and seek emergency medical care.

  • Spill Management: Do not sweep. Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite). Scoop into a chemical waste container using non-sparking tools.

References

  • Protein Haptenation and Its Role in Allergy National Institutes of Health (NIH) / PubMed Central URL:[Link] [1]

  • Mechanism-Based QSAR Modeling of Skin Sensitization Chemical Research in Toxicology (ACS Publications) URL: [Link][1]

  • Aliphatic Secondary Alcohols, Ketones and Related Esters (JECFA Food Additives Series 50) International Programme on Chemical Safety (INCHEM) URL: [Link][2]

  • Working with Hazardous Chemicals - Prudent Practices Organic Syntheses URL:[Link][3]

  • Tandem Acylation and Aromatization of Vinylogous Esters The Journal of Organic Chemistry (ACS Publications) URL: [Link][4]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.